N-docosanoyl taurine

Core Science & Biosynthesis

An In-Depth Technical Guide to N-docosanoyl taurine: Discovery, Characterization, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-docosanoyl taurine (B1682933) is an endogenous N-acyl taurine (NAT) that has emerged as a significant bioactive lipid. Its discovery, linked to the metabolic profiling of fatty acid amide hydrolase (FAAH) knockout mice, has unveiled a class of signaling molecules with potential therapeutic applications. This technical guide provides a comprehensive overview of the discovery, chemical synthesis, and biological characterization of N-docosanoyl taurine. It details the experimental protocols for its identification and quantification, enzymatic hydrolysis, and interaction with key cellular targets. Furthermore, this guide elucidates the signaling pathways modulated by N-docosanoyl taurine, offering insights into its physiological and pathological roles. All quantitative data is presented in structured tables for clarity, and complex biological and experimental workflows are visualized using diagrams to facilitate understanding.

Discovery and Characterization

N-docosanoyl taurine was first identified during lipidomic analysis of the central nervous system tissue from mice lacking the enzyme fatty acid amide hydrolase (FAAH)[1][2][3][4]. This discovery highlighted a novel class of endogenous lipids regulated by FAAH.

Physicochemical Properties

A summary of the key physicochemical properties of N-docosanoyl taurine is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₂₄H₄₉NO₄S	[1][5]
Molecular Weight	447.7 g/mol	[1][5]
CAS Number	783284-48-0	[1][5]
Appearance	Crystalline solid	[1][3][4]
Purity	≥98%	[6]
Solubility	DMF: 5 mg/ml; DMSO: 10 mg/ml; PBS (pH 7.2): 0.25 mg/ml	[1]

Quantitative Data

The concentration of N-docosanoyl taurine is significantly altered in the absence of FAAH activity. A validated UPLC-MS/MS method has been established for its quantification.

Parameter	Value	Tissue/System	Reference
Fold Increase (FAAH-/- vs. WT)	~12-fold	Mouse Brain and Spinal Cord	[1][2][3][4]
UPLC-MS/MS Linearity Range	1-300 ng/ml	In vitro	[7]
UPLC-MS/MS Limit of Quantification (LOQ)	1 ng/ml	In vitro	[7]
UPLC-MS/MS Limit of Detection (LOD)	0.3-0.4 ng/ml	In vitro	[7]

Experimental Protocols

This section provides detailed methodologies for the key experiments related to the study of N-docosanoyl taurine.

Untargeted Lipidomics for Discovery

The initial discovery of N-docosanoyl taurine was achieved through untargeted lipidomics of mouse brain tissue. The following is a generalized protocol based on established methods.[8][9][10][11]

Experimental Workflow for Untargeted Lipidomics

Caption: Workflow for untargeted lipidomics analysis of brain tissue.

Protocol:

• Tissue Homogenization: Approximately 20 mg of mouse brain tissue is homogenized in methanol (1:3 w/v).[12]

• Lipid Extraction: Lipids are extracted using a modified Bligh & Dyer or Folch method.[8][10]

• Drying and Reconstitution: The lipid extract is dried under a stream of nitrogen and reconstituted in an appropriate solvent for LC-MS analysis (e.g., acetonitrile:methanol:water).[8]

• UPLC-MS/MS Analysis: The reconstituted lipid extract is injected into a UPLC system coupled to a high-resolution mass spectrometer. A C18 or C8 column is typically used for separation.[8][11]

• Data Processing: The raw data is processed using software such as MS-DIAL for peak detection, alignment, and identification against lipid databases.[8][10]

Chemical Synthesis of N-docosanoyl taurine

A general method for the synthesis of N-acyl taurines can be adapted for N-docosanoyl taurine.

Synthetic Scheme for N-docosanoyl taurine

Caption: Synthesis of N-docosanoyl taurine from docosanoyl chloride and taurine.

Protocol:

• Preparation of Reactants: Docosanoyl chloride is prepared from docosanoic acid. Taurine is dissolved in an aqueous alkaline solution.

• Reaction: Docosanoyl chloride is added dropwise to the taurine solution under controlled temperature and pH.

• Purification: The resulting N-docosanoyl taurine is purified by recrystallization.

• Characterization: The final product is characterized by techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm its structure and purity.

FAAH Hydrolysis Assay

The hydrolysis of N-docosanoyl taurine by FAAH can be measured using a fluorometric assay.

FAAH Hydrolysis Assay Workflow

Caption: Workflow for the FAAH hydrolysis assay.

Protocol:

• Reagent Preparation: Recombinant FAAH enzyme and N-docosanoyl taurine are prepared in an appropriate assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA).

• Reaction Initiation: The reaction is initiated by adding the substrate to the enzyme solution.

• Incubation: The reaction mixture is incubated at 37°C.

• Measurement: The rate of hydrolysis is determined by measuring the increase in fluorescence of a reporter molecule released upon substrate cleavage.

• Data Analysis: The kinetic parameters (Km and kcat) can be determined by measuring the reaction rate at different substrate concentrations. A study reported that a G268D mutant of FAAH showed a >100-fold reduction in activity with N-acyl taurines.[13]

TRP Channel Activation Assay (Calcium Imaging)

The activation of TRPV1 and TRPV4 channels by N-docosanoyl taurine can be assessed by measuring changes in intracellular calcium concentrations.[14][15][16]

Calcium Imaging Assay Workflow

Caption: Workflow for the calcium imaging assay to measure TRP channel activation.

Protocol:

• Cell Culture: HEK293 cells stably expressing human TRPV1 or TRPV4 are cultured in appropriate media.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM.[14]

• Stimulation: N-docosanoyl taurine is added to the cells at various concentrations.

• Imaging: Changes in intracellular calcium are monitored using a fluorescence microscope.

• Data Analysis: The change in fluorescence intensity is quantified to determine the dose-dependent activation of the channel and to calculate the EC50 value.

Signaling Pathways

N-docosanoyl taurine and other N-acyl taurines exert their biological effects through the modulation of specific signaling pathways, primarily involving TRP channels and G-protein coupled receptors.

TRP Channel-Mediated Signaling

N-acyl taurines have been shown to activate members of the transient receptor potential (TRP) family of ion channels, specifically TRPV1 and TRPV4.[1] Activation of these channels leads to an influx of cations, including Ca²⁺, which triggers downstream signaling cascades.

TRPV1/TRPV4 Signaling Pathway

Caption: N-docosanoyl taurine activates TRPV1/TRPV4, leading to calcium influx and downstream signaling.

Activation of TRPV1 by N-acyl taurines can lead to the phosphorylation of downstream targets such as STAT3 and acetyl-CoA carboxylase (ACC).[17][18] This signaling pathway is implicated in various physiological processes, including pain sensation, inflammation, and metabolism.[19]

GPR119-Mediated Signaling

Certain N-acyl taurines, such as N-oleoyl taurine, have been identified as agonists for the G-protein coupled receptor 119 (GPR119).[8] Activation of GPR119, which is coupled to a Gs alpha subunit, leads to the stimulation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).[20][21][22][23]

GPR119 Signaling Pathway

References

• 1. caymanchem.com [caymanchem.com]
• 2. LIPID MAPS [lipidmaps.org]
• 3. N-Docosanoyl Taurine - Autoimmunity - CAT N°: 10007288 [bertin-bioreagent.com]
• 4. N-Docosanoyl Taurine - Autoimmunity - CAT N°: 10007288 [bertin-bioreagent.com]
• 5. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Mass spectrometry imaging of mice brain lipid profile changes over time under high fat diet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid and Reliable Quantitation of Amino Acids and Myo-inositol in Mouse Brain by High Performance Liquid Chromatography and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-based design of a FAAH variant that discriminates between the N-acyl ethanolamine and taurine families of signaling lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Activity and Ca2+ regulate the mobility of TRPV1 channels in the plasma membrane of sensory neurons | eLife [elifesciences.org]
• 16. Activity and Ca2+ regulate the mobility of TRPV1 channels in the plasma membrane of sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jstage.jst.go.jp [jstage.jst.go.jp]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]
• 20. Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Endogenous and synthetic agonists of GPR119 differ in signalling pathways and their effects on insulin secretion in MIN6c4 insulinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. benchchem.com [benchchem.com]

The Endogenous Role of N-Docosanoyl Taurine in the Brain: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-docosanoyl taurine (B1682933) is an endogenous long-chain saturated N-acyl taurine (NAT) identified in the mammalian central nervous system. As a member of the growing class of bioactive lipid amides, its physiological significance is an area of active investigation. This technical guide provides a comprehensive overview of the current understanding of N-docosanoyl taurine's role in the brain, including its biosynthesis, catabolism, and potential signaling pathways. While specific quantitative data and functional characterization of N-docosanoyl taurine are still emerging, this document consolidates the available information on N-acyl taurines as a class to infer its potential functions. Detailed experimental protocols for its extraction and quantification are also provided to facilitate further research in this promising field.

Introduction

N-acyl taurines (NATs) are a class of endogenous signaling lipids formed by the conjugation of a fatty acid to the amino group of taurine. N-docosanoyl taurine, a saturated NAT with a 22-carbon acyl chain, was discovered during lipidomic analysis of the brain and spinal cord of fatty acid amide hydrolase (FAAH) knockout mice[1]. The significant elevation of N-docosanoyl taurine levels in these animals points to its role as an endogenous substrate for FAAH, a key enzyme in the degradation of various bioactive lipid amides. The presence of long-chain saturated NATs, such as N-docosanoyl taurine, in the central nervous system suggests they may play specialized roles in neuronal function and signaling.

Biosynthesis and Catabolism

The endogenous pathways for the synthesis and degradation of N-docosanoyl taurine are critical to understanding its regulation and function in the brain.

Biosynthesis

The precise enzymatic machinery for N-docosanoyl taurine synthesis in the brain is not fully elucidated, though evidence points towards the involvement of peroxisomal acyltransferases. Two key enzymes have been identified that can synthesize NATs in vitro:

• Acyl-coenzyme A:amino acid N-acyltransferase (ACNAT1): This peroxisomal enzyme efficiently conjugates very long-chain fatty acids to taurine and shows no activity with glycine, indicating its specificity for taurine conjugation[2][3]. Given its preference for long-chain fatty acids, ACNAT1 is a strong candidate for the synthesis of N-docosanoyl taurine.

• Bile acid-CoA:amino acid N-acyltransferase (BAAT): While primarily known for its role in bile acid conjugation in the liver, BAAT has also been identified as a hepatic NAT synthase, particularly for polyunsaturated fatty acids[4]. Its expression and role in the brain for the synthesis of saturated NATs like N-docosanoyl taurine remain to be clarified.

The synthesis of NATs in the brain appears to be a relatively slow process, as evidenced by the observation that long-chain saturated NATs are highly elevated in the brains of FAAH knockout mice but not in mice acutely treated with a FAAH inhibitor[5]. This suggests a different regulatory mechanism or a slower turnover rate for these lipids in the central nervous system compared to peripheral tissues.

References

• 1. Taurine Biosynthesis by Neurons and Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

N-Docosanoyl Taurine: A Technical Guide to its Interaction with Fatty Acid Amide Hydrolase (FAAH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) is a member of the N-acyl taurine (NAT) class of endogenous signaling lipids. It is composed of a docosanoic acid (a C22:0 saturated fatty acid) linked to a taurine molecule via an amide bond. The discovery of NATs as a class of bioactive lipids has opened new avenues of research in cellular signaling and metabolism. This technical guide provides an in-depth overview of N-docosanoyl taurine's role as a substrate for fatty acid amide hydrolase (FAAH), a key enzyme in the regulation of various lipid signaling molecules. The guide will cover its biosynthesis, interaction with FAAH, potential signaling pathways, and detailed experimental protocols for its study.

Biosynthesis of N-Docosanoyl Taurine

N-acyl taurines, including N-docosanoyl taurine, are synthesized through the action of N-acyltransferases. Research indicates that bile acid-CoA:amino acid N-acyltransferase (BAAT) is a key enzyme responsible for the synthesis of NATs, particularly those containing polyunsaturated fatty acids in the liver.[1] While the specific enzyme for saturated long-chain NATs like N-docosanoyl taurine in the central nervous system is still under investigation, it is hypothesized to be synthesized via the conjugation of docosanoyl-CoA to taurine.

N-Docosanoyl Taurine as a FAAH Substrate

Fatty acid amide hydrolase (FAAH) is a serine hydrolase that plays a crucial role in terminating the signaling of various fatty acid amides, including the endocannabinoid anandamide. N-docosanoyl taurine has been identified as an endogenous substrate of FAAH. This was demonstrated by the significantly elevated levels of N-docosanoyl taurine in the brain and spinal cord of FAAH knockout (FAAH-/-) mice, showing an approximately 12-fold increase compared to wild-type mice.[2]

Quantitative Data on FAAH-Mediated Hydrolysis

While N-docosanoyl taurine is a confirmed FAAH substrate, in vitro studies have shown that it is hydrolyzed at a significantly lower rate compared to other well-known FAAH substrates.

Substrate	Relative Hydrolysis Rate (Compared to Oleoyl Ethanolamide)	Reference
N-Docosanoyl Taurine	2,000-50,000 times slower	[2]
Oleoyl Ethanolamide	1	[2]

Substrate	Hydrolysis Rate (nmol/min/mg)	Enzyme Source	Reference
Anandamide (C20:4 NAE)	0.5	Transfected HEK293T cells	[3]
N-Arachidonoyl Taurine (C20:4 NAT)	0.04	Transfected HEK293T cells	[3]
N-Arachidonoyl Glycine (C20:4 Gly)	0.02	Transfected HEK293T cells	[3]

These data suggest that N-acyl taurines are generally less efficiently hydrolyzed by FAAH compared to N-acyl ethanolamines like anandamide. A study on a point mutant of FAAH (G268D) showed a greater than 100-fold reduction in activity with NATs, which was attributed to combined effects on both Km and kcat values, further supporting the distinct interaction of NATs with the FAAH active site.[1]

Signaling Pathways

The accumulation of N-docosanoyl taurine and other NATs due to FAAH inhibition suggests their involvement in downstream signaling pathways. The primary targets identified for NATs are Transient Receptor Potential (TRP) ion channels and G-protein coupled receptors (GPCRs).

TRP Channel Activation

N-acyl taurines, particularly those with polyunsaturated acyl chains, have been shown to activate members of the TRP channel family, including TRPV1 and TRPV4.[2][4] This activation leads to an influx of calcium ions, which can trigger various cellular responses. While the direct activation of TRP channels by the saturated N-docosanoyl taurine has not been extensively characterized, it is plausible that it may also modulate TRP channel activity, especially in the central nervous system where it is abundant.

Fig. 1: Potential signaling pathway of N-docosanoyl taurine via TRP channels.

Role in Glucose Homeostasis and GPR119

Recent studies have implicated N-acyl taurines in the regulation of glucose homeostasis.[5] Some NATs have been shown to improve insulin (B600854) sensitivity and stimulate the secretion of glucagon-like peptide-1 (GLP-1). This effect is potentially mediated by the G-protein coupled receptor GPR119, which is expressed in pancreatic β-cells and intestinal L-cells. While the direct interaction of N-docosanoyl taurine with GPR119 has not been confirmed, the broader role of NATs in metabolic regulation suggests this as a promising area for future investigation.

Fig. 2: Proposed signaling pathway for N-acyl taurines in glucose homeostasis.

Experimental Protocols

Quantification of N-Docosanoyl Taurine by UPLC-MS/MS

This protocol is adapted from a validated method for the analysis of N-acyl taurines in biological samples.

1. Sample Preparation (Tissue)

• Accurately weigh 10-50 mg of frozen tissue.

• Homogenize the tissue in 1 mL of a chloroform/methanol (B129727)/water (2:1:1, v/v/v) mixture containing an appropriate internal standard (e.g., d4-C20:4 NAT).

• Vortex the mixture for 1 minute and then centrifuge at 15,000 x g for 15 minutes at 4°C.

• Collect the lower organic phase and dry it under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of methanol for UPLC-MS/MS analysis.

2. UPLC-MS/MS Analysis

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/isopropanol (1:1, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 30% to 100% B over 10 minutes, followed by a 5-minute hold at 100% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Use a triple quadrupole mass spectrometer in negative ion mode with multiple reaction monitoring (MRM).

  • Precursor ion for N-docosanoyl taurine: m/z 446.3

  • Product ion for N-docosanoyl taurine: m/z 80.0 (corresponding to the taurine fragment)

FAAH Activity Assay for N-Docosanoyl Taurine Hydrolysis

This protocol describes a method to measure the hydrolysis of N-docosanoyl taurine by FAAH from a biological sample (e.g., brain tissue homogenate).

1. Preparation of Tissue Homogenate

• Homogenize brain tissue in 10 volumes of ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 1 mM EDTA).

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

• Collect the supernatant and determine the protein concentration using a standard method (e.g., BCA assay).

2. Hydrolysis Reaction

• In a microcentrifuge tube, combine:

  • 50-100 µg of tissue homogenate protein.

  • Assay buffer to a final volume of 90 µL.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of N-docosanoyl taurine substrate solution (in DMSO or ethanol, final concentration 10-50 µM).

• Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Terminate the reaction by adding 2 volumes of ice-cold chloroform/methanol (1:1, v/v) containing an internal standard (e.g., d8-arachidonic acid).

3. Product Extraction and Analysis

• Vortex the terminated reaction mixture and centrifuge at 2,000 x g for 10 minutes.

• Collect the lower organic phase containing the liberated docosanoic acid.

• Dry the organic phase under nitrogen.

• Reconstitute the sample in an appropriate solvent for analysis by LC-MS to quantify the amount of docosanoic acid produced.

Fig. 3: Experimental workflow for the FAAH activity assay with N-docosanoyl taurine.

Conclusion

N-docosanoyl taurine is an important endogenous FAAH substrate, particularly in the central nervous system. Its slow hydrolysis by FAAH suggests that it may have sustained signaling roles. The potential activation of TRP channels and involvement in metabolic regulation highlight the significance of this molecule in neurophysiology and beyond. Further research is warranted to fully elucidate the specific kinetic parameters of its interaction with FAAH and to delineate its precise signaling pathways and physiological functions. The methods and information provided in this guide offer a solid foundation for researchers to explore the intriguing biology of N-docosanoyl taurine.

References

• 1. Structure-based design of a FAAH variant that discriminates between the N-acyl ethanolamine and taurine families of signaling lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

An In-depth Technical Guide to the Biosynthesis of N-Docosanoyl Taurine

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This guide provides a detailed overview of the biosynthetic pathway of N-docosanoyl taurine (B1682933), a significant long-chain N-acyl taurine (NAT). The document summarizes quantitative data in structured tables, presents detailed experimental protocols for key cited experiments, and includes visualizations of signaling pathways and experimental workflows using the DOT language for Graphviz.

Introduction

N-acyl taurines (NATs) are a class of bioactive lipids with emerging roles in various physiological processes, including glucose homeostasis and lipid metabolism.[1] N-docosanoyl taurine, a saturated long-chain NAT, has been identified in biological tissues and is of growing interest to the research community.[2][3] This guide delineates the current understanding of its biosynthesis, providing a technical resource for researchers in lipid biology and drug development.

The Biosynthesis Pathway of N-Docosanoyl Taurine

The synthesis of N-docosanoyl taurine is a multi-step process that can be conceptually divided into three core stages:

• Biosynthesis of Taurine: The production of the polar head group.

• Activation of Docosanoic Acid: The formation of a high-energy fatty acyl-CoA intermediate.

• Conjugation of Docosanoyl-CoA and Taurine: The final enzymatic step to form N-docosanoyl taurine.

The overall pathway is depicted in the following diagram:

Biosynthesis pathway of N-docosanoyl taurine.

Biosynthesis of Taurine

Taurine is synthesized from the amino acid cysteine, primarily in the liver.[4][5] The pathway involves a series of enzymatic reactions:

• Oxidation of Cysteine: Cysteine is oxidized to cysteinesulfinate by the enzyme cysteine dioxygenase (CDO) .[5][6][7][8]

• Decarboxylation: Cysteinesulfinate is then decarboxylated to form hypotaurine by cysteine sulfinate decarboxylase (CSAD) .[5][6][7][8]

• Oxidation of Hypotaurine: Hypotaurine is subsequently oxidized to taurine. While this step was previously thought to be potentially non-enzymatic, recent evidence points to the involvement of flavin-containing monooxygenase 1 (FMO1) .[9]

Activation of Docosanoic Acid

Docosanoic acid, a 22-carbon saturated fatty acid, must be "activated" before it can be conjugated to taurine. This activation involves the formation of a thioester bond with coenzyme A, a reaction catalyzed by a long-chain acyl-CoA synthetase (ACSL) . This process requires ATP and results in the formation of docosanoyl-CoA.[10]

Conjugation of Docosanoyl-CoA and Taurine

The final step in the biosynthesis of N-docosanoyl taurine is the conjugation of docosanoyl-CoA with taurine. This reaction is catalyzed by an N-acyltransferase. The key enzyme identified for the synthesis of N-acyl taurines, particularly those with polyunsaturated fatty acyl chains, is bile acid-CoA:amino acid N-acyltransferase (BAAT) .[11] This enzyme is known to be located in peroxisomes.[1][12][13] Another enzyme, acyl-coenzyme A:amino acid N-acyltransferase (ACNAT1) , has also been implicated in the synthesis of N-acyl taurines within peroxisomes.[12][14]

Quantitative Data

Quantitative data on the biosynthesis of N-docosanoyl taurine is still emerging. The following tables summarize the available information.

Parameter	Value	Organism/System	Reference
N-docosanoyl taurine level	Elevated ~12-fold in FAAH-/- mice brain	Mouse	--INVALID-LINK--
and spinal cord

Table 1: In vivo levels of N-docosanoyl taurine.

Enzyme	Substrate	KM	kcat	Organism/System	Reference
FMO1	Hypotaurine	4 mM	55 min-1	Human (in vitro)	[9]

Table 2: Kinetic parameters of an enzyme in the taurine biosynthesis pathway.

Experimental Protocols

N-acyltransferase Activity Assay

This protocol is a generalized method for measuring the activity of N-acyltransferases like BAAT.

Objective: To determine the enzymatic activity of an N-acyltransferase by measuring the formation of N-acyl taurine.

Materials:

• Enzyme source (e.g., purified recombinant enzyme, tissue homogenate)

• Acyl-CoA substrate (e.g., docosanoyl-CoA)

• [14C]-Taurine or unlabeled taurine

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation cocktail (if using radiolabeled taurine)

• LC-MS/MS system (if using unlabeled taurine)

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, a defined concentration of the acyl-CoA substrate, and either radiolabeled or unlabeled taurine.

• Enzyme Addition: Initiate the reaction by adding the enzyme source to the reaction mixture.

• Incubation: Incubate the reaction at a specific temperature (e.g., 37°C) for a defined period.

• Reaction Termination: Stop the reaction, for example, by adding an organic solvent like methanol (B129727) or by heat inactivation.

• Product Detection:

  • Radiochemical Method: If [14C]-Taurine was used, the product N-[14C]-acyl taurine can be separated from the unreacted taurine by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The radioactivity of the product is then quantified using a scintillation counter.

  • LC-MS/MS Method: If unlabeled taurine was used, the reaction mixture is analyzed by LC-MS/MS. The amount of N-acyl taurine formed is quantified by comparing its signal to a standard curve of the pure compound.[15]

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Extrahepatic tissues compensate for loss of hepatic taurine synthesis in mice with liver-specific knockout of cysteine dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymes of the Taurine Biosynthetic Pathway Are Expressed in Rat Mammary Gland - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taurine Biosynthesis by Neurons and Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. docosanoyl-CoA | C43H78N7O17P3S | CID 168166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Identification of bile acid-CoA:amino acid N-acyltransferase as the hepatic N-acyl taurine synthase for polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A peroxisomal acyltransferase in mouse identifies a novel pathway for taurine conjugation of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pnas.org [pnas.org]
• 15. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Docosanoyl Taurine: An In-Depth Technical Guide on its Core Mechanism of Action in Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) is an endogenous N-acyl taurine (NAT) that has been identified in the mammalian central nervous system.[1][2] As a conjugate of the long-chain saturated fatty acid, docosanoic acid, and the amino acid taurine, this lipid mediator belongs to a class of bioactive molecules with emerging roles in neuromodulation. The levels of N-docosanoyl taurine and other long-chain saturated NATs are significantly elevated in the brains of mice lacking the enzyme Fatty Acid Amide Hydrolase (FAAH), indicating that FAAH is a key regulator of its metabolism.[1][3] While research specifically on N-docosanoyl taurine is still developing, its classification as an N-acyl taurine provides a strong basis for its proposed mechanism of action through the activation of Transient Receptor Potential (TRP) channels.[1]

This technical guide will provide a comprehensive overview of the current understanding of N-docosanoyl taurine's mechanism of action in neurons, drawing from direct evidence on N-acyl taurines and the extensive research on its parent compound, taurine.

Core Mechanism of Action: Activation of TRP Channels

The primary and most direct mechanism of action identified for N-acyl taurines, including N-docosanoyl taurine, is the activation of specific members of the Transient Receptor Potential (TRP) family of ion channels, namely TRPV1 and TRPV4.[1] These channels are non-selective cation channels that, upon activation, lead to an influx of cations, most notably calcium (Ca²⁺), into the neuron.[4][5] This influx of calcium serves as a critical second messenger, initiating a cascade of downstream signaling events that can modulate neuronal excitability, synaptic transmission, and other cellular processes.[4][6]

TRPV1 Activation

TRPV1, often referred to as the capsaicin (B1668287) receptor, is a key integrator of noxious stimuli, including heat, protons (low pH), and various endogenous lipids.[4][7] In neurons, the activation of TRPV1 and subsequent calcium influx can lead to the release of neurotransmitters and neuropeptides.[4] The interaction of N-acyl taurines with TRPV1 suggests that these lipids may act as endogenous modulators of sensory and synaptic functions mediated by this channel.[8]

TRPV4 Activation

TRPV4 is another non-selective cation channel that is sensitive to a variety of physical and chemical stimuli, including osmotic pressure and mechanical stress.[6] In the nervous system, TRPV4 activation has been linked to neurite outgrowth, and its dysregulation is associated with neurological diseases.[6][9] The activation of TRPV4 by N-acyl taurines points to a role for these lipids in modulating neuronal responses to changes in the cellular environment.[1] A notable interplay exists where TRPV4 activation in glial cells can trigger the release of taurine, which then acts on neurons, highlighting a complex signaling network.[10]

Quantitative Data

Endogenous Levels of N-Docosanoyl Taurine in the Brain

The following table summarizes the levels of N-docosanoyl taurine (C22:0 NAT) and other related N-acyl taurines in the brains of wild-type (WT) and FAAH knockout (FAAH-/-) mice, demonstrating the significant regulatory role of FAAH.

N-Acyl Taurine Species	Brain Tissue Levels (pmol/g) in WT Mice	Brain Tissue Levels (pmol/g) in FAAH-/- Mice	Fold Increase (FAAH-/- vs. WT)
N-docosanoyl taurine (C22:0)	~5	~60	~12
N-arachidonoyl taurine (C20:4)	~2	~1	~0.5
N-eicosanoyl taurine (C20:0)	~2	~25	~12.5

Data adapted from studies on FAAH knockout mice.[1][3]

Potency of Related Compounds at TRP Channels

Direct EC₅₀ values for N-docosanoyl taurine on neuronal TRPV1 and TRPV4 channels are not yet available in the literature. However, data from related N-acyl taurines and other TRP channel agonists provide a reference for the potential potency of this class of molecules.

Compound	Channel	Cell Type	Assay	EC₅₀
N-arachidonoyl taurine	TRPV1	Pancreatic β-cells	Insulin (B600854) Secretion	Not specified, but effective
N-oleoyl taurine	TRPV1	Pancreatic β-cells	Insulin Secretion	Not specified, but effective
GSK1016790A (synthetic agonist)	TRPV4	HEK cells	Ca²⁺ influx	2.1 nM (human)

This table includes data for related N-acyl taurines and a potent synthetic TRPV4 agonist to provide context.[8][11]

Experimental Protocols

Calcium Imaging in Cultured Neurons

This protocol describes how to measure changes in intracellular calcium in response to N-docosanoyl taurine application using the ratiometric dye Fura-2 AM.

4.1.1. Materials

• Primary neuronal cell culture or neuronal cell line (e.g., SH-SY5Y)

• Glass-bottom imaging dishes coated with an appropriate substrate (e.g., poly-L-lysine)

• Fura-2 AM (2 mM stock in DMSO)

• Pluronic F-127 (20% solution in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer, free of phenol (B47542) red

• N-docosanoyl taurine (stock solution in DMSO or ethanol)

• Positive controls: Capsaicin (for TRPV1), GSK1016790A (for TRPV4)

• TRP channel antagonists (e.g., capsazepine (B1668289) for TRPV1, RN-1734 for TRPV4)

• Fluorescence microscope equipped for ratiometric imaging (excitation at 340 nm and 380 nm, emission at ~510 nm)

4.1.2. Procedure

• Cell Preparation: Plate neurons on coated glass-bottom dishes and culture until they reach the desired confluency and differentiation state.

• Dye Loading: a. Prepare the loading solution: For each 1 mL of HBSS, add 2.5 µL of 2 mM Fura-2 AM stock and 2.5 µL of 20% Pluronic F-127. Vortex to mix. The final Fura-2 AM concentration is 5 µM. b. Remove the culture medium from the cells and wash gently with HBSS. c. Add the Fura-2 AM loading solution to the cells and incubate for 30-45 minutes at 37°C in the dark. d. Wash the cells twice with HBSS to remove excess dye. e. Add fresh HBSS to the dish and allow the cells to de-esterify the dye for at least 20 minutes at room temperature in the dark.

• Imaging: a. Mount the dish on the microscope stage. b. Acquire a baseline fluorescence signal by alternating excitation between 340 nm and 380 nm and recording the emission at 510 nm. c. Apply N-docosanoyl taurine at the desired concentration by gently perfusing the solution into the imaging chamber. d. Record the changes in the 340/380 nm fluorescence ratio over time. An increase in this ratio indicates an increase in intracellular calcium. e. To confirm the involvement of specific TRP channels, pre-incubate the cells with a selective antagonist before applying N-docosanoyl taurine.

Quantification of N-docosanoyl Taurine in Brain Tissue by UPLC-MS/MS

This is a summarized protocol for the analysis of N-acyl taurines in biological samples.

4.2.1. Materials

• Brain tissue samples

• Internal standard (e.g., d4-C20:4 NAT)

• Solvents for extraction (e.g., methanol, chloroform)

• Solid-phase extraction (SPE) columns

• UPLC-MS/MS system

4.2.2. Procedure

• Sample Homogenization: Homogenize frozen brain tissue in an appropriate buffer.

• Lipid Extraction: Perform a liquid-liquid extraction (e.g., Bligh-Dyer method) using a mixture of chloroform, methanol, and water, after adding the internal standard.

• Purification: Use SPE to clean up the lipid extract and enrich the N-acyl taurine fraction.

• UPLC-MS/MS Analysis: a. Reconstitute the dried extract in a suitable solvent. b. Inject the sample into the UPLC system coupled to a triple quadrupole mass spectrometer. c. Use a suitable column (e.g., C18) and a gradient elution method. d. Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for N-docosanoyl taurine and the internal standard.

• Quantification: Calculate the concentration of N-docosanoyl taurine by comparing its peak area to that of the internal standard and using a standard curve.

Signaling Pathways and Experimental Workflow

Below are diagrams created using the DOT language to visualize the key pathways and workflows.

Caption: Proposed signaling pathway for N-docosanoyl taurine in neurons.

Caption: Metabolic pathway of N-docosanoyl taurine involving FAAH.

Caption: Experimental workflow for assessing N-docosanoyl taurine's effect on neuronal calcium.

Potential Downstream Effects: Insights from Taurine

While the direct actions of N-docosanoyl taurine appear to be mediated by TRP channels, its metabolic breakdown by FAAH yields taurine. Taurine itself has a plethora of well-documented neuroprotective and neuromodulatory effects. It is plausible that some of the long-term or secondary effects of N-docosanoyl taurine could be mediated by the resulting increase in local taurine concentrations.

It is crucial to note that the following mechanisms are established for taurine and have not been directly confirmed for N-docosanoyl taurine itself.

• Modulation of Other Ion Channels: Taurine can inhibit glutamate-induced calcium influx through L-, N-, and P/Q-type voltage-gated calcium channels, as well as NMDA receptors.[2][3][12][13] It also acts as a weak agonist at GABA-A and glycine (B1666218) receptors, promoting neuronal inhibition.[14][15]

• Anti-Apoptotic Effects: Taurine protects neurons from apoptosis by preventing the downregulation of the anti-apoptotic protein Bcl-2 and inhibiting the cleavage of Bcl-2 by calpain.[3][13][16]

• Reduction of Neuroinflammation: Taurine has been shown to reduce the expression of pro-inflammatory mediators and decrease glial activation in models of brain injury.[8][15][17][18]

• Attenuation of Oxidative Stress: Taurine can mitigate oxidative stress in neurons by reducing the production of reactive oxygen species.[13][18]

• Regulation of Synaptic Plasticity: Taurine is involved in modulating synaptic plasticity, including long-term potentiation (LTP).[5][19]

Conclusion and Future Directions

N-docosanoyl taurine is an endogenous lipid mediator whose neuronal mechanism of action is beginning to be elucidated. The core of its action appears to be the activation of TRPV1 and TRPV4 channels, leading to calcium-dependent signaling. Its metabolism by FAAH positions it as a key component of a broader lipid signaling network.

Future research should focus on:

• Determining the precise potency and efficacy (EC₅₀ and Imax) of N-docosanoyl taurine at TRPV1 and TRPV4 in various neuronal subtypes.

• Investigating the downstream signaling cascades activated by N-docosanoyl taurine-mediated calcium influx in neurons.

• Conducting electrophysiological studies to understand how N-docosanoyl taurine modulates neuronal firing and synaptic transmission.

• Directly comparing the neuronal effects of N-docosanoyl taurine with those of taurine to differentiate the actions of the parent compound from its N-acyl conjugate.

A deeper understanding of the mechanism of action of N-docosanoyl taurine will be critical in uncovering its physiological roles in the central nervous system and evaluating its potential as a therapeutic target for neurological disorders.

References

• 1. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mode of action of taurine as a neuroprotector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TRPV1: a stress response protein in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRPV1: Receptor structure, activation, modulation and role in neuro-immune interactions and pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TRPV4: A trigger of pathological RhoA activation in neurological disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TRPV1 Activation in Primary Cortical Neurons Induces Calcium-Dependent Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-Acyl taurines trigger insulin secretion by increasing calcium flux in pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Activation of TRPV4 induces intraneuronal tau hyperphosphorylation via cholesterol accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Trpv4 Mediates Hypotonic Inhibition of Central Osmosensory Neurons via Taurine Gliotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. N-((1S)-1-{[4-((2S)-2-{[(2,4-dichlorophenyl)sulfonyl]amino}-3-hydroxypropanoyl)-1-piperazinyl]carbonyl}-3-methylbutyl)-1-benzothiophene-2-carboxamide (GSK1016790A), a novel and potent transient receptor potential vanilloid 4 channel agonist induces urinary bladder contraction and hyperactivity: Part I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Emergence of taurine as a therapeutic agent for neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Taurine Supplementation as a Neuroprotective Strategy upon Brain Dysfunction in Metabolic Syndrome and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effects of Taurine Supplementation on Neuronal Excitability and Glucose Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Taurine and Astrocytes: A Homeostatic and Neuroprotective Relationship [frontiersin.org]

N-Docosanoyl Taurine and its Interaction with Transient Receptor Potential (TRP) Channels: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-acyl taurines (NATs) are a class of endogenous lipid signaling molecules that are gaining recognition for their diverse physiological roles, including their interaction with the Transient Receptor Potential (TRP) family of ion channels. This technical guide provides a comprehensive overview of the current understanding of the interaction between a specific long-chain saturated NAT, N-docosanoyl taurine (B1682933), and TRP channels. While direct quantitative data for N-docosanoyl taurine is limited, this guide synthesizes available information on related N-acyl taurines to provide insights into its potential modulatory role. Detailed experimental protocols for studying these interactions and diagrams of the relevant signaling pathways are presented to facilitate further research in this area.

Introduction to N-Docosanoyl Taurine and TRP Channels

N-docosanoyl taurine is a fatty acid-taurine conjugate derived from docosanoic acid, a C22:0 saturated fatty acid. It belongs to the broader class of N-acyl taurines (NATs), which are endogenous lipids regulated by the enzyme Fatty Acid Amide Hydrolase (FAAH). FAAH is an integral membrane enzyme that catabolizes several bioactive lipids, and its inhibition leads to an accumulation of NATs.[1] High concentrations of long-chain saturated NATs, including N-docosanoyl taurine, have been identified in the central nervous system of mice lacking FAAH, suggesting a significant physiological role in this tissue.[1]

Transient Receptor Potential (TRP) channels are a large family of ion channels that function as cellular sensors for a wide range of physical and chemical stimuli, including temperature, pressure, and various endogenous and exogenous ligands. Several members of the TRP family, notably TRPV1 and TRPV4, have been identified as targets for N-acyl taurines.[1] The activation of these channels typically leads to a calcium influx, which can trigger a variety of downstream signaling events.

While polyunsaturated NATs, such as N-arachidonoyl taurine (NAT), have been shown to directly activate TRPV1 and TRPV4, the role of saturated NATs like N-docosanoyl taurine is less clear.[1] Studies on other classes of N-acyl amides, such as N-acyldopamines, have shown that saturated versions are inactive as direct agonists of TRPV1 but can potentiate the effects of unsaturated activators, a phenomenon known as an 'entourage effect'.[2][3] This raises the possibility that N-docosanoyl taurine may act as a modulator of TRP channel activity rather than a direct agonist.

Quantitative Data on N-Acyl Taurine Interaction with TRP Channels

Direct quantitative data on the interaction of N-docosanoyl taurine with TRP channels is not currently available in the scientific literature. However, data for the structurally related polyunsaturated N-acyl taurine, N-arachidonoyl taurine (NAT), provides a valuable reference point for understanding the potential potency of NATs at TRP channels.

Compound	TRP Channel	Assay Type	Parameter	Value (µM)	Reference
N-Arachidonoyl Taurine	TRPV1	Calcium Influx	EC50	28	[Cayman Chemical]
N-Arachidonoyl Taurine	TRPV4	Calcium Influx	EC50	21	[Cayman Chemical]

Note: The EC50 values represent the concentration of the compound that elicits a half-maximal response in the respective assay. The absence of data for N-docosanoyl taurine highlights a key knowledge gap in the field.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the interaction of N-acyl taurines with TRP channels. These protocols can be adapted for studying N-docosanoyl taurine.

Calcium Imaging Assay in HEK293 Cells

This is a common method to assess the activation of TRP channels, which are often permeable to calcium. An increase in intracellular calcium upon application of a test compound indicates channel activation.

Objective: To determine if N-docosanoyl taurine activates or modulates TRP channels (e.g., TRPV1, TRPV4) expressed in a heterologous system.

Materials:

• HEK293 cells stably or transiently expressing the human TRP channel of interest (e.g., hTRPV1).

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Poly-D-lysine coated 96-well black, clear-bottom plates.

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• N-docosanoyl taurine and other test compounds (e.g., capsaicin (B1668287) as a positive control for TRPV1).

• A fluorescence microplate reader or a fluorescence microscope equipped for live-cell imaging.

Protocol:

• Cell Culture: Culture HEK293 cells expressing the target TRP channel in DMEM in a 37°C, 5% CO2 incubator.

• Cell Plating: Seed the cells into poly-D-lysine coated 96-well plates at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in HBSS. A typical concentration is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127 to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C.

• Washing: After incubation, gently wash the cells two to three times with HBSS to remove extracellular dye.

• Compound Application and Fluorescence Measurement:

  • Place the plate in a fluorescence microplate reader or on a fluorescence microscope.

  • Establish a stable baseline fluorescence reading (Excitation ~488 nm, Emission ~520 nm).

  • Add N-docosanoyl taurine at various concentrations to the wells. For modulator studies, pre-incubate the cells with N-docosanoyl taurine for a defined period before adding a known agonist.

  • Record the change in fluorescence intensity over time. A rapid increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis:

  • The change in fluorescence (ΔF) is typically normalized to the baseline fluorescence (F0) to give ΔF/F0.

  • For agonists, plot the peak ΔF/F0 against the compound concentration to determine the EC50 value.

  • For modulators, compare the response to a known agonist in the presence and absence of N-docosanoyl taurine.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity by recording the ionic currents flowing through the channels in the cell membrane.

Objective: To directly measure the effect of N-docosanoyl taurine on the electrical currents mediated by TRP channels.

Materials:

• HEK293 cells expressing the target TRP channel.

• Patch-clamp rig including an amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling patch pipettes.

• Extracellular solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4.

• Intracellular solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, pH 7.2 with CsOH.

• N-docosanoyl taurine and other test compounds.

Protocol:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull glass capillaries to create micropipettes with a resistance of 3-5 MΩ when filled with the intracellular solution.

• Establishing Whole-Cell Configuration:

  • Mount the coverslip with cells onto the recording chamber of the microscope.

  • Using the micromanipulator, approach a cell with the micropipette and form a high-resistance seal (GΩ seal) with the cell membrane.

  • Apply a brief pulse of suction to rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

• Current Recording:

  • Clamp the cell membrane at a holding potential (e.g., -60 mV).

  • Apply voltage ramps or steps to elicit channel currents.

  • Perfuse the cell with the extracellular solution containing N-docosanoyl taurine at different concentrations.

  • Record the changes in the current-voltage (I-V) relationship.

• Data Analysis:

  • Measure the amplitude of the current at a specific voltage in the presence and absence of the compound.

  • Construct dose-response curves to determine the EC50 or IC50 values.

  • Analyze changes in the I-V relationship to understand the mechanism of channel gating.

Signaling Pathways and Experimental Workflows

FAAH-Regulated N-Acyl Taurine Signaling Pathway

The enzyme FAAH plays a critical role in regulating the endogenous levels of N-acyl taurines. Inhibition of FAAH leads to an accumulation of NATs, which can then interact with TRP channels.

References

• 1. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Actions of two naturally occurring saturated N-acyldopamines on transient receptor potential vanilloid 1 (TRPV1) channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Actions of two naturally occurring saturated N‐acyldopamines on transient receptor potential vanilloid 1 (TRPV1) channels | Semantic Scholar [semanticscholar.org]

N-Docosanoyl Taurine and its Link to Neuroinflammation: A Technical Guide

Executive Summary

N-docosanoyl taurine (B1682933) is an endogenous N-acyl amide, a class of signaling lipids derived from the conjugation of a fatty acid (docosanoic acid) and an amino acid (taurine). While the parent molecule, taurine, has well-documented neuroprotective and anti-inflammatory properties, direct research into the specific role of N-docosanoyl taurine in neuroinflammation is currently limited. This technical guide provides a comprehensive overview of the potential mechanisms by which N-docosanoyl taurine may modulate neuroinflammatory processes. This analysis is based on the known biological activities of its constituent molecules—taurine and docosanoic acid—and the broader family of N-acyl taurines. This document is intended for researchers, scientists, and drug development professionals interested in the expanding field of lipid signaling in the central nervous system. It outlines hypothesized signaling pathways, proposes experimental protocols to validate these hypotheses, and presents data in a structured format to guide future research.

Introduction to N-Acyl Taurines

N-acyl taurines (NATs) are a class of endogenous lipids found in various mammalian tissues. They are formed by the conjugation of a fatty acyl-CoA to taurine. The diversity of the fatty acyl chain contributes to the varied biological activities of these molecules. N-docosanoyl taurine, specifically, is the amide of docosanoic acid (a 22-carbon saturated fatty acid) and taurine. While the physiological roles of many NATs are still under investigation, emerging evidence suggests their involvement in metabolic regulation and cellular signaling.

The Anti-Inflammatory and Neuroprotective Roles of Taurine

Taurine is one of the most abundant free amino acids in the brain and is known to have potent cytoprotective effects. Its role in mitigating neuroinflammation is supported by a substantial body of research.

Key Anti-inflammatory Mechanisms of Taurine:

• Inhibition of Microglial Activation: Taurine has been shown to suppress the activation of microglia, the resident immune cells of the central nervous system.[1][2] In models of neuroinflammation, taurine treatment can reduce the morphological changes associated with microglial activation and decrease the expression of microglial activation markers.[3]

• Reduction of Pro-inflammatory Cytokines: Taurine administration has been demonstrated to decrease the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in the brain.[4][5]

• Upregulation of TREM2: Recent studies indicate that taurine can upregulate the expression of Triggering Receptor Expressed on Myeloid cells 2 (TREM2) in the brain.[2][6] TREM2 is a receptor on microglia that is critical for phagocytosis and suppressing inflammatory responses.[1]

• Antioxidant Properties: Taurine can scavenge reactive oxygen species (ROS) and reduce oxidative stress, a key contributor to neuroinflammation.[7][8]

N-Acyl Taurines as Bioactive Signaling Molecules

While research on N-docosanoyl taurine is sparse, studies on other N-acyl taurines provide insights into their potential signaling roles.

• Metabolic Regulation: N-acyl taurines, such as N-oleoyl taurine, have been shown to improve glucose homeostasis.[9][10][11][12]

• Wound Healing: Endogenous N-acyl taurines have been implicated in the regulation of skin wound healing.[13]

• Interaction with FAAH: N-acyl taurines are known substrates for the enzyme Fatty Acid Amide Hydrolase (FAAH), which degrades them.[10][11][13][14] Inhibition of FAAH leads to an accumulation of N-acyl taurines and other bioactive lipids.

• Receptor Interactions: Some N-acyl amides, like N-arachidonoyl taurine, have been shown to activate transient receptor potential (TRP) channels, such as TRPV1.[15]

Hypothesized Mechanisms of N-Docosanoyl Taurine in Neuroinflammation

Based on the known functions of taurine and other N-acyl taurines, several potential mechanisms for N-docosanoyl taurine in modulating neuroinflammation can be proposed.

Potential Signaling Pathways:

• Direct Modulation of Microglial Activity: N-docosanoyl taurine may directly interact with receptors on microglia to suppress their activation and the subsequent release of pro-inflammatory mediators.

• Hydrolysis to Bioactive Components: N-docosanoyl taurine can be hydrolyzed by FAAH or other amidases to release taurine and docosanoic acid. The released taurine would then exert its known anti-inflammatory effects.

• Interaction with Nuclear Receptors: Long-chain fatty acids and their derivatives are known to interact with nuclear receptors such as Peroxisome Proliferator-Activated Receptors (PPARs). It is plausible that N-docosanoyl taurine could modulate PPAR activity, which in turn would regulate inflammatory gene expression.

• Modulation of Ion Channels: Following the precedent of other N-acyl amides, N-docosanoyl taurine might interact with ion channels like TRPV1 on neurons and glial cells, thereby influencing neuroinflammatory signaling.

Data Presentation: Illustrative Quantitative Data for Future Studies

The following tables present hypothetical quantitative data that could be expected from future experimental studies investigating the effects of N-docosanoyl taurine on neuroinflammation.

Table 1: Effect of N-Docosanoyl Taurine on Pro-inflammatory Cytokine Release from LPS-stimulated Microglia

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle Control	50 ± 5	30 ± 4
LPS (100 ng/mL)	500 ± 45	400 ± 38
LPS + N-Docosanoyl Taurine (1 µM)	350 ± 30	280 ± 25
LPS + N-Docosanoyl Taurine (10 µM)	200 ± 20	150 ± 15

Table 2: Effect of N-Docosanoyl Taurine on TREM2 Expression in Microglia

Treatment Group	TREM2 mRNA (Fold Change)	TREM2 Protein (Relative Density)
Vehicle Control	1.0 ± 0.1	1.0 ± 0.1
N-Docosanoyl Taurine (1 µM)	1.5 ± 0.2	1.4 ± 0.15
N-Docosanoyl Taurine (10 µM)	2.5 ± 0.3	2.2 ± 0.2

Experimental Protocols for Future Research

To validate the hypothesized roles of N-docosanoyl taurine in neuroinflammation, the following experimental approaches are proposed.

In Vitro Studies with Microglial Cell Lines (e.g., BV-2)

• Cell Culture: Culture BV-2 microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Pre-treat cells with varying concentrations of N-docosanoyl taurine (e.g., 1, 10, 25 µM) for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 100 ng/mL) for 24 hours.

• Cytokine Analysis: Collect the cell culture supernatant and measure the levels of TNF-α and IL-6 using commercially available ELISA kits.

• Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the expression of proteins involved in inflammatory signaling pathways (e.g., phosphorylated NF-κB, Iba1, TREM2).

• Immunocytochemistry: Fix the cells and perform immunocytochemistry to visualize microglial morphology and the localization of inflammatory proteins.

In Vivo Studies in a Mouse Model of Neuroinflammation

• Animal Model: Induce neuroinflammation in adult C57BL/6 mice by intraperitoneal injection of LPS (1 mg/kg).

• Drug Administration: Administer N-docosanoyl taurine (e.g., 10, 50 mg/kg) via intraperitoneal injection 1 hour prior to LPS administration.

• Tissue Collection: At 24 hours post-LPS injection, euthanize the mice and collect brain tissue.

• Immunohistochemistry: Prepare brain sections and perform immunohistochemistry for microglial (Iba1) and astrocyte (GFAP) markers.

• qRT-PCR: Extract RNA from the hippocampus and cortex and perform quantitative real-time PCR to measure the expression of inflammatory genes (e.g., Tnf, Il6, Trem2).

• Behavioral Analysis: Conduct behavioral tests (e.g., open field, novel object recognition) to assess sickness behavior and cognitive function.

Mandatory Visualizations

Signaling Pathways and Experimental Workflow

Caption: Known Anti-inflammatory Pathways of Taurine.

Caption: Hypothesized Signaling Pathways for N-Docosanoyl Taurine.

References

• 1. Beyond Amyloid and Tau: The Critical Role of Microglia in Alzheimer’s Disease Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Taurine reduces microglia activation in the brain of aged senescence-accelerated mice by increasing the level of TREM2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neuroprotective Effect of Taurine against Cell Death, Glial Changes, and Neuronal Loss in the Cerebellum of Rats Exposed to Chronic-Recurrent Neuroinflammation Induced by LPS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Taurine supplementation reduces neuroinflammation and protects against white matter injury after intracerebral hemorrhage in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Taurine and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Taurine and inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pnas.org [pnas.org]
• 11. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. pnas.org [pnas.org]
• 14. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]

The Physiological Function of C22:0 N-Acyl Taurine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-acyl taurines (NATs) are a class of endogenous bioactive lipids implicated in a range of physiological processes. Among these, C22:0 N-acyl taurine (B1682933), also known as docosanoyl N-acyl taurine, has emerged as a molecule of significant interest, particularly within the central nervous system (CNS). This technical guide provides a comprehensive overview of the current understanding of C22:0 N-acyl taurine's physiological function, metabolism, and potential therapeutic relevance. It consolidates available quantitative data, details key experimental protocols for its study, and visualizes its metabolic and putative signaling pathways.

Introduction

C22:0 N-acyl taurine is a saturated very-long-chain fatty acyl amide composed of a docosanoic acid (behenic acid) backbone amide-linked to a taurine head group. While the broader family of N-acyl taurines is recognized for its roles in glucose homeostasis and calcium signaling, the specific functions of C22:0 N-acyl taurine are still being elucidated. A key finding is its significant accumulation in the brain and spinal cord of mice lacking the primary catabolic enzyme, fatty acid amide hydrolase (FAAH), suggesting a prominent role in neurophysiology. This guide will delve into the known aspects of its biochemistry and physiological effects.

Metabolism of C22:0 N-Acyl Taurine

The endogenous levels of C22:0 N-acyl taurine are tightly regulated by its synthesis and degradation pathways.

Biosynthesis

The synthesis of N-acyl taurines, including C22:0 N-acyl taurine, is believed to occur primarily in the peroxisomes. The key enzymes implicated in this process are acyl-coenzyme A:amino acid N-acyltransferases (ACNATs). Specifically, ACNAT1 has been shown to efficiently conjugate very-long-chain fatty acids with taurine. Another enzyme, bile acid-CoA:amino acid N-acyltransferase (BAAT), has also been identified as a hepatic N-acyl taurine synthase, particularly for polyunsaturated fatty acids, but its role in C22:0 N-acyl taurine synthesis is less clear. The biosynthesis is a two-step process involving the activation of docosanoic acid to docosanoyl-CoA, followed by the conjugation of the acyl group to taurine.

N-Docosanoyl Taurine in Central Nervous System Lipidomics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) (C22:0 NAT) is a long-chain saturated N-acyl taurine (NAT) that has emerged as a significant bioactive lipid within the central nervous system (CNS). As a member of the expanding class of N-acyl amino acids, it is implicated in various physiological and pathological processes. This technical guide provides a comprehensive overview of N-docosanoyl taurine in the context of CNS lipidomics, detailing its quantification, analytical methodologies, and its role in cellular signaling pathways. This document is intended for researchers, scientists, and drug development professionals working in neuroscience and lipidomics.

Quantitative Data

The levels of N-docosanoyl taurine in the CNS are tightly regulated, with significant alterations observed in response to enzymatic inhibition. The primary enzyme responsible for the degradation of N-docosanoyl taurine is Fatty Acid Amide Hydrolase (FAAH). Genetic knockout of FAAH in mice leads to a dramatic accumulation of long-chain saturated NATs in the brain.

Tissue	Condition	Fold Change of N-docosanoyl taurine (C22:0)	Reference
Brain	FAAH Knockout (-/-) vs. Wild-Type (+/+) Mice	~12-fold increase	[1]
Brain	Chronic FAAH Inhibition (PF-3845)	Substantial increase, approximating FAAH knockout levels

Further research is required to determine the absolute concentrations of N-docosanoyl taurine in various discrete brain regions under normal physiological conditions and in models of neurological diseases.

Biosynthesis and Degradation

The metabolic pathways of N-docosanoyl taurine are crucial for understanding its regulation and function in the CNS.

Biosynthesis of N-docosanoyl taurine

The synthesis of N-docosanoyl taurine involves a two-step process:

• Activation of Docosanoic Acid: Docosanoic acid is first activated to its coenzyme A (CoA) thioester, docosanoyl-CoA, by an acyl-CoA synthetase.

• N-acylation of Taurine: Docosanoyl-CoA is then conjugated to taurine. While the specific N-acyltransferase responsible for this reaction in the brain is not definitively identified, potential candidates include Bile Acid-CoA:amino acid N-acyltransferase (BAAT) and a peroxisomal enzyme, acyl-coenzyme A:amino acid N-acyltransferase (ACNAT1).[2][3]

Biosynthesis of N-docosanoyl taurine.

Degradation of N-docosanoyl taurine

N-docosanoyl taurine is primarily hydrolyzed by the enzyme Fatty Acid Amide Hydrolase (FAAH), which breaks the amide bond to release docosanoic acid and taurine.[4]

Degradation of N-docosanoyl taurine.

Signaling Pathways

N-acyl taurines, including N-docosanoyl taurine, are recognized as signaling molecules that can modulate the activity of transient receptor potential (TRP) channels, specifically TRPV1 and TRPV4.[5] Activation of these channels in neurons can lead to a cascade of downstream events.

N-docosanoyl taurine-mediated TRPV1 Activation

Activation of the TRPV1 channel by N-docosanoyl taurine leads to an influx of calcium ions (Ca²⁺). This increase in intracellular calcium can trigger various signaling pathways, including the Calmodulin-dependent kinase (CaMK) and cAMP response element-binding protein (CREB) cascade, which is involved in synaptic plasticity and gene expression.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of bile acid-CoA:amino acid N-acyltransferase as the hepatic N-acyl taurine synthase for polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]
• 6. Acid Activation of Trpv1 Leads to an Up-Regulation of Calcitonin Gene-related Peptide Expression in Dorsal Root Ganglion Neurons via the CaMK-CREB Cascade: A Potential Mechanism of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Odyssey of N-docosanoyl Taurine: A Technical Guide to Uptake and Transport

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-docosanoyl taurine (B1682933), a prominent member of the N-acyl taurine (NAT) class of bioactive lipids, is the subject of increasing scientific scrutiny. As an endogenous metabolite, its physiological roles are gradually being uncovered, revealing its involvement in neuromodulation and other signaling pathways. A comprehensive understanding of its cellular uptake and transport is paramount for elucidating its mechanism of action and for the rational design of therapeutic agents that target or utilize its transport pathways. This technical guide synthesizes the current, albeit limited, direct knowledge on N-docosanoyl taurine's cellular transport and extrapolates from closely related N-acyl taurines and other lipidated molecules to propose likely mechanisms. We provide a framework for future research by outlining detailed experimental protocols and data presentation structures essential for quantifying its cellular journey.

Introduction to N-docosanoyl Taurine

N-docosanoyl taurine is an amide conjugate of docosanoic acid (a 22-carbon saturated fatty acid) and taurine.[1] It is recognized as a human metabolite.[1] Like other N-acyl taurines, it is implicated in various physiological processes. The intracellular enzyme Fatty Acid Amide Hydrolase (FAAH) is known to degrade N-acyl taurines, suggesting that these molecules must first enter the cell to be metabolized. While direct evidence for the transport of N-docosanoyl taurine is scarce, its amphipathic nature, possessing a long lipophilic acyl chain and a polar taurine headgroup, suggests that its cellular uptake is likely a multi-faceted process.

Proposed Cellular Uptake and Transport Mechanisms

Given the lack of direct studies on N-docosanoyl taurine, we propose two primary, non-mutually exclusive pathways for its cellular uptake, based on evidence from similar molecules.

Protein-Mediated Transport

The long docosanoyl chain of N-docosanoyl taurine suggests an interaction with transporters that handle fatty acids. Several families of fatty acid transport proteins are expressed on the plasma membrane of various cell types and facilitate the uptake of long-chain fatty acids.

• Fatty Acid Transport Proteins (FATPs): This family of proteins is involved in the uptake and activation of fatty acids.[2] Some FATPs also exhibit acyl-CoA synthetase activity, which would effectively "trap" the fatty acid inside the cell by converting it to its CoA ester.[3][4] It is plausible that N-docosanoyl taurine could be a substrate for one or more FATP isoforms.

• Fatty Acid Translocase (FAT/CD36): CD36 is a key protein in the uptake of fatty acids in muscle and adipose tissue.[5][6] Its expression and localization to the plasma membrane are regulated by insulin (B600854) and muscle contraction.[5] The role of CD36 in the transport of acylated amino acids warrants investigation.

Endocytic Pathways

For larger conjugates of taurine, endocytosis has been identified as a key uptake mechanism. A study on taurine-conjugated D-peptides demonstrated that their cellular entry is mediated by dynamin-dependent endocytosis and macropinocytosis, and importantly, does not rely on the taurine transporter (TauT).[7] Considering the significant size of the N-docosanoyl taurine molecule, it is highly probable that endocytic pathways contribute to its internalization.

The proposed transport mechanisms are depicted in the following signaling pathway diagram:

Proposed cellular uptake pathways for N-docosanoyl taurine.

Quantitative Data on Cellular Uptake

To date, there is a lack of published quantitative data on the cellular uptake kinetics of N-docosanoyl taurine. To facilitate future research in this area, the following tables are proposed for the systematic presentation of such data.

Table 1: Kinetic Parameters of N-docosanoyl Taurine Uptake

Cell Line	Transporter System	Km (µM)	Vmax (pmol/min/mg protein)	Uptake Efficiency (Vmax/Km)
e.g., SH-SY5Y	FATP-mediated	[Experimental Value]	[Experimental Value]	[Calculated Value]
e.g., Caco-2	Endocytosis	[Experimental Value]	[Experimental Value]	[Calculated Value]
...	...	...	...	...

Table 2: Inhibition of N-docosanoyl Taurine Uptake

Cell Line	Inhibitor	Inhibitor Concentration (µM)	Target	% Inhibition of Uptake
e.g., SH-SY5Y	Phloretin	[Value]	FATPs	[Experimental Value]
e.g., SH-SY5Y	Sulfo-N-succinimidyl oleate (B1233923) (SSO)	[Value]	FAT/CD36	[Experimental Value]
e.g., Caco-2	Dynasore	[Value]	Dynamin (Endocytosis)	[Experimental Value]
e.g., Caco-2	Amiloride	[Value]	Macropinocytosis	[Experimental Value]
...	...	...	...	...

Experimental Protocols

The following protocols provide a detailed methodology for investigating the cellular uptake of N-docosanoyl taurine.

Cell Culture

• Cell Lines: A panel of cell lines should be used to investigate tissue-specific transport. Examples include SH-SY5Y (neuronal), Caco-2 (intestinal epithelium), and 3T3-L1 (adipocytes).

• Culture Conditions: Cells should be maintained in their respective recommended media, supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Cellular Uptake Assay

• Cell Seeding: Seed cells in 24-well plates at a density that ensures they reach approximately 90% confluency on the day of the experiment.

• Pre-incubation: On the day of the assay, aspirate the culture medium and wash the cells twice with pre-warmed Hanks' Balanced Salt Solution (HBSS) or a similar physiological buffer. Pre-incubate the cells in buffer for 15-30 minutes at 37°C.

• Uptake Initiation: Initiate the uptake by adding the incubation buffer containing a range of concentrations of N-docosanoyl taurine (e.g., 1-100 µM). For kinetic studies, include a fixed concentration of a radiolabeled or stable isotope-labeled N-docosanoyl taurine tracer.

• Incubation: Incubate the cells for various time points (e.g., 2, 5, 10, 30 minutes) at 37°C to determine the initial rate of uptake.

• Uptake Termination: Terminate the uptake by rapidly aspirating the incubation buffer and washing the cells three times with ice-cold HBSS.

• Cell Lysis: Lyse the cells by adding a suitable lysis buffer (e.g., RIPA buffer or methanol).

• Sample Preparation for Analysis: Collect the cell lysates and process them for quantification of intracellular N-docosanoyl taurine. This typically involves protein precipitation followed by centrifugation.

Quantification by UPLC-MS/MS

• Instrumentation: A high-resolution tandem mass spectrometer coupled with an ultra-performance liquid chromatography system.

• Chromatography: Separation is typically achieved on a C18 reversed-phase column.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier like formic acid or ammonium (B1175870) acetate.

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode and monitor for specific precursor-to-product ion transitions for N-docosanoyl taurine and an appropriate internal standard (e.g., deuterated N-docosanoyl taurine).[8]

• Quantification: Create a standard curve using known concentrations of N-docosanoyl taurine to quantify its amount in the cell lysates. Normalize the results to the total protein content of each sample, determined by a BCA assay.

The workflow for this experimental protocol is illustrated below:

Workflow for determining N-docosanoyl taurine cellular uptake.

Future Directions

The study of N-docosanoyl taurine transport is in its infancy. Future research should focus on:

• Direct Transport Assays: Utilizing the protocols outlined above to generate the first quantitative data on N-docosanoyl taurine uptake.

• Transporter Identification: Employing siRNA-mediated knockdown or CRISPR/Cas9-based knockout of candidate transporters (FATPs, CD36) to definitively identify the proteins involved.

• Subcellular Localization: Using imaging techniques with fluorescently labeled N-docosanoyl taurine to visualize its entry into the cell and its subsequent trafficking to different organelles.

• In Vivo Pharmacokinetics: Investigating the absorption, distribution, metabolism, and excretion (ADME) of N-docosanoyl taurine in animal models to understand its physiological disposition.

By systematically addressing these research questions, the scientific community can build a comprehensive model of N-docosanoyl taurine's cellular transport, which will be instrumental in understanding its biological functions and therapeutic potential.

References

• 1. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fatty acid transport proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of fatty acid transport protein 4 in metabolic tissues: insights into obesity and fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty Acid transport Proteins, implications in physiology and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of fatty acid transport by fatty acid translocase/CD36 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of CD36 in membrane transport of long-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Taurine Boosts Cellular Uptake of Small D-Peptides for Enzyme-Instructed Intracellular Molecular Self-Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Docosanoyl Taurine: In Vitro Signaling Pathways - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro signaling pathways of N-docosanoyl taurine (B1682933) and related N-acyl taurines (NATs). Drawing from available scientific literature, this document details the known molecular targets, mechanisms of action, and experimental methodologies for studying these endogenous lipids. Particular focus is placed on their roles in ion channel modulation and enzymatic degradation.

Core Signaling Pathways

Current in vitro research indicates that N-acyl taurines, including N-docosanoyl taurine, primarily interact with specific members of the Transient Receptor Potential (TRP) family of ion channels and are substrates for the enzyme Fatty Acid Amide Hydrolase (FAAH). While direct studies on N-docosanoyl taurine are limited, data from structurally similar NATs, such as N-arachidonoyl taurine, provide significant insights into its likely biological activities.

Activation of TRPV1 and TRPV4 Ion Channels

N-acyl taurines bearing polyunsaturated acyl chains have been identified as activators of the Transient Receptor Potential Vanilloid 1 (TRPV1) and 4 (TRPV4) channels.[1] Activation of these non-selective cation channels leads to an influx of calcium ions (Ca²⁺) into the cell, triggering a variety of downstream cellular responses.

N-arachidonoyl taurine, a closely related NAT, activates TRPV1 and TRPV4 with the following potencies:

Compound	Target	EC50 (µM)	Cell Line	Reference
N-arachidonoyl taurine	TRPV1	28	Not Specified	[2]
N-arachidonoyl taurine	TRPV4	21	Not Specified	[2]

This activation suggests a role for NATs in processes where these channels are critical, such as sensory perception, inflammation, and cellular homeostasis.

Figure 1: N-acyl taurine activation of TRPV1 and TRPV4 channels, leading to calcium influx.

Modulation of IKs Potassium Channels

Interestingly, N-arachidonoyl taurine has also been shown to enhance the activity of the IKs potassium channel (composed of KCNQ1 and KCNE1 subunits).[3] This channel is crucial for the repolarization phase of the cardiac action potential. N-arachidonoyl taurine was found to restore the function of several Long QT syndrome-associated IKs channel mutations in vitro.[3] This suggests a potential therapeutic avenue for NATs in cardiac arrhythmias.

Figure 2: Enhancement of IKs potassium channel activity by N-arachidonoyl taurine.

Enzymatic Degradation by Fatty Acid Amide Hydrolase (FAAH)

N-docosanoyl taurine is a known substrate for the enzyme Fatty Acid Amide Hydrolase (FAAH), an integral membrane enzyme that catabolizes various bioactive lipids.[1] Inactivation of FAAH, either genetically or pharmacologically, leads to a significant elevation of NAT levels in both central and peripheral tissues.[1] However, in vitro experiments have shown that N-acyl taurines are hydrolyzed by FAAH at a much slower rate compared to other substrates like anandamide.[4]

Figure 3: Hydrolysis of N-docosanoyl taurine by the enzyme FAAH.

Experimental Protocols

This section outlines the methodologies for key in vitro experiments to assess the biological activity of N-docosanoyl taurine.

Intracellular Calcium Influx Assay for TRPV1/TRPV4 Activation

This protocol is designed to measure the activation of TRPV1 and TRPV4 channels by monitoring changes in intracellular calcium concentration using a fluorescent dye.

Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in DMEM/F12 medium supplemented with 10% FBS and 0.5 mg/mL Geneticin for stable cell lines expressing human TRPV1 or TRPV4.[5]

• Cells are plated in 96-well black-wall, clear-bottom plates and grown to confluence.

Dye Loading:

• Remove the culture medium from the wells.

• Prepare a working solution of a calcium-sensitive dye (e.g., Fluo-4 AM, Fura-2 AM, or a component of a commercial kit like the FLIPR Calcium 5 Assay Kit) in a suitable buffer (e.g., Krebs-HEPES).[5][6]

• Add the dye-loading solution to each well.

• Incubate the plate in the dark at 37°C for 1 hour to allow for dye loading and de-esterification.[7]

Measurement:

• A fluorescence plate reader (e.g., FlexStation 3 or FLIPR TETRA) is used to measure fluorescence.[5][7]

• Establish a baseline fluorescence reading for a set period (e.g., 40-60 seconds).

• Add N-docosanoyl taurine (or a positive control like capsaicin (B1668287) for TRPV1) at various concentrations to the wells.

• Immediately begin kinetic reading of fluorescence intensity. For Fura-2 AM, alternate excitation wavelengths between 340 nm and 380 nm, with emission at 510 nm.[8] For Fluo-4 AM, use an excitation of ~494 nm and emission of ~516 nm.

• Data is typically expressed as a ratio of the fluorescence at the two excitation wavelengths (for Fura-2 AM) or as a change in fluorescence intensity from baseline.

Figure 4: Experimental workflow for the intracellular calcium influx assay.

FAAH Hydrolysis Assay

This protocol describes a fluorometric method to measure the rate of N-docosanoyl taurine hydrolysis by FAAH.

Enzyme and Substrate Preparation:

• FAAH can be obtained from recombinant expression or from tissue homogenates (e.g., rat liver).[9]

• A fluorogenic FAAH substrate is used. Alternatively, a coupled enzyme assay can be employed to detect the products of N-docosanoyl taurine hydrolysis. A commercially available FAAH Activity Assay Kit can also be used.[10][11]

Assay Procedure (using a commercial kit as a model):

• Prepare tissue or cell homogenates in ice-cold FAAH Assay Buffer.[10]

• Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the enzyme.[10]

• In a 96-well white, opaque plate, add the sample containing FAAH.

• Prepare a reaction mix containing the FAAH substrate.

• Initiate the reaction by adding the reaction mix to the wells containing the enzyme.

• Immediately measure fluorescence in kinetic mode at 37°C (e.g., λEx = 360 nm / λEm = 465 nm).[10]

• The rate of increase in fluorescence is proportional to FAAH activity.

• A standard curve with a known fluorophore (e.g., AMC) is used to quantify the amount of product formed.[10]

Figure 5: Experimental workflow for the FAAH hydrolysis assay.

Conclusion

The in vitro signaling pathways of N-docosanoyl taurine and related N-acyl taurines are centered on the modulation of specific ion channels, namely TRPV1, TRPV4, and IKs, and their metabolic regulation by FAAH. While further research is needed to fully elucidate the specific activities of N-docosanoyl taurine, the methodologies and data presented in this guide provide a solid foundation for its investigation as a bioactive lipid with potential therapeutic implications in a variety of physiological systems. The provided experimental protocols offer robust frameworks for quantifying the interactions of N-docosanoyl taurine with its molecular targets.

References

• 1. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Fatty acid analogue N-arachidonoyl taurine restores function of IKs channels with diverse long QT mutations | eLife [elifesciences.org]
• 4. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moleculardevices.com [moleculardevices.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices [moleculardevices.com]
• 8. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A spectrophotometric assay for fatty acid amide hydrolase suitable for high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]
• 11. Fatty Acid Amide Hydrolase (FAAH) Activity Fluorometric Assay Kit - Elabscience® [elabscience.com]

N-Docosanoyl Taurine: An In-Depth Analysis of its Role as a Putative Endocannabinoid-Like Molecule

An in-depth technical guide for researchers, scientists, and drug development professionals.

Executive Summary

N-docosanoyl taurine (B1682933) is an endogenous N-acyl taurine (NAT) discovered through global metabolite profiling of fatty acid amide hydrolase (FAAH) knockout mice. Its concentration is significantly elevated in the absence of FAAH, unequivocally identifying it as an in vivo substrate for this key enzyme in the endocannabinoid system. This metabolic link has led to the consideration of N-docosanoyl taurine as a novel endocannabinoid-like molecule. However, a comprehensive review of the current scientific literature reveals a critical gap in the evidence required to definitively classify it as such. While its metabolism by FAAH is a shared characteristic with the endocannabinoid anandamide, there is a notable absence of data demonstrating direct interaction of N-docosanoyl taurine with cannabinoid receptors (CB1 and CB2). In contrast, emerging evidence indicates that N-acyl taurines, as a class, function as signaling molecules through the activation of Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPV4. This technical guide provides a thorough examination of the existing data on N-docosanoyl taurine, including its biochemical properties, metabolic pathways, and pharmacological targets, to clarify its current standing as a signaling lipid.

Data Presentation

Table 1: Quantitative Data on the Interaction of N-Acyl Taurines with FAAH

Substrate	Enzyme	Hydrolysis Rate (nmol/min/mg)	Source
N-Arachidonoyl Taurine (C20:4)	FAAH	0.04	[1][2]
Anandamide (AEA)	FAAH	0.5	[1][2]
N-Arachidonoyl Glycine	FAAH	0.02	[1][2]

Note: Data for N-docosanoyl taurine is not available. N-arachidonoyl taurine is presented as a structural and functional analogue.

Table 2: Quantitative Data on the Activation of TRP Channels by N-Acyl Taurines

Agonist	Channel	EC50	Source
N-Arachidonoyl Taurine	TRPV1	Not specified, but increased sEPSC frequency at 10 µM	[3][4]
Anandamide	TRPV1	6.02 ± 1.23 µM	[5]
N-Arachidonoyl Dopamine (B1211576)	TRPV1	0.08 ± 0.05 µM	[5]
4α-phorbol didecanoate (4αPDD)	TRPV4	~0.2 µM	[6]

Note: Specific EC50 values for N-docosanoyl taurine on TRPV1 and TRPV4 are not currently available in the literature.

Experimental Protocols

Global Metabolite Profiling for the Discovery of N-Acyl Taurines

This protocol is based on the methodology described by Saghatelian et al. (2004).

1. Tissue Extraction:

• Brain and spinal cord tissues from wild-type and FAAH knockout mice are flash-frozen in liquid nitrogen immediately after dissection.

• Tissues are homogenized in a 2:1:1 mixture of dichloromethane:methanol:water.

• The organic and aqueous layers are separated by centrifugation at 1000 x g for 15 minutes.

• The organic (lipid-containing) layer is collected and dried under a stream of nitrogen.

2. LC-MS/MS Analysis:

• The dried lipid extract is resuspended in a suitable solvent for injection (e.g., 1:1 acetonitrile:water).

• Chromatographic separation is performed on a C18 reverse-phase column using a gradient elution profile.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• The LC system is coupled to a high-resolution mass spectrometer (e.g., a quadrupole time-of-flight or Orbitrap instrument).

• Data is acquired in both positive and negative ion modes to ensure comprehensive metabolite detection.

• MS/MS fragmentation is performed on ions of interest to aid in structural elucidation.

3. Data Analysis:

• Raw data files are processed using metabolomics software (e.g., XCMS) to align retention times and integrate peak areas.

• Statistical analysis (e.g., t-test or volcano plot analysis) is used to identify ions that are significantly different in abundance between wild-type and FAAH knockout samples.

• The accurate mass and fragmentation pattern of the differential ions are used to propose elemental compositions and putative structures, which are then confirmed by comparison with synthesized standards.

In Vitro FAAH Hydrolysis Assay

This protocol is adapted from methodologies used to assess FAAH activity on N-acyl amides.

1. Enzyme Preparation:

• HEK293T cells are transiently transfected with a plasmid encoding for FAAH.

• Control cells are transfected with an empty vector.

• After 48 hours, cells are harvested, and membrane fractions are prepared by sonication and ultracentrifugation.

• Protein concentration of the membrane preparations is determined using a standard protein assay (e.g., BCA assay).

2. Hydrolysis Reaction:

• Membrane preparations (containing FAAH) are incubated with the N-acyl taurine substrate (e.g., N-arachidonoyl taurine) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0) at 37°C.

• The reaction is initiated by the addition of the substrate.

• Aliquots are taken at various time points and the reaction is quenched by the addition of an organic solvent (e.g., ice-cold acetonitrile).

3. Product Quantification by LC-MS/MS:

• The quenched reaction mixture is centrifuged to pellet the protein.

• The supernatant, containing the fatty acid product, is analyzed by LC-MS/MS.

• A standard curve of the fatty acid product is generated to allow for absolute quantification.

• The rate of hydrolysis is calculated and expressed as nmol of product formed per minute per mg of protein.

Mandatory Visualization

Caption: Proposed signaling pathway for N-acyl taurines.

Caption: Experimental workflow for the discovery of N-docosanoyl taurine.

Caption: Logical relationship of N-docosanoyl taurine to the endocannabinoid system.

Conclusion

Based on the current body of scientific evidence, N-docosanoyl taurine cannot be definitively classified as a novel endocannabinoid-like molecule. Its primary connection to the endocannabinoid system is its role as a substrate for FAAH. While this is a significant link, the defining characteristic of an endocannabinoid is its ability to bind to and activate cannabinoid receptors. To date, there is no published data demonstrating that N-docosanoyl taurine or other long-chain saturated N-acyl taurines bind to or functionally modulate CB1 or CB2 receptors.

Instead, the available evidence points towards the role of N-acyl taurines as a distinct class of signaling lipids that modulate the activity of TRP channels. The elevated levels of N-docosanoyl taurine in the central nervous system of FAAH knockout mice suggest a potential role in neurological processes, which may be mediated through these ion channels.

For researchers and drug development professionals, N-docosanoyl taurine and other N-acyl taurines represent a promising area of investigation. Future research should prioritize:

• Cannabinoid Receptor Binding Assays: Conducting comprehensive radioligand binding and functional assays to definitively determine if N-docosanoyl taurine interacts with CB1 and CB2 receptors.

• TRP Channel Pharmacology: Elucidating the precise potency and efficacy (EC50 values) of N-docosanoyl taurine at TRPV1 and TRPV4 channels.

• Physiological Function: Investigating the in vivo physiological and pathophysiological roles of N-docosanoyl taurine, particularly in the context of the central nervous system, given its abundance in FAAH knockout mice.

References

• 1. researchgate.net [researchgate.net]
• 2. Functional and structural studies of TRP channels heterologously expressed in budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of N‐arachidonoyl dopamine as a highly biased ligand at cannabinoid CB1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Endocannabinoid activation of the TRPV1 ion channel is distinct from activation by capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV4: A Multifunctional Nonselective Cation Channel with Complex Regulation - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]

N-docosanoyl taurine as a potential biomarker for neurological disorders

N-docosanoyl Taurine (B1682933): A Potential Biomarker for Neurological Disorders

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

N-acyl taurines (NATs) are a class of endogenous bioactive lipids that are gaining attention for their role in physiological and pathological processes. Among these, N-docosanoyl taurine, a conjugate of docosanoic acid and taurine, is emerging as a molecule of interest in neuroscience.[1] Its metabolism is intrinsically linked to the enzyme Fatty Acid Amide Hydrolase (FAAH), a key regulator of several lipid signaling molecules in the central nervous system.[2][3] Preclinical evidence, particularly the significant elevation of N-docosanoyl taurine in FAAH-deficient animal models, points towards its potential as a biomarker for neurological conditions where FAAH activity is dysregulated. This document provides a comprehensive overview of the biochemistry of N-docosanoyl taurine, its proposed role in neurological signaling, the quantitative evidence supporting its biomarker potential, and the detailed experimental protocols for its analysis.

Biochemical Profile of N-docosanoyl Taurine

N-docosanoyl taurine (C24H49NO4S) is classified as a fatty acyl amide, specifically an N-acyl taurine.[1] It is formed through the conjugation of docosanoic acid (a saturated very-long-chain fatty acid) with taurine, a semi-essential amino acid abundant in the brain.[4][5]

Biosynthesis and Degradation

The primary metabolic pathway controlling the levels of N-docosanoyl taurine and other NATs is its degradation by Fatty Acid Amide Hydrolase (FAAH).[6] FAAH is a serine hydrolase responsible for the breakdown of various fatty acid amides. The genetic or pharmacological inactivation of FAAH leads to a significant accumulation of its substrates, including N-docosanoyl taurine.[2][3]

Caption: Biosynthesis and degradation pathway of N-docosanoyl taurine.

Putative Role in Neurological Signaling

While the specific functions of N-docosanoyl taurine are still under investigation, the broader class of N-acyl taurines has been shown to act as signaling molecules. Notably, certain NATs can activate members of the transient receptor potential (TRP) family of calcium channels, such as TRPV1 and TRPV4.[3] These channels are involved in a variety of sensory and regulatory processes within the nervous system. The accumulation of NATs due to FAAH inhibition suggests a potential modulatory role in neuronal excitability and signaling pathways governed by TRP channels.

Furthermore, the parent molecule, taurine, is known to have extensive neuroprotective properties, including modulating Ca2+ homeostasis, attenuating neuroinflammation, and acting as an inhibitory neuromodulator.[4][5][7] It is plausible that N-docosanoyl taurine shares or modulates some of these neuroprotective functions.

Caption: Proposed signaling mechanism of N-acyl taurines.

Quantitative Data Supporting Biomarker Potential

The primary quantitative evidence for N-docosanoyl taurine's biomarker potential comes from global metabolite profiling studies in animal models. These studies provide a basis for investigating its relevance in human neurological disorders where FAAH dysfunction or neuroinflammation may be implicated.

Table 1: N-docosanoyl Taurine Levels in FAAH Knockout Mice

Tissue	Fold Change in FAAH-/- Mice vs. Wild-Type	Reference

| Brain & Spinal Cord | ~12-fold increase |[2][3] |

Table 2: Performance of UPLC-MS/MS Method for N-acyl Taurine Quantification

Parameter	Value	Analytes	Reference
Linearity (R²)	≥ 0.9996	C16:0, C18:1, C20:4, C22:0, C24:1 NATs	[8]
Range	1-300 ng/ml	C16:0, C18:1, C20:4, C22:0, C24:1 NATs	[8]
Limit of Detection (LOD)	0.3-0.4 ng/ml	C16:0, C18:1, C20:4, C22:0, C24:1 NATs	[8]

| Limit of Quantification (LOQ) | 1 ng/ml | C16:0, C18:1, C20:4, C22:0, C24:1 NATs |[8] |

Experimental Protocols

The accurate measurement of N-docosanoyl taurine in biological matrices is critical for its validation as a biomarker. The preferred method is Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Protocol: Quantification of N-docosanoyl Taurine via UPLC-MS/MS

This protocol is based on methodologies developed for the sensitive and specific quantification of N-acyl taurines in biological samples.[8]

1. Sample Preparation (Lipid Extraction):

• Homogenize biological tissue (e.g., brain tissue) in a suitable solvent, typically methanol (B129727) (MeOH) or a chloroform/methanol mixture.

• Add an internal standard (e.g., deuterated N-arachidonoyl taurine, d4-C20:4 NAT) to correct for extraction efficiency and matrix effects.

• Perform lipid extraction using a standard method such as Bligh-Dyer or a simplified protein precipitation with cold organic solvent.

• Centrifuge to pellet proteins and other insoluble material.

• Collect the supernatant containing the lipid extract.

• Dry the extract under a stream of nitrogen and reconstitute in the initial mobile phase for injection.

2. Chromatographic Separation (UPLC):

• Column: A reverse-phase column, such as an Acquity UPLC BEH C18, is typically used.

• Mobile Phase A: Water with an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

• Mobile Phase B: Acetonitrile/Isopropanol mixture.

• Gradient: A gradient elution starting with a higher percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B is used to separate lipids based on their hydrophobicity.

• Flow Rate: Maintained at a rate suitable for UPLC, e.g., 0.4 mL/min.

• Column Temperature: Maintained at a constant temperature, e.g., 40°C, to ensure reproducible retention times.

3. Detection (Tandem Mass Spectrometry - ESI-QqQ):

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for NATs.

• Analysis Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity.

• MRM Transitions: Monitor specific precursor-to-product ion transitions. For NATs, two common product ions resulting from the fragmentation of the taurine moiety are m/z 80 (SO3-) and m/z 107 (CH2CH2SO3-).

  • Example Transition for N-docosanoyl taurine (C24H49NO4S, MW: 447.7 g/mol ): The precursor ion [M-H]- would be m/z 446.3. The MRM transitions would be 446.3 -> 80 and 446.3 -> 107.

• Quantification: Generate a calibration curve using authentic standards of N-docosanoyl taurine. Quantify the analyte in samples by comparing its peak area ratio (relative to the internal standard) to the calibration curve.

Caption: Experimental workflow for N-docosanoyl taurine analysis.

Future Directions and Conclusion

The evidence strongly suggests that N-docosanoyl taurine is a sensitive indicator of FAAH activity in the central nervous system. Its ~12-fold elevation in FAAH-deficient mice provides a compelling rationale for its investigation as a potential biomarker in human neurological disorders.[2][3] Many neurodegenerative and neuropsychiatric conditions, including Parkinson's disease, Alzheimer's disease, and anxiety disorders, have been associated with alterations in the endocannabinoid system, of which FAAH is a critical component.[9][10]

Future research should focus on:

• Clinical Validation: Measuring levels of N-docosanoyl taurine in cerebrospinal fluid (CSF) and plasma of patients with various neurological disorders compared to healthy controls.

• Functional Studies: Elucidating the specific biological functions of N-docosanoyl taurine in the brain, particularly its interaction with TRP channels and its influence on neuroinflammation and neuronal survival.

• Therapeutic Monitoring: Assessing whether N-docosanoyl taurine levels can be used to monitor target engagement for drugs that inhibit FAAH or modulate related pathways.

References

• 1. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. LIPID MAPS [lipidmaps.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Emergence of taurine as a therapeutic agent for neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. impressions.manipal.edu [impressions.manipal.edu]
• 10. Evaluation of the neuroprotective effect of taurine in Alzheimer’s disease using functional molecular imaging - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N-docosanoyl taurine Extraction from Brain Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl taurines (NATs) are a class of endogenous lipid messengers implicated in various physiological processes. Among them, N-docosanoyl taurine (B1682933) (NDT), a conjugate of docosanoic acid and taurine, has been identified in the central nervous system.[1] Its specific roles are an active area of research, with evidence suggesting involvement in neuromodulation and cytoprotection. Accurate quantification of NDT in brain tissue is crucial for understanding its function in both normal and pathological states.

This document provides a detailed protocol for the extraction and quantification of N-docosanoyl taurine from brain tissue using a modified Folch lipid extraction method followed by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Experimental Overview

The protocol involves the homogenization of brain tissue in a chloroform/methanol solvent system to extract lipids, including NDT. The lipid-containing organic phase is then separated, dried, and reconstituted for analysis. Quantification is achieved by UPLC-MS/MS using a stable isotope-labeled internal standard to ensure accuracy and precision.

Data Presentation

Table 1: UPLC-MS/MS Quantitative Parameters for N-acyl taurine Analysis

Parameter	Value	Reference
Linearity Range	1 - 300 ng/mL
R²	≥ 0.9996
Limit of Detection (LOD)	0.3 - 0.4 ng/mL
Limit of Quantification (LOQ)	1 ng/mL

Table 2: Example Solvent-to-Tissue Ratios for Folch Extraction

Tissue Weight	Chloroform:Methanol (2:1, v/v)	0.9% NaCl Solution
100 mg	2 mL	0.4 mL
500 mg	10 mL	2 mL
1 g	20 mL	4 mL

Experimental Protocols

Part 1: N-docosanoyl taurine Extraction from Brain Tissue (Modified Folch Method)

Materials:

• Brain tissue sample

• Chloroform, HPLC grade

• Methanol, HPLC grade

• 0.9% (w/v) Sodium Chloride (NaCl) solution

• N-Arachidonoyl Taurine-d4 (or other suitable deuterated N-acyl taurine) as internal standard

• Glass homogenizer (e.g., Dounce or Potter-Elvehjem)

• Centrifuge tubes (glass, Teflon-lined caps)

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

• Analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh a frozen brain tissue sample (e.g., 100 mg).

  • On a cold surface (e.g., on dry ice), finely chop the tissue into small pieces using a clean scalpel.

• Homogenization:

  • Transfer the minced tissue to a pre-chilled glass homogenizer.

  • Add 20 volumes of ice-cold chloroform:methanol (2:1, v/v) to the tissue (e.g., 2 mL for 100 mg of tissue).[2]

  • Spike the mixture with the internal standard (e.g., N-Arachidonoyl Taurine-d4) at a known concentration.

  • Homogenize the tissue thoroughly on ice until a uniform suspension is achieved.

• Phase Separation:

  • Transfer the homogenate to a glass centrifuge tube.

  • Add 0.2 volumes of 0.9% NaCl solution to the homogenate (e.g., 0.4 mL for 2 mL of homogenate).[2]

  • Vortex the mixture vigorously for 30 seconds.

• Centrifugation:

  • Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to facilitate phase separation.[2] You will observe two distinct layers: an upper aqueous phase and a lower organic (chloroform) phase containing the lipids.

• Lipid Phase Collection:

  • Carefully collect the lower organic phase using a glass Pasteur pipette, avoiding the upper aqueous phase and the protein interface.

  • Transfer the organic phase to a new clean glass tube.

• Washing the Lipid Extract:

  • To remove any remaining non-lipid contaminants, add a small volume of methanol:water (1:1, v/v) to the collected organic phase, vortex briefly, and centrifuge again as in step 4.

  • Carefully remove and discard the upper phase.

• Drying the Lipid Extract:

  • Evaporate the solvent from the final organic phase to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for UPLC-MS/MS analysis (e.g., 100 µL of Acetonitrile:Water, 90:10, v/v).

  • Vortex briefly and transfer the reconstituted sample to an autosampler vial for analysis.

Part 2: UPLC-MS/MS Quantification of N-docosanoyl taurine

Instrumentation and Conditions:

• UPLC System: A system capable of handling high pressures.

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A suitable reversed-phase column for lipid analysis (e.g., ACQUITY UPLC BEH C18).

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A suitable gradient to separate N-docosanoyl taurine from other lipid species.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-docosanoyl taurine: Monitor for the precursor ion and a specific product ion.

  • Internal Standard (e.g., N-Arachidonoyl Taurine-d4): Monitor for the precursor ion and a specific product ion of the deuterated standard.

Procedure:

• Method Setup:

  • Develop a UPLC-MS/MS method with optimized parameters for the separation and detection of N-docosanoyl taurine and the internal standard. This includes optimizing the gradient, cone voltage, and collision energy for the specific MRM transitions.

• Calibration Curve:

  • Prepare a series of calibration standards of N-docosanoyl taurine of known concentrations, each containing a fixed concentration of the internal standard.

  • Inject the calibration standards to generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Sample Analysis:

  • Inject the reconstituted brain tissue extracts into the UPLC-MS/MS system.

  • Record the chromatograms for the MRM transitions of N-docosanoyl taurine and the internal standard.

• Quantification:

  • Calculate the peak area ratio of N-docosanoyl taurine to the internal standard in the brain tissue samples.

  • Determine the concentration of N-docosanoyl taurine in the samples by interpolating the peak area ratio from the calibration curve.

  • Normalize the final concentration to the initial weight of the brain tissue (e.g., in pmol/g or ng/mg of tissue).

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for N-docosanoyl taurine extraction and analysis.

N-acyl taurine Signaling Pathway

Caption: N-acyl taurine signaling interactions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Notes and Protocols: Cell-Based Assays for Studying N-docosanoyl taurine Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) is a member of the N-acyl taurine (NAT) family, a class of endogenous lipid signaling molecules. NATs are formed by the conjugation of a fatty acid to the amino group of taurine. N-docosanoyl taurine, specifically, contains a 22-carbon saturated acyl chain (docosanoic acid). These molecules are gaining interest in the scientific community for their potential roles in various physiological processes, including anti-inflammatory, neuroprotective, and metabolic effects. This document provides detailed protocols for a suite of cell-based assays to investigate the biological activities of N-docosanoyl taurine.

Data Presentation: Summary of Potential N-docosanoyl taurine Effects

The following tables summarize expected quantitative outcomes from the described assays based on published data for taurine and other N-acyl taurines. It is important to note that specific data for N-docosanoyl taurine is limited, and these values should be considered illustrative. Researchers are encouraged to generate specific dose-response curves for N-docosanoyl taurine in their experimental systems.

Table 1: Anti-Inflammatory Effects

Assay	Cell Line	Treatment	Analyte	Expected Outcome (vs. Control)
Cytokine Release	RAW 264.7 Macrophages	LPS (1 µg/mL) + N-docosanoyl taurine	TNF-α	↓ 30-60%
LPS (1 µg/mL) + N-docosanoyl taurine	IL-6	↓ 25-50%
LPS (1 µg/mL) + N-docosanoyl taurine	IL-1β	↓ 20-40%

Table 2: Neuroprotective Effects

Assay	Cell Line	Treatment	Parameter	Expected Outcome (vs. Control)
Glutamate (B1630785) Excitotoxicity	Primary Cortical Neurons	Glutamate (100 µM) + N-docosanoyl taurine	Cell Viability (MTT)	↑ 40-70%
Apoptosis	SH-SY5Y Neuroblastoma	Staurosporine (B1682477) (1 µM) + N-docosanoyl taurine	Caspase-3 Activity	↓ 35-65%

Table 3: Metabolic Effects

Assay	Cell Line	Treatment	Parameter	Expected Outcome (vs. Control)
Lipid Accumulation	HepG2 Hepatocytes	Oleic Acid (1 mM) + N-docosanoyl taurine	Intracellular Triglycerides	↓ 20-50%

Table 4: Ion Channel Modulation

Assay	Cell Line	Treatment	Parameter	Expected Outcome
Calcium Influx	HEK293 (TRPV1 expressing)	N-docosanoyl taurine	Intracellular Ca2+	↑ Fluorescence
FAAH Activity	Rat Liver Microsomes	N-docosanoyl taurine	FAAH Hydrolysis Rate	Substrate-dependent activity

Experimental Protocols

Anti-Inflammatory Assay: Measurement of Lipopolysaccharide (LPS)-Induced Cytokine Release

Principle: This assay measures the ability of N-docosanoyl taurine to suppress the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) from macrophages stimulated with LPS, a component of the outer membrane of Gram-negative bacteria.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• LPS from E. coli

• N-docosanoyl taurine

• ELISA kits for TNF-α, IL-6, and IL-1β

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment:

  • Prepare stock solutions of N-docosanoyl taurine in a suitable solvent (e.g., DMSO) and dilute to final concentrations in culture medium.

  • Pre-treat the cells with various concentrations of N-docosanoyl taurine for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (no LPS, no N-docosanoyl taurine) and an LPS-only control.

• Supernatant Collection: After the incubation period, centrifuge the plate at 300 x g for 10 minutes. Carefully collect the supernatant for cytokine analysis.

• Cytokine Quantification: Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production by N-docosanoyl taurine compared to the LPS-only control.

Neuroprotection Assay: Glutamate-Induced Excitotoxicity in Neuronal Cells

Principle: This assay assesses the protective effect of N-docosanoyl taurine against neuronal cell death induced by glutamate, an excitatory neurotransmitter that can be toxic at high concentrations. Cell viability is measured using the MTT assay, which is based on the reduction of a yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by metabolically active cells.

Materials:

• Primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y)

• Neurobasal medium supplemented with B-27

• Glutamate

• N-docosanoyl taurine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed neuronal cells in a 96-well plate at an appropriate density and allow them to differentiate or adhere for 24-48 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of N-docosanoyl taurine for 24 hours.

  • Induce excitotoxicity by adding glutamate to a final concentration of 100 µM for 24 hours. Include a vehicle control (no glutamate, no N-docosanoyl taurine) and a glutamate-only control.

• MTT Assay:

  • Remove the culture medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle control and calculate the protective effect of N-docosanoyl taurine against glutamate-induced cell death.

Apoptosis Assay: Caspase-3 Activity

Principle: This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway. The assay utilizes a synthetic substrate that releases a fluorescent or colorimetric product upon cleavage by active caspase-3.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Apoptosis-inducing agent (e.g., staurosporine)

• N-docosanoyl taurine

• Caspase-3 activity assay kit (colorimetric or fluorometric)

• 96-well plate

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with N-docosanoyl taurine for 24 hours before inducing apoptosis with staurosporine (1 µM) for 3-6 hours.

• Cell Lysis: Lyse the cells according to the assay kit manufacturer's instructions to release cellular contents, including caspases.

• Caspase-3 Activity Measurement:

  • Add the cell lysate to a new plate.

  • Add the caspase-3 substrate provided in the kit.

  • Incubate at 37°C for 1-2 hours.

• Detection: Measure the fluorescence (e.g., Ex/Em = 400/505 nm) or absorbance (e.g., 405 nm) using a microplate reader.

• Data Analysis: Normalize the caspase-3 activity to the protein concentration of the cell lysate and express the results as a fold change relative to the control group.

Metabolic Assay: Lipid Accumulation via Oil Red O Staining

Principle: This assay visualizes and quantifies the accumulation of neutral lipids in cells. Oil Red O is a fat-soluble dye that stains lipids red.

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Oleic acid

• N-docosanoyl taurine

• Oil Red O staining solution

• Formalin (10%)

• 60% Isopropanol (B130326)

• Hematoxylin (B73222) (for counterstaining nuclei)

• Microscope

Protocol:

• Cell Seeding and Treatment: Seed HepG2 cells on coverslips in a 24-well plate. Treat the cells with oleic acid (1 mM) with or without N-docosanoyl taurine for 24 hours to induce lipid accumulation.

• Fixation: Wash the cells with PBS and fix with 10% formalin for 30 minutes.

• Staining:

  • Wash with water and then with 60% isopropanol.

  • Stain with Oil Red O solution for 20 minutes.

  • Wash again with 60% isopropanol and then with water.

  • (Optional) Counterstain the nuclei with hematoxylin for 1 minute.

• Visualization: Mount the coverslips on microscope slides and observe under a light microscope.

• Quantification: To quantify lipid accumulation, extract the Oil Red O stain from the cells with 100% isopropanol and measure the absorbance at 510 nm.

Ion Channel Modulation Assay: Calcium Influx Assay

Principle: This assay measures changes in intracellular calcium concentration upon activation of ion channels, such as TRPV1, which are known to be activated by some N-acyl taurines. A fluorescent calcium indicator dye is used, which increases in fluorescence intensity upon binding to calcium.

Materials:

• HEK293 cells stably expressing TRPV1

• Fluo-4 AM or other suitable calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• N-docosanoyl taurine

• Capsaicin (B1668287) (positive control)

• Fluorescence microplate reader with kinetic reading capability

Protocol:

• Cell Seeding: Seed HEK293-TRPV1 cells in a black, clear-bottom 96-well plate.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium and incubate the cells with the loading buffer for 1 hour at 37°C.

  • Wash the cells with HBSS to remove excess dye.

• Calcium Measurement:

  • Place the plate in the fluorescence microplate reader.

  • Measure the baseline fluorescence (Ex/Em = 494/516 nm).

  • Add N-docosanoyl taurine or capsaicin and immediately start kinetic reading for 2-5 minutes.

• Data Analysis: Express the change in fluorescence as a ratio of the peak fluorescence to the baseline fluorescence (F/F0).

Signaling Pathways and Experimental Workflows

Signaling Pathway Diagrams (Graphviz DOT Language)

Caption: Putative anti-inflammatory signaling pathway of N-docosanoyl taurine.

Caption: Neuroprotective mechanism of N-docosanoyl taurine against excitotoxicity.

Caption: Proposed metabolic regulatory pathway of N-docosanoyl taurine.

Experimental Workflow Diagram

Caption: General experimental workflow for cell-based assays.

Conclusion

The provided application notes and protocols offer a comprehensive framework for investigating the cellular effects of N-docosanoyl taurine. By employing these standardized assays, researchers can elucidate the potential therapeutic benefits of this novel lipid molecule in the areas of inflammation, neurodegeneration, and metabolic disorders. Further studies are warranted to fully characterize the mechanisms of action and physiological relevance of N-docosanoyl taurine.

In Vivo Models for Investigating N-docosanoyl Taurine Function: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) is a member of the N-acyl taurine (NAT) class of endogenous lipid messengers. While research into the specific functions of N-docosanoyl taurine is ongoing, the broader family of NATs has been implicated in a variety of physiological processes, including pain, inflammation, wound healing, and metabolic regulation. This document provides detailed application notes and experimental protocols for investigating the in vivo functions of N-docosanoyl taurine using established animal models.

A key in vivo model for studying the effects of elevated NATs is the Fatty Acid Amide Hydrolase (FAAH) knockout mouse. FAAH is the primary enzyme responsible for the degradation of NATs, and its genetic deletion leads to a significant increase in the endogenous levels of these lipids, including N-docosanoyl taurine. Additionally, N-acyl taurines have been shown to activate Transient Receptor Potential Vanilloid 1 (TRPV1) and 4 (TRPV4) channels, suggesting that in vivo models related to the function of these channels are relevant for studying the pharmacological effects of exogenously administered N-docosanoyl taurine.

Data Presentation

The following tables summarize quantitative data from studies on related compounds, offering a predictive framework for investigating N-docosanoyl taurine.

Table 1: Effects of Taurine on Pain and Inflammation in Murine Models

In Vivo Model	Compound	Dose	Route of Administration	Measured Parameter	Result
Acetic Acid-Induced Writhing (Mice)	Taurine	100 mg/kg	Intraperitoneal (i.p.)	Number of writhes	49% inhibition
Acetic Acid-Induced Writhing (Mice)	Taurine	200 mg/kg	Intraperitoneal (i.p.)	Number of writhes	56% inhibition[1]
Formalin Test (Mice) - Early Phase	Taurine	50-200 mg/kg	Subcutaneous (s.c.)	Licking time	30-42% reduction[2]
Carrageenan-Induced Paw Edema (Rats)	Taurine	300 mg/kg	Intraperitoneal (i.p.)	Paw volume	Significant reduction
Cigarette Smoke-Induced Lung Inflammation (Mice)	Taurine	-	In drinking water	Total leukocytes in BALF	Significant reduction[3]

Table 2: Effects of Taurine and N-acyl Taurines on Wound Healing in Murine Models

In Vivo Model	Compound	Treatment	Measured Parameter	Result
Full-Thickness Cutaneous Wound (Mice)	Taurine	Topical application	Wound closure rate (Day 17)	~89.9% closure (vs. 79.3% in control)[4]
Full-Thickness Cutaneous Wound (Mice)	N-tetracosanoyl-taurine & N-eicosanoyl-taurine	Topical administration	Wound closure	Accelerated wound closure[5][6]
Cutaneous Leishmaniasis Wound (Mice)	Taurine	-	Rate of wound closure	Significantly faster than control[7]

Table 3: Effects of Taurine on Glucose Metabolism in Murine Models

In Vivo Model	Compound	Treatment	Measured Parameter	Result
Streptozotocin-Induced Diabetic Mice	Taurine (0.5% and 1% in drinking water)	4 weeks	Blood glucose at 60 min post-glucose load	Significantly lower than control[5]
High-Fat Diet-Fed Mice	Taurine	10 weeks	Glucose tolerance	Prevention of glucose intolerance
Normal Mice	Taurine (2% in drinking water)	30 days	Glucose tolerance	Improved glucose tolerance

Signaling Pathways and Experimental Workflows

Signaling Pathway for N-acyl Taurine (NAT) Action

The following diagram illustrates the known signaling pathway for N-acyl taurines, including the potential mechanism of action for N-docosanoyl taurine.

Caption: Potential signaling pathway for N-docosanoyl taurine.

Experimental Workflow for In Vivo Studies

This diagram outlines a general workflow for investigating the function of N-docosanoyl taurine in vivo.

Caption: General workflow for in vivo N-docosanoyl taurine studies.

Experimental Protocols

Protocol 1: In Vivo Administration of N-docosanoyl Taurine

Objective: To prepare and administer N-docosanoyl taurine to mice for functional studies.

Materials:

• N-docosanoyl taurine (crystalline solid)

• Vehicle solution: Saline (0.9% NaCl) containing 5% Tween 80 and 5% ethanol (B145695)

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes and needles for administration (e.g., 27-gauge for intraperitoneal injection)

Procedure:

• Preparation of N-docosanoyl Taurine Formulation:

  • Weigh the desired amount of N-docosanoyl taurine.

  • Prepare the vehicle solution by mixing sterile saline, Tween 80, and ethanol in a 90:5:5 ratio.

  • Add the N-docosanoyl taurine to the vehicle solution in a sterile microcentrifuge tube. Based on the solubility of other long-chain N-acyl taurines, a concentration of 1-5 mg/mL should be achievable.

  • Vortex the mixture vigorously until the compound is fully suspended. Gentle warming may aid in dissolution, but do not overheat.

  • Prepare a vehicle-only control solution for the control group of animals.

• Administration:

  • The route of administration will depend on the specific in vivo model.

    • Intraperitoneal (i.p.) injection: For systemic effects in pain, inflammation, and metabolic studies. A typical injection volume for a mouse is 100-200 µL.

    • Subcutaneous (s.c.) injection: An alternative for systemic delivery.

    • Topical administration: For localized effects in wound healing models. The formulation may need to be adjusted to a cream or gel base.

  • Administer the prepared N-docosanoyl taurine suspension or the vehicle control to the respective groups of mice.

Protocol 2: Acetic Acid-Induced Writhing Test for Analgesia

Objective: To assess the analgesic potential of N-docosanoyl taurine in a model of visceral pain.

Materials:

• Male Swiss mice (20-25 g)

• N-docosanoyl taurine formulation (from Protocol 1)

• Vehicle control (from Protocol 1)

• 0.6% acetic acid solution in saline

• Observation chambers

• Stopwatch

Procedure:

• Acclimatize mice to the experimental room for at least 1 hour.

• Administer N-docosanoyl taurine formulation or vehicle control via i.p. injection. A typical pre-treatment time is 30 minutes.

• After the pre-treatment period, inject 0.6% acetic acid solution (10 mL/kg) intraperitoneally.

• Immediately place each mouse in an individual observation chamber.

• Start the stopwatch and count the number of writhes (abdominal constrictions and stretching of hind limbs) for a period of 20 minutes.

• Record the total number of writhes for each mouse.

• Calculate the percentage of inhibition of writhing for the treated group compared to the vehicle control group.

Protocol 3: Murine Excisional Wound Healing Model

Objective: To evaluate the effect of N-docosanoyl taurine on the rate of cutaneous wound healing.

Materials:

• Mice (e.g., C57BL/6)

• Anesthetic (e.g., isoflurane)

• Surgical scissors, forceps, and biopsy punch (e.g., 6 mm)

• N-docosanoyl taurine formulation (topical or systemic from Protocol 1)

• Vehicle control

• Digital camera and ruler for wound measurement

Procedure:

• Anesthetize the mouse.

• Shave the dorsal skin and clean with an antiseptic solution.

• Create two full-thickness excisional wounds on the dorsum of each mouse using a biopsy punch.

• Administer N-docosanoyl taurine. For topical application, apply a measured amount of the formulation directly to one wound, and the vehicle control to the contralateral wound. For systemic administration, inject the compound as described in Protocol 1.

• Photograph the wounds with a ruler for scale immediately after creation (Day 0) and at regular intervals (e.g., Days 3, 7, 10, 14).

• Measure the wound area from the photographs using image analysis software.

• Calculate the percentage of wound closure at each time point relative to the initial wound area on Day 0.

Protocol 4: Intraperitoneal Glucose Tolerance Test (IPGTT)

Objective: To determine the effect of N-docosanoyl taurine on glucose metabolism.

Materials:

• Mice (fasted for 6 hours with free access to water)

• N-docosanoyl taurine formulation (from Protocol 1)

• Vehicle control (from Protocol 1)

• 20% sterile glucose solution

• Glucometer and test strips

• Syringes and needles

Procedure:

• Fast mice for 6 hours.

• Administer N-docosanoyl taurine formulation or vehicle control via i.p. injection. A typical pre-treatment time is 30-60 minutes.

• At time 0, measure baseline blood glucose from a tail snip.

• Inject the 20% glucose solution intraperitoneally at a dose of 2 g/kg body weight.

• Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-glucose injection.

• Plot the blood glucose concentration over time for each group.

• Calculate the area under the curve (AUC) for the glucose excursion to quantify glucose tolerance.

Conclusion

The provided application notes and protocols offer a comprehensive framework for the in vivo investigation of N-docosanoyl taurine. By utilizing FAAH knockout mice and relevant pharmacological models focusing on pain, inflammation, wound healing, and metabolism, researchers can elucidate the physiological and pathological roles of this endogenous lipid messenger. While direct quantitative data for N-docosanoyl taurine is currently limited, the information on related N-acyl taurines and taurine provides a strong rationale for these investigations. The detailed protocols herein serve as a starting point for rigorous preclinical evaluation of N-docosanoyl taurine's therapeutic potential.

References

• 1. Oral and intravenous pharmacokinetics of taurine in sprague-dawley rats: the influence of dose and the possible involvement of the proton-coupled amino acid transporter, PAT1, in oral taurine absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Taurine modulates chemical nociception in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpras.com [ijpras.com]
• 4. researchgate.net [researchgate.net]
• 5. Taurine improves glucose tolerance in STZ-induced insulin-deficient diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Taurine Inhibits TRPV-Dependent Activity to Overcome Oxidative Stress in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Taurine supplementation enhances nutrient-induced insulin secretion in pancreatic mice islets - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of N-docosanoyl Taurine for Research Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of N-docosanoyl taurine (B1682933), a long-chain N-acyl taurine of significant interest in biomedical research. N-acyl taurines are an emerging class of lipid signaling molecules involved in various physiological processes, including the regulation of inflammation, pain perception, and metabolic homeostasis. The protocols outlined herein describe a laboratory-scale synthesis using a modified Schotten-Baumann reaction, followed by purification and characterization methods. This guide is intended to provide researchers with the necessary information to produce high-purity N-docosanoyl taurine for in vitro and in vivo studies.

Introduction

N-docosanoyl taurine is a fatty acid-taurine conjugate derived from docosanoic acid, a 22-carbon saturated fatty acid, and taurine, an amino sulfonic acid.[1] Endogenously, N-acyl taurines are metabolized by fatty acid amide hydrolase (FAAH), and their levels have been shown to be elevated in FAAH knockout mice, suggesting a role as endogenous substrates for this enzyme.[2] Research has indicated that N-acyl taurines can activate members of the transient receptor potential (TRP) family of calcium channels, implicating them in sensory signaling pathways.[2] Given their biological activities, the availability of synthetic N-acyl taurines like N-docosanoyl taurine is crucial for advancing research into their physiological functions and therapeutic potential.

Physicochemical Properties

A summary of the key physicochemical properties of N-docosanoyl taurine is provided in the table below.

Property	Value	Reference
Molecular Formula	C24H49NO4S	[1]
Molecular Weight	447.7 g/mol	[1]
IUPAC Name	2-(docosanoylamino)ethanesulfonic acid	[1]
CAS Number	783284-48-0	[2]
Appearance	White to off-white solid
Solubility	Soluble in DMSO and DMF	[2]

Synthesis of N-docosanoyl Taurine

The synthesis of N-docosanoyl taurine can be achieved through the acylation of taurine with docosanoyl chloride, a derivative of docosanoic acid. A robust and widely used method for this type of amide bond formation is the Schotten-Baumann reaction, which is performed in a two-phase solvent system with a base to neutralize the hydrochloric acid byproduct.[3][4]

Synthesis Workflow

The overall workflow for the synthesis of N-docosanoyl taurine is depicted below.

Caption: Workflow for the synthesis of N-docosanoyl taurine.

Experimental Protocol: Synthesis of N-docosanoyl Taurine

Materials:

• Docosanoic acid (≥98%)

• Thionyl chloride (≥99%)

• Taurine (≥99%)

• Sodium hydroxide (NaOH)

• Dichloromethane (B109758) (DCM, anhydrous)

• Methanol (MeOH)

• Deionized water

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bars

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

Step 1: Preparation of Docosanoyl Chloride

• In a fume hood, add docosanoic acid (1 equivalent) to a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Carefully add thionyl chloride (1.5 equivalents) to the flask.

• Heat the reaction mixture to reflux (approximately 80°C) and stir for 2-3 hours, or until the evolution of gas ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure using a rotary evaporator to obtain crude docosanoyl chloride as a yellowish oil or low-melting solid. This can be used in the next step without further purification.

Step 2: Schotten-Baumann Reaction

• In a separate flask, dissolve taurine (1.2 equivalents) in a 1 M aqueous solution of sodium hydroxide (2.5 equivalents). Cool the solution in an ice bath.

• Dissolve the crude docosanoyl chloride (1 equivalent) in anhydrous dichloromethane (DCM).

• Slowly add the solution of docosanoyl chloride in DCM to the cold aqueous solution of taurine and NaOH with vigorous stirring.

• Continue stirring the biphasic mixture at room temperature for 4-6 hours.

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the aqueous layer and wash the organic layer with deionized water and then with a saturated solution of sodium chloride (brine).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude N-docosanoyl taurine.

Step 3: Purification

• The crude product can be purified by recrystallization from a suitable solvent system, such as methanol/water or ethanol/water.

• Dissolve the crude product in a minimal amount of hot methanol.

• Slowly add deionized water until the solution becomes turbid.

• Allow the solution to cool slowly to room temperature and then place it in a refrigerator to facilitate crystallization.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel, wash with cold deionized water, and dry under vacuum to obtain pure N-docosanoyl taurine.

Characterization of N-docosanoyl Taurine

The identity and purity of the synthesized N-docosanoyl taurine should be confirmed by various analytical techniques.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) is a suitable method for the characterization of N-docosanoyl taurine. A validated UPLC-MS/MS method for the quantification of N-acyl taurines, including N-docosanoyl taurine, has been reported.[5]

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Precursor Ion [M-H]⁻	m/z 446.3
Product Ions (for MRM)	m/z 80 and m/z 107

Note: The exact m/z values may vary slightly depending on the instrument calibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for structural confirmation. The expected chemical shifts are based on the structure of N-docosanoyl taurine and known values for similar long-chain fatty amides and taurine.

Predicted ¹H NMR (in DMSO-d₆):

• δ ~0.85 ppm (t, 3H): Terminal methyl group of the docosanoyl chain.

• δ ~1.23 ppm (br s, 38H): Methylene protons of the docosanoyl chain.

• δ ~2.1 ppm (t, 2H): Methylene protons adjacent to the carbonyl group.

• δ ~3.0-3.5 ppm (m, 4H): Methylene protons of the taurine moiety.

• δ ~7.8 ppm (t, 1H): Amide proton.

• δ ~10-12 ppm (br s, 1H): Sulfonic acid proton.

Predicted ¹³C NMR (in DMSO-d₆):

• δ ~14.0 ppm: Terminal methyl carbon.

• δ ~22.1, 25.4, 28.7-29.1, 31.3, 35.8 ppm: Methylene carbons of the docosanoyl chain.

• δ ~36.5 ppm: Methylene carbon adjacent to the amide nitrogen.

• δ ~50.5 ppm: Methylene carbon adjacent to the sulfonic acid group.

• δ ~172.5 ppm: Carbonyl carbon.

Biological Activity and Signaling Pathway

N-acyl taurines, including N-docosanoyl taurine, are known to be endogenous lipids that are regulated by FAAH.[2] They have been shown to activate certain TRP channels. The signaling pathway involving FAAH and TRP channels is illustrated below.

Caption: Signaling pathway of N-acyl taurines.

Conclusion

This document provides a comprehensive guide for the synthesis, purification, and characterization of N-docosanoyl taurine for research purposes. The detailed protocols and application notes are intended to facilitate the production of this important lipid signaling molecule, thereby supporting further investigation into its biological roles and potential as a therapeutic agent. Researchers should adhere to standard laboratory safety practices when performing these procedures.

References

• 1. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 4. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 5. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of N-docosanoyl taurine in Cerebrospinal Fluid

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933) is an endogenous N-acyl taurine (NAT), a class of bioactive lipids that are gaining interest in neuroscience research. NATs are structurally related to endocannabinoids and are involved in various physiological processes. N-docosanoyl taurine is a substrate for the enzyme fatty acid amide hydrolase (FAAH) and has been shown to activate members of the transient receptor potential (TRP) family of ion channels, such as TRPV1.[1] Given the role of taurine as a neurotransmitter and neuroprotective agent in the central nervous system (CNS), and the involvement of TRP channels in pain and inflammation, the quantification of N-docosanoyl taurine in cerebrospinal fluid (CSF) is of significant interest for understanding its role in neurological health and disease.[2][3][4][5][6]

This application note provides a detailed protocol for the quantification of N-docosanoyl taurine in CSF using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol covers CSF sample collection, lipid extraction, and instrumental analysis.

Quantitative Data Summary

While specific concentrations of N-docosanoyl taurine in human CSF have not been extensively reported in the literature, a validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method has been established for its quantification in biological samples.[7] The performance characteristics of this method are summarized in the table below, demonstrating its suitability for sensitive and accurate measurement.

Parameter	Value	Reference
Linearity Range	1 - 300 ng/mL	[7]
Correlation Coefficient (R²)	≥ 0.9996	[7]
Limit of Detection (LOD)	0.3 - 0.4 ng/mL	[7]
Limit of Quantification (LOQ)	1 ng/mL	[7]

Experimental Protocols

Cerebrospinal Fluid (CSF) Sample Handling

• Collection: CSF samples should be collected by lumbar puncture by trained medical personnel.

• Processing: Immediately after collection, centrifuge the CSF at 2000 x g for 10 minutes at 4°C to remove any cellular debris.

• Storage: Transfer the supernatant to clean polypropylene (B1209903) tubes and store at -80°C until analysis to ensure the stability of the lipid analytes.[8]

Lipid Extraction from CSF (Acidified Bligh & Dyer Method)

The acidified Bligh & Dyer (aB&D) method has been shown to be a highly reproducible and efficient technique for the extraction of a broad range of lipids from CSF.

• Reagents:

  • Methanol (MeOH), HPLC grade

  • Chloroform (CHCl3), HPLC grade

  • LC-MS grade water

  • Internal Standard (IS): A suitable deuterated or ¹³C-labeled N-acyl taurine standard (e.g., d4-N-arachidonoyl taurine) should be used for accurate quantification.[7]

• Procedure:

  • To a 2 mL Eppendorf tube, add 150 µL of thawed CSF sample.

  • Spike the sample with the internal standard to a final concentration appropriate for the expected range of N-docosanoyl taurine.

  • Add 562.5 µL of a pre-chilled (-20°C) mixture of CHCl3:MeOH (1:2, v/v).

  • Vortex the mixture vigorously for 1 minute.

  • Add 187.5 µL of CHCl3 and vortex for 1 minute.

  • Add 187.5 µL of LC-MS grade water and vortex for 1 minute to induce phase separation.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase (approximately 400 µL) into a new tube for lipid analysis.

  • Dry the extracted lipid phase under a gentle stream of nitrogen.

  • Reconstitute the dried extract in an appropriate volume of mobile phase (e.g., 100 µL of Methanol) for LC-MS/MS analysis.

UPLC-MS/MS Quantification

This section outlines the conditions for a UPLC-MS/MS method validated for the quantification of N-acyl taurines, including N-docosanoyl taurine.[7]

• Instrumentation:

  • UPLC system coupled to a triple quadrupole (QqQ) mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (50:50, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient should be optimized to ensure the separation of N-docosanoyl taurine from other CSF components. A starting condition of 50% B, increasing to 95% B over several minutes, is a good starting point.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Multiple Reaction Monitoring (MRM): The quantification is performed using specific precursor-to-product ion transitions for N-docosanoyl taurine and the internal standard.

    • N-docosanoyl taurine: The precursor ion will be [M-H]⁻. Product ions at m/z 80 and m/z 107 are typically monitored.[7]

    • Internal Standard: MRM transitions for the specific internal standard used should be optimized.

  • Optimization: Cone voltage and collision energy should be optimized for each transition to achieve maximum sensitivity.

Visualizations

Experimental Workflow

Caption: Workflow for N-docosanoyl taurine quantification in CSF.

Signaling Pathway of N-acyl Taurine

Caption: N-acyl taurine activation of the TRPV1 channel signaling pathway.

Conclusion

The protocol described in this application note provides a robust and sensitive method for the quantification of N-docosanoyl taurine in cerebrospinal fluid. This methodology, combining an efficient lipid extraction with a validated UPLC-MS/MS analysis, will enable researchers to accurately measure this bioactive lipid and further investigate its role in the central nervous system. The elucidation of the physiological and pathological concentrations of N-docosanoyl taurine in CSF may provide valuable insights into neurological disorders and aid in the development of novel therapeutic strategies.

References

• 1. Activation of TRPV1 by Capsaicin or Heat Drives Changes in 2-Acyl Glycerols and N-Acyl Ethanolamines in a Time, Dose, and Temperature Dependent Manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cerebrospinal fluid taurine after traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of Amino Acid Neurotransmitters in Cerebrospinal Fluid of Patients with Neurocysticercosis [openneurologyjournal.com]
• 5. Activation of TRP Channels in Mammalian Systems - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Cerebrospinal fluid concentrations of functionally important amino acids and metabolic compounds in patients with mild cognitive impairment and Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Validated Lipidomics Workflow for Profiling N-Acyl Taurines (NATs) including N-Docosanoyl Taurine by UPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-acyl taurines (NATs) are a class of endogenous bioactive lipids formed by the conjugation of a fatty acid to the amino group of taurine (B1682933).[1] These molecules are emerging as important signaling lipids involved in various physiological processes. Notably, NATs play a significant role in regulating glucose homeostasis, with evidence suggesting they improve insulin (B600854) sensitivity and stimulate the secretion of glucagon-like peptide-1 (GLP-1).[1][2][3] The degradation of NATs is primarily mediated by the enzyme fatty acid amide hydrolase (FAAH).[1][3]

The NAT family is diverse, with the acyl chain varying in length and degree of saturation, which influences their biological activity. N-docosanoyl taurine (C22:0 NAT), a very long-chain saturated NAT, has been identified in mammalian tissues, particularly in the central nervous system, and its levels are regulated by FAAH.[4][5] Given their low abundance and therapeutic potential, a robust, sensitive, and specific analytical workflow is crucial for their accurate quantification in complex biological matrices.

This application note provides a detailed protocol for the quantitative profiling of NATs, including N-docosanoyl taurine, in biological tissues using an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) based lipidomics workflow.

Principle of the Method

The workflow is based on a targeted lipidomics approach for the reliable quantification of specific NATs. The method involves three main stages:

• Lipid Extraction: Efficient extraction of NATs from the biological matrix (e.g., tissue homogenate) using a monophasic solvent system.

• Chromatographic Separation: Separation of individual NAT species from other lipid classes and isomers using reverse-phase UPLC, which provides high resolution and short analysis times.

• Mass Spectrometric Detection: Highly selective and sensitive quantification using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by using a stable isotope-labeled internal standard to correct for matrix effects and variations during sample preparation and analysis.[6]

Experimental Workflow

The overall experimental process is outlined in the diagram below.

Caption: Overall workflow for N-acyl taurine (NAT) profiling.

Detailed Protocols

Materials and Reagents

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Isopropanol (LC-MS grade), Water (LC-MS grade), Formic Acid.

• Standards:

  • N-palmitoyl taurine (C16:0 NAT)

  • N-oleoyl taurine (C18:1 NAT)

  • N-arachidonoyl taurine (C20:4 NAT)

  • N-docosanoyl taurine (C22:0 NAT)

  • N-nervonoyl taurine (C24:1 NAT)

• Internal Standard (IS): d4-N-arachidonoyl taurine (d4-C20:4 NAT) or other suitable deuterated NAT.

• Equipment: Tissue homogenizer, centrifuge, UPLC system, triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Sample Preparation and Lipid Extraction

This protocol is adapted for tissue samples such as the liver or intestine.

• Weigh approximately 20-50 mg of frozen tissue into a homogenization tube.

• Add 1 mL of ice-cold methanol containing the internal standard (e.g., d4-C20:4 NAT at a final concentration of 50 ng/mL).

• Homogenize the tissue thoroughly using a mechanical homogenizer. Ensure the sample remains cold throughout the process.

• Incubate the homogenate at -20°C for 20 minutes to precipitate proteins.

• Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.[7]

• Carefully transfer the supernatant containing the lipid extract to a new vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

The following parameters have been validated for the quantification of NATs.[4]

4.3.1 UPLC Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 55°C

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient from 30% to 100% B

  • 12-15 min: Hold at 100% B

  • 15-16 min: Return to 30% B

  • 16-20 min: Column re-equilibration at 30% B

4.3.2 Mass Spectrometry Conditions

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.2 kV

• Desolvation Temperature: 450°C

• Key MRM Transitions: Specific precursor-to-product ion transitions must be optimized for each NAT. Diagnostic product ions for NATs often include m/z 80 (SO3-) and m/z 107 (taurine fragment).[4]

Table 1: Example MRM Transitions for Selected N-Acyl Taurines

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
C16:0 NAT	364.3	80.0	20	35
C18:1 NAT	390.3	80.0	20	35
C20:4 NAT	414.3	107.0	20	25
C22:0 NAT	446.4	80.0	20	40
C24:1 NAT	472.4	107.0	20	30
d4-C20:4 NAT (IS)	418.3	107.0	20	25

Note: Collision energies and other MS parameters should be optimized on the specific instrument being used.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each NAT and the internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards (e.g., 1-300 ng/mL) containing a fixed concentration of the internal standard.[4] Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration of the analyte.

• Quantification: Calculate the concentration of each NAT in the biological samples using the linear regression equation from the calibration curve. Normalize the final concentration to the initial tissue weight (e.g., pmol/g).

Quantitative Data Summary

The described workflow has been successfully applied to determine the levels of NATs in various mouse tissues. The data reveals a differential distribution of these lipids, with a notable prevalence of very long-chain saturated NATs like N-docosanoyl taurine in the large intestine.[4]

Table 2: Representative Levels of N-Acyl Taurines in Mouse Tissues (pmol/g)

N-Acyl Taurine	Liver	Duodenum	Jejunum	Ileum	Colon
C16:0 NAT	11.8 ± 1.5	10.5 ± 2.1	18.9 ± 3.4	25.1 ± 4.5	40.2 ± 6.8
C18:1 NAT	15.3 ± 2.0	12.3 ± 2.5	22.1 ± 4.0	30.5 ± 5.1	55.7 ± 9.3
C20:4 NAT	8.9 ± 1.1	7.8 ± 1.6	14.5 ± 2.9	19.8 ± 3.8	32.1 ± 5.4
C22:0 NAT	25-50	15.1 ± 3.0	35.4 ± 6.1	60.2 ± 10.8	150.3 ± 25.1
C24:1 NAT	25-50	8.9 ± 1.8	20.1 ± 3.9	45.3 ± 8.2	110.5 ± 19.8

Data adapted from Cutignano et al., Journal of Pharmaceutical and Biomedical Analysis, 2023.[4] The levels of C22:0 and C24:1 NATs in the liver are reported as a range of 25-50 pmol/g.[4]

Biological Context: NAT Signaling in Glucose Homeostasis

NATs, particularly unsaturated species like N-oleoyl taurine (C18:1 NAT), are recognized as signaling molecules that improve glucose metabolism.[1][3] They act as endogenous agonists for the G protein-coupled receptor GPR119, which is expressed on enteroendocrine L-cells in the intestine.[1][8][9] Activation of GPR119 stimulates the release of GLP-1, an incretin (B1656795) hormone that potentiates glucose-dependent insulin secretion from pancreatic β-cells.[1][10] This signaling pathway highlights the therapeutic potential of targeting NAT metabolism for metabolic diseases.

Caption: NAT signaling via GPR119 to stimulate GLP-1 and insulin secretion.

Conclusion

The UPLC-MS/MS workflow detailed in this application note provides a robust, sensitive, and specific method for the quantitative analysis of N-acyl taurines, including the very long-chain species N-docosanoyl taurine, in biological tissues. This methodology is essential for researchers investigating the physiological roles of NATs and for professionals in drug development exploring the therapeutic potential of modulating NAT signaling pathways for metabolic diseases like type 2 diabetes.

References

• 1. pnas.org [pnas.org]
• 2. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. LIPID MAPS [lipidmaps.org]
• 6. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 7. Characterization of Urinary N-Acetyltaurine as a Biomarker of Hyperacetatemia in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GPR119 Is Essential for Oleoylethanolamide-Induced Glucagon-Like Peptide-1 Secretion From the Intestinal Enteroendocrine L-Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid derivatives activate GPR119 and trigger GLP-1 secretion in primary murine L-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: TRP Channel Activation Assay for N-docosanoyl taurine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl taurines (NATs) are a class of endogenous lipid molecules that have been identified as modulators of several members of the Transient Receptor Potential (TRP) channel family.[1][2] These channels are crucial in various physiological processes, including sensory perception and cellular signaling. N-docosanoyl taurine (B1682933), a long-chain saturated NAT, is of particular interest for its potential therapeutic applications. These application notes provide detailed protocols for assessing the activation of TRP channels by N-docosanoyl taurine using two standard biophysical techniques: calcium imaging and whole-cell patch-clamp electrophysiology.

Data Presentation: N-acyl taurine Activity on TRP Channels

Compound	TRP Channel	Assay Type	Observed Effect	Reference
N-arachidonoyl taurine	TRPV1	Electrophysiology	Activation, increased frequency of sEPSCs	[2]
General N-acyl taurines	TRPV1, TRPV4	Not specified	Activation	[1]
N-oleoyl taurine	TRPV1, TRPV4	Not specified	Potential Activator	[3][4][5]
N-stearoyl taurine	TRP Channels	Not specified	Potential Activator	[6][7]

It is hypothesized that N-docosanoyl taurine, as a long-chain saturated NAT, will exhibit activity at TRPV1 and potentially other TRP channels.

Signaling Pathway

The activation of TRP channels by N-acyl taurines is generally understood to be a direct interaction between the lipid molecule and the channel protein. This binding event induces a conformational change in the channel, leading to its opening and a subsequent influx of cations, primarily Ca2+ and Na+, down their electrochemical gradients. This influx of calcium, in particular, initiates a variety of downstream cellular signaling cascades.

TRP Channel Activation by N-docosanoyl taurine.

Experimental Protocols

The following are detailed protocols for two primary methods used to assess TRP channel activation.

Calcium Imaging Assay

This assay provides a high-throughput method to screen for TRP channel activation by measuring changes in intracellular calcium concentration using a fluorescent indicator.

Experimental Workflow:

Calcium Imaging Experimental Workflow.

Detailed Protocol:

• Cell Preparation:

  • Culture human embryonic kidney (HEK293) cells stably or transiently expressing the human TRP channel of interest (e.g., TRPV1, TRPV4) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

  • Plate the cells onto 96-well black-walled, clear-bottom plates at a density of 50,000-80,000 cells per well and allow them to adhere overnight.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution. A typical final concentration is 2-5 µM Fura-2 AM in a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) containing 20 mM HEPES. The addition of 0.02% Pluronic F-127 can aid in dye solubilization.

  • Aspirate the culture medium from the wells and wash once with HBSS.

  • Add 100 µL of the Fura-2 AM loading solution to each well and incubate for 45-60 minutes at 37°C in the dark.

  • After incubation, wash the cells twice with HBSS to remove extracellular dye. Add 100 µL of HBSS to each well for the assay.

• Calcium Measurement:

  • Use a fluorescence microplate reader or a fluorescence microscope equipped for ratiometric imaging.

  • Set the excitation wavelengths to 340 nm and 380 nm, and the emission wavelength to 510 nm.

  • Record a stable baseline fluorescence ratio (340/380) for 1-2 minutes.

  • Prepare a stock solution of N-docosanoyl taurine in a suitable solvent (e.g., DMSO) and then dilute to the desired final concentrations in HBSS.

  • Add the N-docosanoyl taurine solution to the wells and immediately begin recording the fluorescence changes for 5-10 minutes.

  • As a positive control, use a known agonist for the specific TRP channel being tested (e.g., capsaicin (B1668287) for TRPV1, GSK1016790A for TRPV4).

• Data Analysis:

  • The change in intracellular calcium concentration is represented by the ratio of the fluorescence intensities at the two excitation wavelengths (F340/F380).

  • Calculate the peak response after compound addition relative to the baseline.

  • Generate dose-response curves by plotting the change in the fluorescence ratio against the concentration of N-docosanoyl taurine to determine the EC50 value.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents flowing through the TRP channels in response to N-docosanoyl taurine, providing detailed information about channel gating and conductance.

Experimental Workflow:

Whole-Cell Patch-Clamp Workflow.

Detailed Protocol:

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na-GTP (pH 7.2 with CsOH). Cesium is used to block potassium channels.

• Cell and Pipette Preparation:

  • Plate cells expressing the target TRP channel on glass coverslips.

  • Pull borosilicate glass capillaries to create micropipettes with a resistance of 3-5 MΩ when filled with the internal solution.

  • Mount the coverslip in a recording chamber on an inverted microscope and perfuse with the external solution.

• Recording Procedure:

  • Approach a single cell with the micropipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane (cell-attached mode).

  • Apply a brief pulse of stronger suction to rupture the membrane patch, achieving the whole-cell configuration.

  • Clamp the membrane potential at a holding potential of -60 mV.

  • Record baseline currents using voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) or voltage steps.

  • Prepare N-docosanoyl taurine solutions in the external solution at various concentrations.

  • Perfuse the cell with the N-docosanoyl taurine solution and record the evoked currents.

  • Wash out the compound with the external solution to observe current reversal.

• Data Analysis:

  • Measure the peak current amplitude at a specific voltage (e.g., +80 mV) in response to different concentrations of N-docosanoyl taurine.

  • Construct current-voltage (I-V) relationship plots from the voltage ramp data to characterize the properties of the activated channel.

  • Generate a dose-response curve by plotting the normalized current response against the compound concentration to determine the EC50.

Conclusion

These protocols provide a robust framework for investigating the activation of TRP channels by N-docosanoyl taurine. While direct quantitative data for this specific lipid is yet to be published, the methodologies outlined here will enable researchers to elucidate its activity profile and contribute valuable data to the field of lipid pharmacology and TRP channel research.

References

• 1. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]
• 3. N--Oleoyl-Taurine, 5MG | Labscoop [labscoop.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Taurine in Neurodegenerative Disease Models

A an alternative to N-docosanoyl taurine (B1682933), this document focuses on the application of taurine in preclinical models of neurodegenerative diseases due to a larger body of available research. Taurine, a related endogenous amino acid, has demonstrated significant neuroprotective potential across various studies.

These notes provide an overview of taurine's application, summaries of key quantitative data, and detailed experimental protocols for its use in models of Alzheimer's Disease, Parkinson's Disease, Huntington's Disease, and Amyotrophic Lateral Sclerosis.

Introduction to Taurine in Neurodegeneration

Taurine is one of the most abundant free amino acids in the central nervous system and is involved in numerous physiological processes, including neuromodulation, osmoregulation, and anti-inflammatory and antioxidant defense.[1][[“]][3][4] Its neuroprotective properties have made it a compound of interest in the study of neurodegenerative diseases, which are often characterized by oxidative stress, neuroinflammation, and protein aggregation.[3][5] Research in various animal models suggests that taurine supplementation can mitigate some of the pathological hallmarks and functional deficits associated with these debilitating conditions.[6][7][8]

Application in Alzheimer's Disease Models

In preclinical models of Alzheimer's Disease (AD), taurine has been shown to improve cognitive function and reduce amyloid-beta (Aβ) pathology.[6][9] Studies have utilized transgenic mouse models that overexpress human amyloid precursor protein (APP) and presenilin-1 (PSEN1), leading to age-dependent Aβ plaque formation and cognitive decline.[6][10]

Quantitative Data Summary: Taurine in AD Models

Animal Model	Dosage & Administration	Treatment Duration	Key Findings	Reference
APP/PS1 Mice	1000 mg/kg/day in drinking water	6 weeks	Rescued cognitive deficits in Y-maze and passive avoidance tests; slightly decreased insoluble Aβ fraction.[6][9][10]	[6][9][10]
Oligomeric Aβ-infused Mice	250 mg/kg/day in drinking water	10 days	Improved cognitive deficits in Y-maze and passive avoidance tests.[11][12]	[11][12]
5xFAD Mice	Not specified	From 2 months of age	Increased mGluR5 receptor binding; no significant change in Aβ deposition.[11][13]	[11][13]
STZ-induced Rat Model	60 and 120 mg/kg, orally	28 days	Attenuated cognitive impairment.[6]	[6]

Experimental Protocols: Taurine in AD Mouse Models

1. Animal Model:

• APP/PS1 transgenic mice are commonly used, exhibiting age-related Aβ plaque deposition and cognitive deficits.[6][10] 7-month-old male mice are often used to model an established pathology.[10]

2. Taurine Administration (Oral):

• Prepare a solution of taurine in drinking water to achieve a daily dose of 1000 mg/kg.[6][10]

• The amount of taurine added to the water should be calculated based on the average daily water consumption and the body weight of the mice, with weekly adjustments.[10]

• Administer the taurine-containing water for a period of 6 weeks.[6][10]

3. Behavioral Testing:

• Y-Maze Test: To assess spatial working memory, this test is performed after the treatment period. The maze consists of three arms, and mice are allowed to explore freely for a set duration. The sequence of arm entries is recorded to calculate the percentage of spontaneous alternations.[10]

• Passive Avoidance Test: This test evaluates learning and memory. The apparatus consists of a light and a dark chamber. During the training trial, mice receive a mild foot shock upon entering the dark chamber. In the test trial, the latency to enter the dark chamber is measured.[10]

4. Biochemical Analysis:

• Following behavioral testing, mice are euthanized, and brain tissue is collected.

• The cortex can be dissected and homogenized for the analysis of Aβ levels.

• A sandwich enzyme-linked immunosorbent assay (ELISA) is used to quantify the levels of insoluble Aβ42.[6]

Experimental Workflow for Taurine in AD Mouse Model

References

• 1. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. Emergence of taurine as a therapeutic agent for neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expedition into Taurine Biology: Structural Insights and Therapeutic Perspective of Taurine in Neurodegenerative Diseases [mdpi.com]
• 5. impressions.manipal.edu [impressions.manipal.edu]
• 6. Exploring Taurine's Potential in Alzheimer’s Treatment: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Taurine, an essential amino acid, attenuates rotenone-induced Parkinson's disease in rats by inhibiting alpha-synuclein aggregation and augmenting dopamine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuroprotective effect of taurine in 3-nitropropionic acid-induced experimental animal model of Huntington's disease phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Taurine in drinking water recovers learning and memory in the adult APP/PS1 mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. alzdiscovery.org [alzdiscovery.org]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of the neuroprotective effect of taurine in Alzheimer’s disease using functional molecular imaging - PMC [pmc.ncbi.nlm.nih.gov]

Measuring N-docosanoyl Taurine Levels in Response to Diet: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl taurines (NATs) are a class of bioactive lipids that play emerging roles in various physiological processes, including glucose homeostasis and lipid metabolism. Among these, N-docosanoyl taurine (B1682933) (NDT), a conjugate of docosanoic acid and taurine, is a long-chain saturated NAT found in mammalian tissues. Its levels are endogenously regulated and can be influenced by the availability of its precursors, which are linked to dietary intake. This document provides detailed application notes and protocols for the measurement of N-docosanoyl taurine in biological samples, particularly in the context of dietary studies. Understanding the interplay between diet, NDT levels, and its downstream signaling is crucial for research in metabolic diseases and drug development.

Data Presentation

The following tables summarize quantitative data on N-docosanoyl taurine levels, primarily illustrating the impact of enzymatic degradation on its endogenous concentrations. While direct studies linking specific diets to NDT levels are still emerging, the data from Fatty Acid Amide Hydrolase (FAAH) knockout mice underscore the potential for significant accumulation of NDT when its degradation is inhibited. This can be analogously influenced by substrate availability from dietary sources.

Table 1: N-docosanoyl taurine (C22:0 NAT) Levels in the Central Nervous System of Wild-Type vs. FAAH Knockout Mice

Tissue	Mouse Genotype	N-docosanoyl taurine Level (pmol/g)	Fold Change	Reference
Brain	Wild-Type (WT)	Undetectable or very low	-	[1][2]
Brain	FAAH Knockout (-/-)	Significantly elevated	~12-fold increase	[1]

Note: Specific pmol/g values can vary between studies, but the trend of significant elevation in FAAH knockout mice is consistent.

Signaling Pathways

N-docosanoyl taurine, as a member of the N-acyl taurine family, is implicated in several signaling pathways. The primary mechanism of action for several NATs is the activation of Transient Receptor Potential (TRP) ion channels.[1][3] Additionally, the accumulation of N-acyl taurines has been shown to provoke insulin (B600854) secretion.[4][5]

Biosynthesis, regulation, and signaling of N-docosanoyl taurine.

Experimental Protocols

Quantification of N-docosanoyl taurine by UPLC-MS/MS

This protocol is adapted from a validated method for the analysis of N-acyl taurines in biological samples.[6]

1. Sample Preparation (Lipid Extraction)

• Tissue Homogenization:

  • Weigh frozen tissue samples (e.g., liver, brain, intestine).

  • Homogenize the tissue in a suitable volume of methanol (B129727) (MeOH) containing an internal standard (e.g., d4-N-arachidonoyl taurine). A typical ratio is 1:4 (w/v).

  • Use a mechanical homogenizer to ensure complete tissue disruption.

• Lipid Extraction:

  • Transfer the homogenate to a glass tube.

  • Add chloroform (B151607) (CHCl3) and water to the homogenate to achieve a final ratio of 2:1:1 (CHCl3:MeOH:H2O).

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase (containing the lipids) and transfer to a new tube.

  • Dry the organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a known volume of the mobile phase for UPLC-MS/MS analysis.

Workflow for N-docosanoyl taurine quantification.

2. UPLC-MS/MS Analysis

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer (QqQ-MS) with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (50:50, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient to separate N-docosanoyl taurine from other lipid species. For example:

    • 0-1 min: 30% B

    • 1-10 min: 30-100% B (linear gradient)

    • 10-12 min: 100% B

    • 12-12.1 min: 100-30% B

    • 12.1-15 min: 30% B

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-docosanoyl taurine and the internal standard.

    • N-docosanoyl taurine (C22:0 NAT): Precursor ion [M-H]⁻ at m/z 446.7 -> Product ions at m/z 80 (SO3⁻) and m/z 107 (CH2=CHSO3⁻).

    • Internal Standard (e.g., d4-C20:4 NAT): Adjust m/z values accordingly.

  • Optimization: Optimize cone voltage and collision energy for each transition to maximize signal intensity.

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards of N-docosanoyl taurine with a fixed concentration of the internal standard.

• Quantification: Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte to generate a linear regression curve. Use this curve to determine the concentration of N-docosanoyl taurine in the biological samples.

• Validation: The method should be validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and matrix effects as described in the reference literature.[6]

Conclusion

The provided protocols and information offer a comprehensive guide for researchers interested in investigating the role of N-docosanoyl taurine in response to dietary interventions. The UPLC-MS/MS method allows for sensitive and specific quantification of NDT in various biological matrices. By combining these analytical techniques with well-designed dietary studies, researchers can further elucidate the physiological significance of this bioactive lipid and its potential as a therapeutic target in metabolic diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-acyl Taurines and Acylcarnitines Cause an Imbalance in Insulin Synthesis and Secretion Provoking β Cell Dysfunction in Type 2 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-acyl Taurines and Acylcarnitines Cause an Imbalance in Insulin Synthesis and Secretion Provoking β Cell Dysfunction in Type 2 Diabetes. [vivo.weill.cornell.edu]
• 6. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Targeted Mass Spectrometry Panel for N-acyl Taurines

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl taurines (NATs) are a class of endogenous lipid molecules that are gaining significant attention in biomedical research. These signaling lipids are involved in a variety of physiological processes, including the regulation of glucose homeostasis, inflammation, and wound healing. The enzyme fatty acid amide hydrolase (FAAH) is a key regulator of NAT levels, and dysregulation of this pathway has been implicated in metabolic diseases. Consequently, the accurate and sensitive quantification of NATs in biological matrices is crucial for understanding their physiological roles and for the development of novel therapeutics targeting this pathway. This application note provides a detailed protocol for the development and implementation of a targeted mass spectrometry panel for the quantification of five key N-acyl taurines: N-palmitoyl taurine (B1682933) (C16:0), N-oleoyl taurine (C18:1), N-arachidonoyl taurine (C20:4), N-docosanoyl taurine (C22:0), and N-nervonoyl taurine (C24:1).

Signaling Pathways and Experimental Workflow

The biosynthesis and degradation of N-acyl taurines are tightly regulated. Fatty acid acyl-CoAs are conjugated to taurine to form NATs. The degradation of NATs is primarily mediated by the enzyme fatty acid amide hydrolase (FAAH). NATs exert their biological effects through various receptors, including the G-protein coupled receptor GPR119 and the transient receptor potential vanilloid 1 (TRPV1) channel.

Application Notes and Protocols: Taurine in Metabolic Disease Animal Models

Introduction

While specific research on N-docosanoyl taurine (B1682933) in metabolic disease is limited in the current scientific literature, extensive studies have been conducted on its parent compound, taurine. Taurine, a sulfur-containing amino acid, has demonstrated significant therapeutic potential in various animal models of metabolic diseases, including obesity, insulin (B600854) resistance, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).[1][2][3][4][5] These application notes provide a comprehensive overview of the use of taurine in such models, summarizing key quantitative data and detailing relevant experimental protocols for researchers, scientists, and drug development professionals.

Data Presentation: Efficacy of Taurine in Animal Models

The following tables summarize the quantitative effects of taurine supplementation across different animal models of metabolic diseases.

Table 1: Effects of Taurine on Obesity and Body Weight

Animal Model	Diet/Induction	Taurine Dosage & Duration	Key Findings	Reference
ICR Mice	High-Fat Diet (HFD)	2% in drinking water for 28 weeks	Trend of anti-obesity effect; Downregulation of adipogenesis-related genes in white adipose tissue (WAT).[6]	[6]
Male Obese Rats (MSG-induced)	Monosodium Glutamate (MSG)	2.5% in drinking water for 100 days	Significantly decreased body weight and retroperitoneal/perigonadal fat weight.[3]	[3]
C57BL/6J Mice	High-Fat Diet	Not specified	Taurine supplementation prevented HFD-induced obesity with increased resting energy expenditure.[7]	[7]
Sprague Dawley Rats	30-40% Calorie Restriction	5% taurine-supplemented diet	Significant decrease in visceral fat weight.[8]	[8]

Table 2: Effects of Taurine on Glucose Metabolism and Insulin Sensitivity

Animal Model	Diet/Induction	Taurine Dosage & Duration	Key Findings	Reference
Male Wistar Rats	High-Fructose Diet	2% in drinking water for 30 days	Attenuated increase in plasma glucose, fructosamine, and glycated hemoglobin.[3] Improved insulin sensitivity.[9]	[3][9]
Otsuka Long-Evans Tokushima Fatty (OLETF) Rats	Spontaneous Type 2 Diabetes	Not specified	Improved hyperglycemia and insulin resistance.[10][11]	[10][11]
C57BL/6J Mice	High-Fat Diet	5% in drinking water for 8 weeks	Improved glucose tolerance.[3]	[3]
Alloxan-induced Diabetic Rabbits	Alloxan	Not specified	Prevention of hyperglycemia.[10]	[10]
Fructose-fed Rats	High Fructose Diet	2% taurine solution for 30 days	Controlled hyperglycemia and hyperinsulinemia; restored glucose metabolizing enzyme activities.[9]	[9]

Table 3: Effects of Taurine on Lipid Profile and Non-Alcoholic Fatty Liver Disease (NAFLD)

Animal Model	Diet/Induction	Taurine Dosage & Duration	Key Findings	Reference
Rats	High-Sucrose Diet	Not specified	Reduced hepatic lipid accumulation, liver injury, and plasma triglycerides.[12]	[12]
Sprague-Dawley Rats	High-Fat Diet	400 mg/kg/d by gavage for 16 weeks	Reduced serum ALT, AST, triglycerides, cholesterol, and LDL.[13]	[13]
Fxr-null Mice	Genetic Model of NAFLD	0.5% in drinking water for 4 weeks	Decreased hepatic triglycerides, non-esterified fatty acids, and total bile acids.[14]	[14]
Sprague Dawley Rats	30-40% Calorie Restriction	5% taurine-supplemented diet	Dose-dependent decrease in serum total cholesterol, hepatic cholesterol, and triglycerides.[8]	[8]

Experimental Protocols

Detailed methodologies for key experiments involving taurine in metabolic disease animal models are outlined below.

Protocol 1: High-Fat Diet (HFD)-Induced Obesity and Insulin Resistance in Mice

• Animal Model: Male C57BL/6J mice, 6-8 weeks old.

• Acclimatization: House mice for 1 week under standard conditions (12-h light/dark cycle, controlled temperature and humidity) with ad libitum access to chow and water.

• Dietary Intervention:

  • Control Group: Feed a standard chow diet.

  • HFD Group: Feed a high-fat diet (e.g., 45-60% kcal from fat).

  • HFD + Taurine Group: Feed a high-fat diet and supplement drinking water with 2-5% taurine.[3][6]

• Treatment Duration: 8-28 weeks.[3][6]

• Monitoring:

  • Measure body weight and food/water intake weekly.

  • Perform metabolic assessments at designated time points.

• Key Experiments:

  • Intraperitoneal Glucose Tolerance Test (IPGTT):

    • Fast mice for 6 hours.

    • Measure baseline blood glucose from the tail vein.

    • Administer an intraperitoneal injection of glucose (1-2 g/kg body weight).

    • Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-injection.

  • Insulin Tolerance Test (ITT):

    • Fast mice for 4-6 hours.

    • Measure baseline blood glucose.

    • Administer an intraperitoneal injection of insulin (0.75-1 U/kg body weight).

    • Measure blood glucose at 15, 30, 45, and 60 minutes post-injection.

• Terminal Procedures:

  • At the end of the study, euthanize mice and collect blood via cardiac puncture for analysis of plasma insulin, lipids, and liver enzymes.

  • Harvest tissues (liver, adipose tissue, skeletal muscle) for histological analysis and gene/protein expression studies.

Protocol 2: Fructose-Induced Insulin Resistance in Rats

• Animal Model: Male Wistar rats, weighing 170-190 g.[9]

• Acclimatization: Acclimatize rats for one week.

• Dietary Intervention:

  • Control Group: Standard rat chow and plain drinking water.

  • Fructose-Fed Group: High-fructose diet (>60% of total calories) and plain drinking water.[9]

  • Fructose + Taurine Group: High-fructose diet and 2% taurine in drinking water.[9]

• Treatment Duration: 30 days.[9]

• Key Analyses:

  • Measure plasma glucose, insulin, and lipid profiles.

  • Assess liver function enzymes (ALT, AST).

  • Assay activities of hepatic glucose metabolizing enzymes (e.g., glucokinase, hexokinase) and insulin signaling proteins (e.g., protein tyrosine kinase, protein tyrosine phosphatase).[9]

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate key signaling pathways affected by taurine and a typical experimental workflow.

References

• 1. Experimental evidence for therapeutic potential of taurine in the treatment of nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ameliorative effect of taurine against diabetes and renal-associated disorders (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beneficial Effects of Taurine on Metabolic Parameters in Animals and Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Impact of Taurine on Obesity-Induced Diabetes Mellitus: Mechanisms Underlying Its Effect [e-enm.org]
• 6. Anti-obesity effect of taurine through inhibition of adipogenesis in white fat tissue but not in brown fat tissue in a high-fat diet-induced obese mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Taurine (2-aminoethanesulfonic acid) deficiency creates a vicious circle promoting obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 9. Taurine modifies insulin signaling enzymes in the fructose-fed insulin resistant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The potential usefulness of taurine on diabetes mellitus and its complications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Taurine improves insulin sensitivity in the Otsuka Long-Evans Tokushima Fatty rat, a model of spontaneous type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Experimental evidence for therapeutic potential of taurine in the treatment of nonalcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Taurine Reduces Liver Damage in Non-Alcoholic Fatty Liver Disease Model in Rats by Down-Regulating IL-9 and Tumor Growth Factor TGF-β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Taurine attenuates hepatic steatosis in a genetic model of fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracing N-docosanoyl Taurine Metabolism Using Stable Isotope Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing stable isotope labeling to investigate the metabolic fate of N-docosanoyl taurine (B1682933). The protocols outlined below cover the synthesis of a deuterated tracer, in vivo experimental design, sample preparation, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

N-docosanoyl taurine is an endogenous N-acyl taurine (NAT), a class of bioactive lipids involved in various physiological processes. Understanding its metabolism, including its synthesis, distribution, and degradation, is crucial for elucidating its biological functions and its potential as a therapeutic target. Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules in vivo without the use of radioactive materials. By introducing a labeled version of N-docosanoyl taurine, researchers can track its journey through biological systems, identify its metabolites, and quantify its turnover in different tissues.

Data Presentation

Table 1: Illustrative Tissue Distribution of N-acyl Taurines

The following table provides a summary of the relative abundance of various N-acyl taurines, including the long-chain saturated NATs like N-docosanoyl taurine, in different mouse tissues. This data, adapted from studies on FAAH knockout mice which show elevated NAT levels, can help inform tissue selection for metabolic studies.[1]

N-acyl Taurine Species	Brain	Liver	Kidney	Intestine
N-palmitoyl taurine (C16:0)	++	+++	++	+++
N-oleoyl taurine (C18:1)	++	+++	++	+++
N-arachidonoyl taurine (C20:4)	+	+++	+++	++
N-docosanoyl taurine (C22:0)	+++	+	+	+++
N-nervonoyl taurine (C24:1)	+++	+	+	++
Relative abundance is denoted as: + (low), ++ (medium), +++ (high).

Table 2: Example LC-MS/MS Parameters for N-docosanoyl Taurine Analysis

This table outlines typical parameters for the quantitative analysis of N-docosanoyl taurine and its deuterated isotopologue using a triple quadrupole mass spectrometer.[2]

Parameter	Setting
Chromatography
Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (B129727) (1:1)
Gradient	50-100% B over 10 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transition (Endogenous)	446.3 > 80.0
MRM Transition (d4-labeled)	450.3 > 80.0
Collision Energy	Optimized for specific instrument
Dwell Time	100 ms

Experimental Protocols

Protocol 1: Synthesis of Deuterated N-docosanoyl Taurine (N-docosanoyl-d4-taurine)

This protocol describes a two-step chemical synthesis approach to generate N-docosanoyl-d4-taurine, which can be used as a tracer.

Step 1: Synthesis of Docosanoyl-d4-Chloride

• Starting Material: Commercially available docosanoic acid-d4.

• Chlorination:

  • In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve docosanoic acid-d4 (1 equivalent) in anhydrous dichloromethane (B109758) (DCM).

  • Add oxalyl chloride (1.5 equivalents) dropwise at 0 °C.

  • Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

  • Remove the solvent and excess oxalyl chloride under reduced pressure to yield docosanoyl-d4-chloride. Use the product immediately in the next step.

Step 2: Conjugation of Docosanoyl-d4-Chloride with Taurine

• Reaction Setup:

  • Dissolve taurine (1.2 equivalents) in a 1 M aqueous solution of sodium hydroxide.

  • Cool the solution to 0 °C in an ice bath.

• Acylation:

  • Dissolve the docosanoyl-d4-chloride from Step 1 in a water-miscible solvent like tetrahydrofuran (B95107) (THF).

  • Add the docosanoyl-d4-chloride solution dropwise to the cold taurine solution with vigorous stirring.

  • Maintain the pH of the reaction mixture between 9 and 10 by the dropwise addition of 1 M sodium hydroxide.

  • After the addition is complete, allow the mixture to stir at room temperature for 12-16 hours.

• Purification:

  • Acidify the reaction mixture to pH 2-3 with 1 M hydrochloric acid.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of methanol in dichloromethane to yield pure N-docosanoyl-d4-taurine.

• Characterization: Confirm the identity and purity of the final product by ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry.

Protocol 2: In Vivo Tracing of N-docosanoyl-d4-taurine Metabolism in Mice

This protocol outlines an in vivo study to track the metabolic fate of N-docosanoyl-d4-taurine in mice.[3][4][5]

• Animal Model: Use adult male C57BL/6 mice (8-10 weeks old), housed under standard conditions with ad libitum access to food and water.

• Tracer Administration:

  • Prepare a formulation of N-docosanoyl-d4-taurine in a suitable vehicle (e.g., 5% Tween 80 in saline).

  • Administer a single dose of the tracer via oral gavage or intraperitoneal injection (e.g., 10 mg/kg body weight).

• Time-Course Study:

  • At designated time points post-administration (e.g., 0.5, 1, 2, 4, 8, and 24 hours), euthanize a cohort of mice (n=3-5 per time point).

• Sample Collection:

  • Collect blood via cardiac puncture into EDTA-coated tubes. Centrifuge to obtain plasma.

  • Harvest tissues of interest (e.g., brain, liver, kidney, intestine, adipose tissue).

  • Immediately flash-freeze all samples in liquid nitrogen and store at -80 °C until analysis.

Protocol 3: Sample Preparation and LC-MS/MS Analysis

This protocol describes the extraction and analysis of N-docosanoyl-d4-taurine and its metabolites from tissue samples.[6][7]

• Tissue Homogenization:

  • Weigh a portion of frozen tissue (e.g., 50 mg).

  • Homogenize the tissue in a cold solvent mixture of methanol/water (1:1, v/v) containing an internal standard (e.g., N-heptadecanoyl taurine).

• Lipid Extraction:

  • Perform a liquid-liquid extraction using a modified Bligh-Dyer method. Add chloroform (B151607) to the homogenate to achieve a final solvent ratio of chloroform/methanol/water (2:2:1.8, v/v/v).

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

• Sample Preparation for LC-MS/MS:

  • Dry the extracted lipid fraction under a stream of nitrogen.

  • Reconstitute the sample in a suitable injection solvent (e.g., methanol/acetonitrile, 1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer.

  • Use the MRM transitions specified in Table 2 to detect and quantify endogenous N-docosanoyl taurine and the administered N-docosanoyl-d4-taurine.

  • Develop additional MRM methods to screen for potential metabolites, such as hydroxylated or chain-shortened derivatives.

Visualization of Pathways and Workflows

Caption: Workflow for the synthesis of N-docosanoyl-d4-taurine.

Caption: Experimental workflow for in vivo tracing of N-docosanoyl-d4-taurine metabolism.

Caption: Putative metabolic pathway of N-docosanoyl taurine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 4. ukisotope.com [ukisotope.com]
• 5. escholarship.org [escholarship.org]
• 6. Tissue Sample Preparation for LC-MS Analysis [protocols.io]
• 7. documents.thermofisher.com [documents.thermofisher.com]

High-Throughput Screening for Modulators of N-docosanoyl Taurine Signaling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-docosanoyl taurine (B1682933), also known as synaptamide, is an endogenous lipid mediator that has garnered significant interest for its roles in neurogenesis, synaptogenesis, and anti-inflammatory processes.[1][2][3] It exerts its effects through the adhesion G protein-coupled receptor 110 (GPR110), also designated as ADGRF1.[1][4] GPR110 is a Gαs-coupled receptor, and its activation by N-docosanoyl taurine leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[1][5] This signaling pathway presents a promising target for the development of novel therapeutics for a range of neurological and inflammatory disorders.

This document provides detailed application notes and protocols for the high-throughput screening (HTS) of small molecule modulators of N-docosanoyl taurine signaling. The provided methodologies are designed for researchers, scientists, and drug development professionals seeking to identify and characterize novel agonists and antagonists of the GPR110 receptor.

Signaling Pathway Overview

The binding of N-docosanoyl taurine to GPR110 initiates a cascade of intracellular events culminating in the activation of Protein Kinase A (PKA) and subsequent cellular responses. The key steps in this pathway are illustrated in the diagram below.

Caption: N-docosanoyl taurine signaling pathway.

Data Presentation

The following tables summarize key quantitative data for N-docosanoyl taurine signaling, which are essential for assay design and interpretation.

Table 1: Ligand-Receptor Interaction

Parameter	Value	Reference
Endogenous Ligand	N-docosanoyl taurine (Synaptamide)	[1]
Receptor	GPR110 (ADGRF1)	[1][4]
Coupling	Gαs	[1]
Second Messenger	cyclic AMP (cAMP)	[1][5]
EC50 for cAMP production	Low nM range	[6]

Table 2: High-Throughput Screening Assay Parameters

Parameter	Agonist Assay	Antagonist Assay
Assay Principle	Measurement of cAMP production upon compound stimulation.	Measurement of the inhibition of agonist-induced cAMP production.
Detection Method	Homogeneous Time-Resolved Fluorescence (HTRF)	Homogeneous Time-Resolved Fluorescence (HTRF)
Cell Line	HEK293 or CHO-K1 cells stably expressing human GPR110	HEK293 or CHO-K1 cells stably expressing human GPR110
Agonist Control	N-docosanoyl taurine	N-docosanoyl taurine (at EC80-EC90 concentration)
Antagonist Control	N/A	A known GPR110 antagonist (if available) or a non-specific inhibitor
Primary Readout	Increase in HTRF signal (or decrease depending on kit)	Decrease in agonist-stimulated HTRF signal

Experimental Protocols

Detailed methodologies for high-throughput screening of N-docosanoyl taurine signaling modulators are provided below. These protocols are based on a 384-well plate format using HTRF technology for cAMP detection.

Protocol 1: HTS for GPR110 Agonists

This protocol is designed to identify compounds that activate the GPR110 receptor and stimulate cAMP production.

Caption: Workflow for GPR110 agonist high-throughput screening.

Materials:

• HEK293 or CHO-K1 cells stably expressing human GPR110

• Cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• 384-well white, low-volume assay plates

• Test compound library (dissolved in DMSO)

• N-docosanoyl taurine (positive control)

• DMSO (vehicle control)

• HTRF cAMP detection kit (e.g., from Cisbio, PerkinElmer)

• HTRF-compatible plate reader

Procedure:

• Cell Plating:

  • Harvest GPR110-expressing cells and resuspend in assay buffer (e.g., PBS with a phosphodiesterase inhibitor like IBMX at a final concentration of 0.5 mM).

  • Dispense 5 µL of the cell suspension into each well of a 384-well plate (typically 1,000-5,000 cells per well).

• Compound Addition:

  • Using an automated liquid handler, add 50 nL of test compounds, N-docosanoyl taurine (for positive control wells, at a final concentration of ~100 nM), or DMSO (for negative control wells) to the appropriate wells.

• Incubation:

  • Incubate the plate at room temperature for 30-60 minutes to allow for receptor stimulation.

• Detection Reagent Addition:

  • Prepare the HTRF detection reagents according to the manufacturer's instructions.

  • Add 5 µL of the cAMP-d2 solution to each well.

  • Add 5 µL of the anti-cAMP cryptate solution to each well.

• Final Incubation:

  • Incubate the plate at room temperature for 60 minutes in the dark.

• Data Acquisition:

  • Read the plate on an HTRF-compatible plate reader, measuring fluorescence at both the acceptor (665 nm) and donor (620 nm) wavelengths.

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) for each well.

  • Normalize the data to the positive and negative controls.

  • Identify "hits" as compounds that produce a significant increase in the HTRF signal compared to the vehicle control.

Protocol 2: HTS for GPR110 Antagonists

This protocol is designed to identify compounds that inhibit the N-docosanoyl taurine-induced activation of the GPR110 receptor.

Caption: Workflow for GPR110 antagonist high-throughput screening.

Materials:

• Same as for the agonist assay.

Procedure:

• Cell Plating:

  • Follow the same procedure as in the agonist assay.

• Compound Addition:

  • Add 50 nL of test compounds or control solutions (e.g., DMSO) to the appropriate wells.

• Pre-incubation:

  • Incubate the plate at room temperature for 15-30 minutes to allow the compounds to interact with the cells.

• Agonist Addition:

  • Prepare a solution of N-docosanoyl taurine at a concentration that will yield a final EC80-EC90 concentration in the wells.

  • Add 2.5 µL of the N-docosanoyl taurine solution to all wells except for the negative control wells (which receive assay buffer).

• Incubation:

  • Incubate the plate at room temperature for 30-60 minutes.

• Detection Reagent Addition, Final Incubation, and Data Acquisition:

  • Follow steps 4, 5, and 6 from the agonist assay protocol.

• Data Analysis:

  • Calculate the HTRF ratio for each well.

  • Determine the percent inhibition for each test compound relative to the agonist-stimulated signal.

  • Identify "hits" as compounds that cause a significant reduction in the N-docosanoyl taurine-stimulated HTRF signal.

Conclusion

The protocols and information provided herein offer a robust framework for the high-throughput screening and identification of novel modulators of N-docosanoyl taurine signaling through the GPR110 receptor. The use of a homogeneous, fluorescence-based cAMP assay allows for a rapid and sensitive screening of large compound libraries. The identified hit compounds can then be further characterized in secondary assays to confirm their potency, selectivity, and mechanism of action, ultimately paving the way for the development of new therapeutic agents targeting this important signaling pathway.

References

• 1. Orphan GPR110 (ADGRF1) targeted by N-docosahexaenoylethanolamine in development of neurons and cognitive function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR110 (ADGRF1) mediates anti-inflammatory effects of N-docosahexaenoylethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synaptamide, endocannabinoid-like derivative of docosahexaenoic acid with cannabinoid-independent function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orphan GPR110 (ADGRF1) targeted by N-docosahexaenoylethanolamine in development of neurons and cognitive function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GPR110 (ADGRF1) mediates anti-inflammatory effects of N-docosahexaenoylethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: N-Docosanoyl Taurine for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing N-docosanoyl taurine (B1682933) in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is N-docosanoyl taurine?

N-docosanoyl taurine is a naturally occurring N-acyl taurine (NAT), a class of endogenous bioactive lipids. It consists of a docosanoic acid (a 22-carbon saturated fatty acid) linked to a taurine molecule via an amide bond.[1][2] These molecules have been identified in various tissues and are involved in diverse physiological processes.

Q2: What are the known biological activities of N-docosanoyl taurine and other N-acyl taurines?

N-acyl taurines, including N-docosanoyl taurine, are known to be endogenous signaling molecules with several biological activities:

• Enzyme Substrates: They are substrates for the enzyme Fatty Acid Amide Hydrolase (FAAH), which plays a crucial role in their metabolism.[1][3]

• Ion Channel Activation: N-acyl taurines can activate members of the Transient Receptor Potential (TRP) family of ion channels, specifically TRPV1 and TRPV4.[1][3]

• GPCR Activation: Certain N-acyl taurines, such as N-oleoyl taurine, are agonists for the G-protein coupled receptor GPR119, which is involved in glucose homeostasis.[4]

Q3: In which solvents is N-docosanoyl taurine soluble?

N-docosanoyl taurine is a lipophilic molecule with limited solubility in aqueous solutions. Its solubility in common laboratory solvents is summarized in the table below.

Data Presentation: Solubility of N-Docosanoyl Taurine

Solvent	Solubility	Reference
Dimethyl sulfoxide (B87167) (DMSO)	10 mg/mL	[1]
N,N-Dimethylformamide (DMF)	5 mg/mL	[1]
Phosphate-buffered saline (PBS, pH 7.2)	0.25 mg/mL	[1]

Troubleshooting Guide: Solubility and Stability Issues

Issue 1: Precipitation of N-docosanoyl taurine upon dilution in aqueous media.

• Possible Cause: N-docosanoyl taurine is a hydrophobic molecule with a tendency to aggregate and precipitate in aqueous environments. This is due to its long C22 acyl chain. The concentration at which this aggregation occurs is known as the critical micelle concentration (CMC).[5][6]

• Troubleshooting Steps:

  • Use of a Co-solvent: Always prepare a concentrated stock solution in an organic solvent like DMSO before diluting into your aqueous assay buffer or cell culture medium.[6]

  • Stepwise Dilution: Avoid adding the DMSO stock directly to the final volume of aqueous media. A stepwise dilution approach is recommended. See the detailed protocol below.

  • Incorporate a Carrier Protein: For cell-based assays, using a carrier protein like bovine serum albumin (BSA) can help to maintain the solubility of long-chain fatty acids.

  • Consider Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules and increase their aqueous solubility.[7][8]

  • Sonication: Gentle sonication of the final solution can help to disperse small aggregates.

Issue 2: Inconsistent results in cell-based assays.

• Possible Cause: The formation of micelles or aggregates can lead to inconsistent effective concentrations of monomeric N-docosanoyl taurine available to interact with cells. The pH of the medium can also influence the charge state and aggregation of the molecule.[9]

• Troubleshooting Steps:

  • Control the pH: Maintain a stable pH in your assay medium, as pH can affect the solubility and aggregation of N-acyl taurines.[9][11]

  • Fresh Preparations: Prepare fresh dilutions of N-docosanoyl taurine for each experiment to avoid potential degradation or aggregation over time.

Experimental Protocols

Protocol 1: Preparation of N-docosanoyl taurine stock solution.

• Weigh out the desired amount of N-docosanoyl taurine powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity DMSO to achieve a stock concentration of 10 mg/mL.

• Vortex thoroughly until the solid is completely dissolved.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of N-docosanoyl taurine working solution for in vitro assays.

This protocol is adapted from a method for dissolving hydrophobic compounds in aqueous cell culture media.[12]

• Thaw an aliquot of the 10 mg/mL N-docosanoyl taurine stock solution in DMSO at room temperature.

• In a sterile tube, dilute the DMSO stock solution 10-fold with pre-warmed (37°C) fetal bovine serum (FBS) or a solution of bovine serum albumin (BSA) in your basal medium. Vortex gently.

• Further dilute this intermediate solution into your pre-warmed complete cell culture medium to the desired final concentration. Ensure the final DMSO concentration is below 0.5% to minimize solvent toxicity.

• Mix gently by inverting the tube or pipetting up and down. Do not vortex vigorously as this may induce precipitation.

• Use the final working solution immediately.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways involving N-acyl taurines and a general workflow for preparing N-docosanoyl taurine solutions for in vitro experiments.

Caption: Workflow for preparing N-docosanoyl taurine solutions.

Caption: Known signaling pathways for N-acyl taurines.

References

• 1. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design of Potent and Orally Active GPR119 Agonists for the Treatment of Type II Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Structure-based design of a FAAH variant that discriminates between the N-acyl ethanolamine and taurine families of signaling lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Intestinal GPR119 activation by microbiota-derived metabolites impacts feeding behavior and energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of N-acyl Taurines by LC-MS

Welcome to the technical support center for the analysis of N-acyl taurines (NATs) by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a special focus on mitigating ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for N-acyl taurine (B1682933) analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analytes (N-acyl taurines) in the mass spectrometer's ion source.[1][2] This leads to a decreased analyte signal, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1]

Q2: What are the common sources of ion suppression in N-acyl taurine analysis?

A2: Common sources of ion suppression include phospholipids (B1166683) from biological matrices (e.g., plasma, serum, tissue homogenates), salts, and other endogenous metabolites that co-elute with the N-acyl taurines.[2] The complexity of these biological samples often necessitates robust sample preparation to minimize these interferences.[3]

Q3: How can I determine if ion suppression is affecting my N-acyl taurine analysis?

A3: A common method to assess ion suppression is the post-column infusion experiment. In this technique, a standard solution of your N-acyl taurine is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected into the LC system. A dip in the baseline signal of the infused standard at the retention time of your analyte indicates the presence of co-eluting, suppressing agents.

Q4: What are the general strategies to overcome ion suppression for N-acyl taurines?

A4: The three main strategies to combat ion suppression are:

• Improving sample preparation: This is often the most effective approach and includes techniques like Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[3]

• Optimizing chromatographic separation: Modifying the LC method to separate N-acyl taurines from interfering matrix components can significantly reduce suppression.

• Adjusting mass spectrometer source parameters: While less effective than sample preparation and chromatography, optimizing parameters like gas flows and temperatures can sometimes help.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low N-acyl taurine signal intensity	- Ion suppression from co-eluting matrix components. - Inefficient extraction of N-acyl taurines.	- Perform a post-column infusion experiment to confirm ion suppression. - Improve sample cleanup using SPE or LLE instead of simple protein precipitation. - Optimize the chromatographic gradient to better separate the analytes from the suppression zone.
Poor reproducibility of results	- Inconsistent matrix effects between samples. - Incomplete removal of interfering substances.	- Use a stable isotope-labeled internal standard for each N-acyl taurine to compensate for variability. - Employ a more robust sample preparation method like HybridSPE-Phospholipid to remove phospholipids effectively.
High background noise in the chromatogram	- Contamination from sample collection tubes, solvents, or plasticware. - Inadequate sample cleanup.	- Use high-purity solvents and pre-screen all consumables for potential contaminants. - Incorporate a solid-phase extraction (SPE) step for cleaner sample extracts.

Comparative Analysis of Sample Preparation Techniques

The choice of sample preparation is critical for minimizing ion suppression. Below is a summary of common techniques with their pros and cons for N-acyl taurine analysis.

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	Proteins are precipitated from the sample by adding an organic solvent (e.g., acetonitrile (B52724), methanol).	- Simple and fast. - Inexpensive.	- Does not effectively remove phospholipids and other endogenous interferences, leading to significant ion suppression.	Quick screening assays where high accuracy is not critical.
Liquid-Liquid Extraction (LLE)	N-acyl taurines are partitioned between two immiscible liquid phases to separate them from interfering compounds.	- Can provide cleaner extracts than PPT. - Can be optimized for selectivity.	- Can be labor-intensive and require larger solvent volumes. - May have lower analyte recovery if not optimized.	Removing a broad range of interferences when SPE is not available.
Solid-Phase Extraction (SPE)	N-acyl taurines are retained on a solid sorbent while interferences are washed away. The analytes are then eluted with a different solvent.	- Provides very clean extracts with significant reduction in matrix effects. - High analyte recovery and reproducibility.	- More time-consuming and expensive than PPT and LLE. - Method development can be complex.	Quantitative bioanalysis requiring high accuracy and sensitivity.
HybridSPE®-Phospholipid	A hybrid technique that combines protein precipitation with phospholipid removal in a single device.	- Excellent removal of proteins and phospholipids, leading to minimal ion suppression. - Simple workflow.	- Higher cost per sample compared to PPT and LLE.	Demanding applications where phospholipid-based ion suppression is a major issue.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for N-acyl Taurines from Plasma

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of an internal standard spiking solution (containing deuterated N-acyl taurine standards).

  • Vortex briefly to mix.

• Protein Precipitation and Extraction:

  • Add 400 µL of cold (-20°C) acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Liquid-Liquid Extraction:

  • Add 500 µL of methyl tert-butyl ether (MTBE) to the supernatant.

  • Vortex for 2 minutes.

  • Add 200 µL of water to induce phase separation.

  • Vortex for 1 minute.

  • Centrifuge at 4,000 rpm for 5 minutes.

  • Collect the upper organic layer.

• Drying and Reconstitution:

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS analysis.

Protocol 2: UPLC-MS/MS Analysis of N-acyl Taurines

This protocol is adapted from a validated method for the quantitative analysis of NATs in biological samples.[1]

• Chromatographic System: Waters ACQUITY UPLC I-Class System

• Column: ACQUITY UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Isopropanol (90:10, v/v)

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-80% B

  • 8-10 min: 80-95% B

  • 10-11 min: 95% B

  • 11-11.1 min: 95-30% B

  • 11.1-13 min: 30% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: Waters Xevo TQ-S triple quadrupole

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: 2.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 500°C

• Desolvation Gas Flow: 1000 L/hr

• Cone Gas Flow: 150 L/hr

• Data Acquisition: Multiple Reaction Monitoring (MRM)

Visualizing Workflows and Concepts

Caption: Troubleshooting workflow for ion suppression in LC-MS analysis.

Caption: Comparison of sample preparation workflows and their impact on ion suppression.

References

• 1. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: N-docosanoyl Taurine Stability in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-docosanoyl taurine (B1682933). The information provided is intended to help ensure the stability and integrity of N-docosanoyl taurine in biological samples during storage and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-docosanoyl taurine in biological samples?

A1: The stability of N-docosanoyl taurine can be influenced by several factors, including:

• Storage Temperature: Inappropriate storage temperatures can lead to degradation. Long-term storage is typically recommended at -80°C.[1][2]

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can compromise the integrity of the analyte.[3][4][5] It is crucial to minimize the number of freeze-thaw cycles.

• Enzymatic Degradation: Endogenous enzymes present in biological matrices, such as fatty acid amide hydrolase (FAAH), can potentially metabolize N-docosanoyl taurine.[6]

• Oxidation: As a lipid, N-docosanoyl taurine may be susceptible to oxidation, especially with prolonged exposure to air or certain storage conditions.

• pH of the sample: Extreme pH values can lead to hydrolysis of the amide bond.

Q2: What are the recommended storage conditions for long-term stability of N-docosanoyl taurine in plasma and serum?

A2: For long-term storage of N-docosanoyl taurine in plasma and serum, it is recommended to store samples at -80°C.[1][2] This temperature helps to minimize enzymatic activity and chemical degradation over extended periods. Some studies on other lipids and metabolites have shown that even at -80°C, some changes can occur over several years, so it is crucial to validate stability for the expected duration of your study.[1]

Q3: How many freeze-thaw cycles are generally acceptable for samples containing N-docosanoyl taurine?

A3: Bioanalytical method validation guidelines generally recommend that the stability of an analyte be assessed for a minimum of three freeze-thaw cycles.[4] However, it is best practice to aliquot samples into smaller volumes to avoid repeated freeze-thaw cycles of the entire sample.

Q4: Are there any specific considerations for the type of collection tubes used for blood samples?

A4: The choice of anticoagulant can potentially affect the stability of analytes. While specific data for N-docosanoyl taurine is limited, common anticoagulants like EDTA and heparin are frequently used. It is important to be consistent with the choice of anticoagulant throughout a study. Hemolysis during sample collection should be avoided as it can release enzymes and other components that may affect stability.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low recovery of N-docosanoyl taurine after storage	Analyte degradation due to improper storage temperature.	Ensure samples are consistently stored at -80°C. Verify freezer performance and temperature logs.
Multiple freeze-thaw cycles.	Aliquot samples upon collection to minimize the number of freeze-thaw cycles for each aliquot.
Enzymatic degradation.	Process samples quickly after collection and freeze them promptly. Consider the use of enzyme inhibitors if degradation is suspected, though this would require validation.
High variability in N-docosanoyl taurine concentrations between samples from the same time point	Inconsistent sample handling and processing.	Standardize all sample handling procedures, from collection to storage and analysis. Ensure consistent timing for each step.
Sample contamination or degradation during processing.	Ensure a clean working environment. Keep samples on ice during processing to minimize degradation.[7]
Analyte instability in processed samples (e.g., in autosampler)	Degradation of the analyte in the extraction solvent or at room temperature.	Evaluate the stability of the processed samples at the temperature and for the duration they will be held in the autosampler before analysis.[4]

Experimental Protocols and Data

Stability Assessment Protocol

The stability of N-docosanoyl taurine in a biological matrix should be evaluated as part of the bioanalytical method validation.[3][7] This involves analyzing quality control (QC) samples at low and high concentrations that have been subjected to various storage and handling conditions. The mean concentration of the stability-tested QC samples should be within ±15% of the nominal concentration.[3][7]

Key Stability Experiments:

• Freeze-Thaw Stability:

  • Prepare low and high concentration QC samples in the relevant biological matrix.

  • Analyze one set of QC samples immediately (time zero).

  • Freeze the remaining QC samples at -80°C for at least 24 hours.

  • Thaw the samples completely at room temperature.

  • Repeat the freeze-thaw cycle for a minimum of two more times.

  • Analyze the QC samples and compare the results to the time zero samples.

• Short-Term (Bench-Top) Stability:

  • Prepare low and high concentration QC samples.

  • Keep the samples at room temperature for a duration that mimics the expected sample handling and processing time (e.g., 4, 8, or 24 hours).

  • Analyze the QC samples and compare the results to freshly prepared QC samples.

• Long-Term Stability:

  • Prepare multiple sets of low and high concentration QC samples.

  • Store the samples at the intended long-term storage temperature (e.g., -80°C).

  • Analyze one set of QC samples at regular intervals (e.g., 1, 3, 6, 12 months) over the expected storage duration of the study samples.

  • Compare the results to the initial analysis.

Hypothetical Stability Data Summary

The following tables present hypothetical stability data for N-docosanoyl taurine in human plasma, based on the acceptance criteria from regulatory guidelines.

Table 1: Freeze-Thaw Stability of N-docosanoyl Taurine in Human Plasma

QC Level	Nominal Conc. (ng/mL)	N	Mean Conc. after 3 Cycles (ng/mL)	Accuracy (%)
Low QC	10	5	9.8	98.0
High QC	200	5	205.4	102.7

Table 2: Short-Term (Bench-Top) Stability at Room Temperature (22°C)

QC Level	Nominal Conc. (ng/mL)	Storage Duration (hours)	N	Mean Conc. (ng/mL)	Accuracy (%)
Low QC	10	8	5	10.2	102.0
High QC	200	8	5	198.6	99.3

Table 3: Long-Term Stability at -80°C

QC Level	Nominal Conc. (ng/mL)	Storage Duration (months)	N	Mean Conc. (ng/mL)	Accuracy (%)
Low QC	10	6	5	9.5	95.0
High QC	200	6	5	208.2	104.1

Visualizations

Experimental Workflow for Stability Assessment

References

• 1. Long-Term Stability of Human Plasma Metabolites during Storage at -80 °C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Temporal reproducibility of taurine measurements in frozen serum of healthy postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. pmda.go.jp [pmda.go.jp]

Technical Support Center: Optimizing N-docosanoyl taurine Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tissue homogenization for the extraction of N-docosanoyl taurine (B1682933).

Frequently Asked Questions (FAQs)

Q1: What is N-docosanoyl taurine and why is its accurate quantification important?

N-docosanoyl taurine is a lipid molecule belonging to the N-acyl taurine (NAT) class, which are conjugates of a fatty acid (docosanoic acid in this case) and taurine.[1] These molecules are gaining interest as bioactive lipids with potential roles in various physiological processes. Accurate quantification is crucial for understanding its endogenous levels, distribution in different tissues, and how it is affected by experimental conditions or disease states.

Q2: Which are the most common methods for extracting lipids like N-docosanoyl taurine from tissues?

The most widely used and accepted methods for total lipid extraction from tissues are the Folch and Bligh & Dyer methods. Both utilize a chloroform (B151607) and methanol (B129727) solvent system to extract lipids from the tissue homogenate.[2]

Q3: What is the principal difference between the Folch and Bligh & Dyer methods?

The primary distinctions lie in the solvent-to-sample ratio and the final proportions of chloroform, methanol, and water. The Folch method typically uses a larger solvent volume (20:1 solvent-to-tissue ratio), making it particularly suitable for tissues with high lipid content. The Bligh & Dyer method is a more rapid adaptation with a lower solvent volume, often preferred for tissues with lower lipid content.

Q4: Which homogenization technique is recommended for optimal N-docosanoyl taurine extraction?

While direct comparative data for N-docosanoyl taurine is limited, studies on general lipidomics suggest that bead-based homogenization (bead beating) often results in superior lipid recovery due to its high efficiency in tissue disruption and sample dispersion.[3][4] Other common methods include sonication, rotor-stator homogenization, and manual grinding with a mortar and pestle. The choice of method can also depend on the tissue type (e.g., soft tissues like the brain versus harder tissues).

Q5: What are the critical parameters to control during the homogenization and extraction process?

Key parameters include:

• Temperature: Low temperatures (e.g., on ice) are crucial to minimize enzymatic degradation of lipids.

• Solvent Ratios: Strict adherence to the correct chloroform:methanol:water ratios is essential for proper phase separation and efficient extraction.

• Sample Concentration: The amount of tissue relative to the solvent volume can impact extraction efficiency.[3][4]

• pH: The pH of the extraction buffer can influence the recovery of certain lipid classes.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low recovery of N-docosanoyl taurine	1. Incomplete tissue homogenization.2. Suboptimal solvent-to-sample ratio.3. Inefficient phase separation.4. Degradation of the analyte during processing.	1. Switch to a more robust homogenization method like bead beating. Ensure sufficient homogenization time and appropriate bead size/material for the tissue type.2. For tissues with potentially high lipid content like the brain, consider using the Folch method with its higher solvent volume.3. Ensure the final chloroform:methanol:water ratios are correct. Centrifuge at an adequate speed and time to achieve clear phase separation.4. Keep samples on ice throughout the procedure. Use fresh, high-purity solvents. Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.
Poor reproducibility between replicates	1. Inconsistent homogenization.2. Inaccurate pipetting of solvents or sample.3. Variability in tissue sample (e.g., regional differences in the brain).	1. Standardize the homogenization protocol (e.g., fixed time and speed for mechanical homogenizers).2. Use calibrated pipettes and be meticulous with solvent additions.3. If possible, homogenize a larger piece of tissue to ensure a more representative sample before aliquoting for extraction.
Presence of non-lipid contaminants in the final extract	1. Incomplete phase separation.2. Aspiration of the upper aqueous phase or the protein interface during collection of the lower organic phase.	1. After centrifugation, allow the phases to fully separate. If an emulsion is present at the interface, a second centrifugation step may be necessary.2. Carefully aspirate the lower (chloroform) layer, leaving a small amount behind to avoid disturbing the interface. A "wash" step of the collected organic phase with a synthetic upper phase can further purify the extract.
Clogged LC-MS system	1. Particulate matter from the tissue in the final extract.2. Precipitation of lipids or other compounds upon solvent evaporation and reconstitution.	1. After collecting the final organic phase, perform a quick centrifugation step and transfer the supernatant to a new tube before solvent evaporation.2. Ensure the dried lipid extract is fully redissolved in the injection solvent. Sonication can aid in redissolving the lipids. Consider filtering the final sample through a suitable syringe filter before injection.

Data Presentation

Table 1: Comparison of Common Homogenization Techniques for Lipid Extraction

Homogenization Method	Principle	Advantages	Disadvantages	Recommended for
Bead Beating	Mechanical disruption by rapid agitation with beads (ceramic, steel).	High throughput, highly efficient for a wide range of tissues, good reproducibility.[3][4]	Can generate heat (requires cooling), potential for sample contamination from beads.	Most tissue types, especially for quantitative lipidomics.
Sonication	Disruption via high-frequency sound waves (cavitation).	Good for small sample volumes, can be performed in sealed tubes.	Can generate significant heat, may not be as efficient for tougher tissues, potential for aerosolization.	Cell suspensions, soft tissues.
Rotor-Stator Homogenization	Mechanical shearing via a high-speed rotating blade within a stationary probe.	Rapid and efficient for soft to moderately tough tissues.	Can be difficult to clean, potential for cross-contamination, can generate heat.	Soft tissues (e.g., brain, liver).
Manual Grinding (Mortar & Pestle)	Mechanical grinding, often under liquid nitrogen.	Simple, low cost, effective for hard/fibrous tissues when done properly.	Low throughput, operator-dependent variability, potential for sample loss.	Hard or fibrous tissues.

Table 2: Key Parameters of Folch and Bligh & Dyer Lipid Extraction Methods

Parameter	Folch Method	Bligh & Dyer Method
Initial Solvent Mixture	Chloroform:Methanol (2:1, v/v)	Chloroform:Methanol (1:2, v/v)
Solvent-to-Sample Ratio	~20:1 (v/w)	~3:1 (v/w)
Final Solvent Ratio (Chloroform:Methanol:Water)	~8:4:3 (v/v/v)	~2:2:1.8 (v/v/v)
Primary Application	Tissues with higher lipid content	Tissues with lower lipid content, rapid extraction

Experimental Protocols

Protocol 1: Modified Folch Method for N-docosanoyl taurine Extraction from Brain Tissue

• Sample Preparation: Weigh approximately 100 mg of frozen brain tissue and place it in a glass homogenizer tube on ice.

• Homogenization:

  • Add 2 mL of ice-cold chloroform:methanol (2:1, v/v) to the tissue.

  • Homogenize thoroughly using a rotor-stator or glass Dounce homogenizer until no visible tissue fragments remain. Keep the tube on ice throughout this process.

• Filtration/Centrifugation:

  • Transfer the homogenate to a glass centrifuge tube.

  • Rinse the homogenizer with an additional 1 mL of chloroform:methanol (2:1, v/v) and add it to the centrifuge tube.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to pellet the tissue debris.

• Phase Separation:

  • Carefully transfer the supernatant to a new glass tube.

  • Add 0.2 volumes of 0.9% NaCl solution (e.g., for 3 mL of supernatant, add 0.6 mL of NaCl solution).

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to facilitate phase separation. Two distinct layers will form.

• Lipid Collection:

  • Using a glass Pasteur pipette, carefully aspirate and discard the upper aqueous layer.

  • Collect the lower organic (chloroform) layer, which contains the lipids, and transfer it to a clean tube. Be careful not to disturb the protein interface.

• Drying and Reconstitution:

  • Evaporate the chloroform to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol or an appropriate mobile phase) for subsequent analysis (e.g., LC-MS).

Protocol 2: Bead Beating Homogenization for High-Throughput Extraction

• Sample Preparation: Place a pre-weighed amount of frozen tissue (e.g., 20-50 mg) into a 2 mL tube containing ceramic beads.

• Homogenization:

  • Add the appropriate volume of ice-cold extraction solvent (e.g., chloroform:methanol 2:1, v/v).

  • Secure the tubes in a bead beater instrument.

  • Homogenize for a specified time and frequency (e.g., 2 cycles of 45 seconds at 6 m/s), with a cooling step on ice between cycles.

• Post-Homogenization:

  • Centrifuge the tubes to pellet the beads and tissue debris.

  • Proceed with the phase separation and lipid collection steps as described in the Folch method (steps 4-6).

Visualizations

References

• 1. US3013036A - Process of preparing n-acyl taurines - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure—A Case Study in Murine Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Recovery of Long-Chain Fatty Acid Amides

Welcome to the technical support center for the analysis of long-chain fatty acid amides (LCFAAs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of long-chain fatty acid amides?

Low recovery of LCFAAs can be attributed to several factors throughout the analytical workflow. Key areas of concern include sample collection and handling, extraction inefficiency, analyte degradation, and matrix effects during analysis by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] The inherent instability of some LCFAAs requires immediate processing of fresh samples or flash-freezing in liquid nitrogen and storage at -80°C to minimize degradation.[1]

Q2: How critical is the choice of extraction solvent for LCFAA recovery?

The choice of extraction solvent is crucial. A mixture of polar and nonpolar solvents is often necessary to efficiently extract lipids.[3] For instance, a common method involves homogenization in an acidic buffer followed by extraction with organic solvents like acetonitrile (B52724) and isopropanol.[1] Liquid-liquid extraction (LLE) using non-polar solvents like toluene (B28343) or n-hexane is effective for highly hydrophobic lipids.[3][4] For more polar lipids, chloroform/methanol-based or MTBE-based LLE methods are generally used.[3] It is often necessary to optimize solvent mixtures and ratios to avoid recovery differences across various lipid classes.[3]

Q3: Can my sample preparation be causing degradation of LCFAAs?

Yes, LCFAAs can be susceptible to both enzymatic and chemical degradation.[1] It is essential to work quickly, keep samples on ice, and use high-purity solvents to maintain the integrity of the analytes.[1] For instance, anandamide (B1667382) can be released from blood cells ex vivo in a time- and temperature-dependent manner, leading to inaccurate measurements if samples are not handled properly and processed quickly.[5][6]

Q4: What are matrix effects and how can they impact my LCFAA analysis?

Matrix effects in LC-MS refer to the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[7][8] This can lead to either ion suppression or enhancement, which compromises the accuracy and sensitivity of quantitative analysis.[7][8] In lipidomics, phospholipids (B1166683) are a major contributor to matrix effects, particularly in electrospray ionization (ESI).[8] To mitigate these effects, strategies such as sample dilution, optimizing chromatographic separation, using matrix-matched calibration standards, or employing stable isotope-labeled internal standards are recommended.[7][8]

Q5: Is derivatization necessary for LCFAA analysis?

Derivatization is not always necessary but can significantly improve chromatographic separation and detection sensitivity, especially for GC-MS analysis.[9] For LC-MS, derivatization can enhance ionization efficiency. For example, converting fatty acids to amides can improve performance in positive ion mode ESI-MS.[10] Derivatization with reagents that add a quaternary amine group has been shown to increase detection sensitivity by as much as 2500-fold compared to underivatized fatty acids in negative ion mode.[10][11]

Troubleshooting Guides

Issue 1: Low recovery of LCFAAs from plasma or tissue samples.

Q: I am experiencing low and inconsistent recovery of oleamide (B13806) and anandamide from plasma samples. What steps can I take to improve this?

A: Low recovery from complex matrices like plasma is a common challenge. Here is a step-by-step guide to troubleshoot this issue:

• Sample Handling:

  • Process fresh samples immediately. If storage is required, flash-freeze in liquid nitrogen and store at -80°C.[1]

  • Avoid repeated freeze-thaw cycles as this can degrade lipids.[1]

  • Be aware that anandamide concentrations can increase in whole blood over time due to release from blood cells; therefore, plasma should be separated from cells as quickly as possible.[5][6]

• Extraction Method Optimization:

  • Compare different extraction techniques. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are commonly used.

  • For LLE, toluene has been shown to provide good recovery for anandamide and 2-arachidonyl glycerol (B35011) (2-AG) from plasma and aortic tissue.[4]

  • For SPE, Oasis HLB cartridges can also yield high recovery but may introduce issues like peak fronting for certain analytes like anandamide.[4]

  • A three-phase liquid extraction (3PLE) method can also be considered, which allows for both extraction and fractionation of lipids by polarity in a single step.[12][13]

• Adsorption to Labware:

  • LCFAAs can adsorb to plastic and glass surfaces.[14] Using low-adsorption tubes or adding a small amount of a non-ionic detergent like Triton X-100 (around 100 µM) to the assay medium can help minimize this issue.[14]

• Use of Internal Standards:

  • Add a stable isotope-labeled internal standard (e.g., d8-anandamide) early in the sample preparation process to account for losses during extraction and to correct for matrix effects.[4][7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 6. Release of anandamide from blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Enhancement of the LC/MS analysis of fatty acids through derivatization and stable isotope coding. | Semantic Scholar [semanticscholar.org]
• 12. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [PDF] Three-phase liquid extraction: a simple and fast method for lipidomic workflows[S] | Semantic Scholar [semanticscholar.org]
• 14. Assay of the binding of fatty acids by proteins: evaluation of the Lipidex 1000 procedure - PubMed [pubmed.ncbi.nlm.nih.gov]

Derivatization methods for enhancing N-docosanoyl taurine detection

Welcome to the technical support center for the analysis of N-docosanoyl taurine (B1682933) and other long-chain N-acyl taurines (NATs). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to enhance the detection and quantification of these lipid messengers.

Frequently Asked Questions (FAQs)

Q1: Is derivatization necessary for the detection of N-docosanoyl taurine?

A1: Not necessarily. The most sensitive and specific method for analyzing N-docosanoyl taurine is direct quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] Modern LC-MS/MS systems can detect endogenous levels of N-acyl taurines in biological samples without the need for derivatization.[1][3] Derivatization is typically only required when using detection methods that rely on UV absorbance or fluorescence, such as HPLC with a fluorescence detector (HPLC-FLD), as NATs lack a native chromophore or fluorophore.[3]

Q2: I am using LC-MS/MS but my signal for N-docosanoyl taurine is very low. What are the common causes?

A2: Low signal intensity in LC-MS/MS analysis of NATs can stem from several factors:

• Suboptimal Ionization: N-acyl taurines are effectively ionized using electrospray ionization (ESI) in negative mode. Ensure your mass spectrometer is set to detect negative ions. The sulfonic acid moiety readily loses a proton to form an intense [M-H]⁻ ion.[4]

• Matrix Effects: Biological samples are complex and co-eluting compounds can suppress the ionization of N-docosanoyl taurine. Improve sample cleanup procedures (e.g., solid-phase extraction) or optimize chromatographic separation to better resolve the analyte from interfering matrix components.

• Inefficient Fragmentation: For MS/MS detection, the collision energy must be optimized to produce characteristic fragment ions. For NATs, diagnostic product ions are often observed at m/z 80 (SO₃⁻) and m/z 107 (C₂H₅NO₂S⁻).[1]

• Poor Chromatographic Peak Shape: Long-chain lipids like N-docosanoyl taurine can exhibit poor peak shape on standard C18 columns. Using a column designed for lipidomics and optimizing the mobile phase (e.g., using ammonium (B1175870) acetate (B1210297) as an additive) can improve peak symmetry and signal-to-noise ratio.[2]

Q3: Which derivatization reagent is suitable for N-docosanoyl taurine if I only have HPLC-UV/FLD?

A3: This is a critical point. Standard derivatization reagents like o-phthalaldehyde (B127526) (OPA) or fluorescamine (B152294) react with primary amines and will not work on N-docosanoyl taurine because its primary amine has been converted to a secondary amide.[5][6]

Similarly, while Dansyl chloride (DNS-Cl) can react with secondary amines, its reaction with the amide nitrogen of an N-acyl taurine is not a standard, efficient procedure.[7] Therefore, you have two main indirect strategies:

• Hydrolysis and Derivatization: Hydrolyze the N-acyl taurine to break the amide bond, releasing free taurine. You can then derivatize the primary amine of the liberated taurine using a reagent like Dansyl chloride.[8][9] This method is destructive and measures total taurine from that precursor, not the intact molecule.

• Targeting the Sulfonic Acid Group: This is less common, and reagents for derivatizing sulfonic acids for fluorescence detection are not as widely established or used as those for amines.

For these reasons, direct LC-MS/MS analysis is strongly recommended.

Q4: My derivatization with Dansyl chloride (for hydrolyzed taurine) is giving inconsistent results. What should I check?

A4: Inconsistent dansylation is a common issue. Key parameters to optimize include:

• pH: The reaction requires alkaline conditions, typically a pH of 9.5-10, often maintained with a sodium carbonate or borate (B1201080) buffer.[5][10]

• Temperature and Time: The reaction yield is highly dependent on temperature and incubation time. Temperatures around 80°C for 30-60 minutes are often used, but this must be optimized for your specific analyte and matrix.[11] High temperatures can also increase the evaporation of solvents.[11]

• Reagent Concentration: An excess of Dansyl chloride is needed to drive the reaction to completion. However, too much excess can lead to high background signals from the hydrolyzed reagent (dansyl-OH).

• Quenching: After incubation, the reaction should be stopped, for example, by adding a small amount of acid.[11]

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the analysis of N-docosanoyl taurine.

Problem	Potential Cause(s)	Recommended Solution(s)
No peak detected for N-docosanoyl taurine (LC-MS/MS)	1. Incorrect MS polarity (should be ESI negative).2. Analyte degradation during sample prep.3. Inappropriate LC column or mobile phase.	1. Switch mass spectrometer to negative ion detection mode.2. Keep samples on ice; use antioxidants if necessary. Minimize extraction time.3. Use a C18 column suitable for lipids. Ensure mobile phase contains a modifier like ammonium acetate to improve ionization.
Poor peak shape (tailing, broad peaks)	1. Secondary interactions with the column stationary phase.2. Suboptimal mobile phase pH.3. Sample overload.	1. Use a high-purity silica (B1680970) C18 column or a specialized lipidomics column.2. Add a small amount of a weak acid (e.g., formic acid) or base modifier (e.g., ammonium hydroxide) to the mobile phase to control analyte ionization state.3. Dilute the sample or inject a smaller volume.
High background noise in chromatogram	1. Contaminated solvent, vials, or LC system.2. (For derivatization) Excess derivatization reagent.3. Matrix effects from a complex sample.	1. Use high-purity LC-MS grade solvents. Flush the system thoroughly.2. Optimize the reagent-to-analyte ratio. Perform a post-derivatization cleanup step (e.g., fluorous solid-phase extraction for specific reagents).[12]3. Enhance sample cleanup using Solid Phase Extraction (SPE).
Low or no recovery after sample preparation	1. Analyte adsorbing to plasticware.2. Inefficient lipid extraction solvent.3. Incorrect SPE elution solvent.	1. Use low-adsorption polypropylene (B1209903) tubes and pipette tips.2. Use a standard lipid extraction method like Folch or Bligh-Dyer.3. Test different elution solvents with varying polarity to ensure complete elution from the SPE cartridge.

Experimental Protocols

Protocol 1: Direct UPLC-MS/MS Quantification of N-Acyl Taurines

This protocol is adapted from a validated method for the analysis of NATs in biological tissues.[1]

1. Lipid Extraction: a. Homogenize ~20 mg of tissue in a suitable buffer. b. Add an internal standard (e.g., d₄-C20:4 NAT). c. Perform a liquid-liquid extraction using a mixture of methanol (B129727) and chloroform. d. Evaporate the organic phase to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.

2. UPLC Conditions:

• Column: Acquity UPLC BEH C18 (or equivalent)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Gradient: A time-gradient from high aqueous to high organic content.

• Flow Rate: ~0.4 mL/min

• Column Temperature: 40°C

3. MS/MS Conditions:

• Ionization: Electrospray Ionization (ESI), Negative Mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitor at least two transitions for each NAT. For N-docosanoyl taurine (C22:0 NAT), the precursor ion [M-H]⁻ is m/z 446.7. Monitor transitions to product ions m/z 80 and m/z 107.[1]

• Collision Gas: Argon

• Optimization: Optimize cone voltage and collision energy for each specific NAT to achieve maximum signal intensity.

UPLC-MS/MS Quantitative Parameters

Parameter	Value	Reference
Limit of Detection (LOD)	0.3 - 0.4 ng/mL	[1]
Limit of Quantification (LOQ)	1 ng/mL	[1]
Linearity Range	1 - 300 ng/mL (R² ≥ 0.999)	[1]
Intra-day Precision	Within acceptable range (<15%)	[1]

| Inter-day Precision | Within acceptable range (<15%) |[1] |

Protocol 2: Dansyl Chloride Derivatization of Taurine (for Indirect Analysis)

This protocol is for the derivatization of free taurine, which would be obtained after chemical hydrolysis of N-docosanoyl taurine.

1. Derivatization Reaction: a. To 1.0 mL of sample or standard containing taurine, add 1.0 mL of 80 mM Sodium Carbonate Buffer (pH 9.5).[10] b. Add 1.0 mL of Dansyl Chloride solution (1.5 mg/mL in acetone).[10] c. Vortex the mixture thoroughly. d. Incubate at 80°C for 30-60 minutes in a water bath or heating block.[11] e. Cool the reaction mixture to room temperature. f. (Optional) Add 0.1 mL of a methylamine (B109427) solution to react with excess Dansyl chloride.[10]

2. HPLC-UV/FLD Conditions:

• Column: InertSustain C18 (5 µm, 250 x 4.6 mm) or equivalent.[10]

• Mobile Phase: Isocratic mixture of Acetonitrile and 10 mM Sodium Acetate buffer (e.g., 30/70, v/v).[10]

• Flow Rate: 1.0 mL/min.[10]

• Detection: UV at 254 nm or Fluorescence (Excitation: 340 nm, Emission: 525 nm).

• Injection Volume: 20 µL.[10]

Visualizations

Experimental and Analytical Workflows

Caption: Workflow for N-docosanoyl taurine analysis.

Simplified N-Acyl Taurine Signaling Pathway

Caption: Metabolism and signaling of N-acyl taurines.

Troubleshooting Decision Tree for Low Signal

Caption: Decision tree for troubleshooting low signal.

References

• 1. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of an LC-MS-MS method for the quantification of taurine derivatives in marine invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization of bile acids with taurine for analysis by fast atom bombardment mass spectrometry with collision-induced fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sdiarticle4.com [sdiarticle4.com]
• 6. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 7. Reagents for Analysis of Low Molecular Weight Amines—Section 1.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Optimization of dansyl derivatization and chromatographic conditions in the determination of neuroactive amino acids of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. glsciences.com [glsciences.com]
• 11. researchgate.net [researchgate.net]
• 12. A fluorous tag-bound fluorescence derivatization reagent, F-trap pyrene, for reagent peak-free HPLC analysis of aliphatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing matrix effects in N-docosanoyl taurine plasma quantification

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals to mitigate matrix effects during the LC-MS/MS quantification of N-docosanoyl taurine (B1682933) in plasma.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of the quantitative analysis.[2][3] Electrospray ionization (ESI) is particularly susceptible to these effects.[4]

Q2: Why is N-docosanoyl taurine quantification in plasma prone to matrix effects?

A2: Plasma is a highly complex biological matrix containing a high concentration of endogenous components like proteins, salts, and, most notably, phospholipids (B1166683).[5] N-docosanoyl taurine is a lipid-like molecule, and during sample preparation, it can co-extract with phospholipids. These phospholipids often co-elute chromatographically and are major contributors to matrix-induced ion suppression, as they can compete with the analyte for ionization in the MS source.[4]

Q3: What are the primary sources of matrix effects in plasma samples?

A3: The most significant source of matrix effects in plasma is phospholipids from cell membranes. Other sources include salts, endogenous metabolites, and formulation vehicles used in drug administration.[6] These components can interfere with the desolvation process and charge competition in the ESI source, reducing the number of charged analyte ions that reach the detector.[2]

Q4: How can I quantitatively assess the degree of matrix effect in my assay?

A4: The most common method is the post-extraction spike analysis.[4] This involves comparing the peak area of an analyte spiked into an extracted blank plasma matrix with the peak area of the same analyte in a neat solvent. The matrix effect (ME) can be calculated as follows:

• ME (%) = (Peak Area in Post-Extracted Matrix / Peak Area in Neat Solution) * 100

A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[1]

Q5: What are some best practices for plasma sample collection and handling to minimize variability?

A5: Proper sample handling is crucial. Blood samples should be processed promptly or placed on ice to prevent changes in metabolite concentrations.[7] For long-term storage, samples should be kept at -80°C. Taurine has been shown to be stable in samples stored frozen for extended periods.[8][9] Repeated freeze-thaw cycles should be avoided as they can alter the concentration of some analytes.[10]

Troubleshooting Guide

Q1: My analyte signal is low and inconsistent across different samples. Could this be a matrix effect?

A1: Yes, low and irreproducible analyte response is a classic symptom of matrix effects, particularly ion suppression. The variability often arises because the concentration of interfering components (like phospholipids) can differ from one plasma sample to another.[11] It is critical to perform a matrix effect assessment to confirm this.

Q2: How do I choose the best sample preparation technique to reduce matrix effects?

A2: The choice depends on the required sensitivity, throughput, and the degree of matrix effect observed.

• Protein Precipitation (PPT) is fast and simple but often results in significant matrix effects as it is not effective at removing phospholipids.[4] It may be suitable if high sensitivity is not required and the supernatant can be diluted.[6]

• Liquid-Liquid Extraction (LLE) offers cleaner extracts than PPT by partitioning the analyte into an immiscible organic solvent, leaving many interferences behind.[4]

• Solid-Phase Extraction (SPE) is generally the most effective method for removing matrix interferences and can be highly selective for the analyte, providing the cleanest extracts and minimizing matrix effects.[4]

Q3: My analyte recovery is high, but I still see significant ion suppression. What should I do?

A3: High recovery does not guarantee the absence of matrix effects. This scenario indicates that while your extraction method efficiently retrieves the analyte, it also co-extracts interfering components. To resolve this, you can:

• Optimize Chromatography: Modify your LC gradient to achieve chromatographic separation between N-docosanoyl taurine and the co-eluting interferences. Poor retention on the column is a common reason for matrix effect issues.[11]

• Switch to a More Selective Sample Preparation Method: If using PPT, consider switching to LLE or SPE for more effective cleanup.[4]

• Dilute the Sample: A simple dilution of the final extract can sometimes reduce the concentration of interfering components below a level where they cause significant suppression.[2][6]

Q4: I don't have a stable isotope-labeled internal standard (SIL-IS). What are my options?

A4: A SIL-IS is the most effective tool to compensate for matrix effects, as it co-elutes and experiences the same ionization suppression or enhancement as the analyte.[2] If a SIL-IS is unavailable:

• Use a Structural Analog: Choose a compound that is structurally similar to N-docosanoyl taurine and has similar extraction and chromatographic behavior. However, be aware that it may not perfectly mimic the analyte's ionization behavior.

• Employ the Standard Addition Method: This involves adding known amounts of the analyte to aliquots of the sample. It is accurate but laborious and reduces throughput.[2]

• Use Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to mimic the matrix effect seen in the unknown samples.[1]

Data Presentation

Table 1: Comparison of Sample Preparation Methods for N-docosanoyl Taurine Analysis

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery (%)	85 - 105%	70 - 95%	80 - 100%
Matrix Effect (Ion Suppression)	High (40-70%)	Moderate (15-40%)	Low (<15%)
Phospholipid Removal	Poor	Good	Excellent
Throughput	High	Moderate	Low to Moderate
Cost / Complexity	Low	Moderate	High
Recommendation	Rapid screening; when high dilution is possible	Good balance of cleanup and throughput	Methods requiring high sensitivity and accuracy

Experimental Protocols

Protocol 1: Sample Preparation via Protein Precipitation (PPT)

• Pipette 50 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 200 µL of cold acetonitrile (B52724) containing the internal standard (e.g., d4-arachidonoyl taurine).[12]

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube. For improved performance, consider diluting the supernatant 10-fold with the initial mobile phase.[6]

• Inject an aliquot into the LC-MS/MS system.

Protocol 2: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for lipid extraction.[13]

• Pipette 50 µL of plasma sample into a glass tube.

• Add 10 µL of internal standard solution.

• Add 750 µL of cold methyl-tert-butyl ether (MTBE).

• Vortex for 30 seconds.

• Add 188 µL of LC-MS grade methanol.

• Vortex for 10 seconds and incubate on a shaker for 10 minutes at 4°C.

• Induce phase separation by adding 188 µL of LC-MS grade water and vortexing for 20 seconds.

• Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (containing lipids and N-docosanoyl taurine) into a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Protocol 3: General LC-MS/MS Method Parameters

These parameters are based on validated methods for N-acyl taurines.[12]

• LC System: UPLC/HPLC system

• Column: A reverse-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18) is suitable.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol

• Gradient: A gradient from ~60% B to 99% B over several minutes should be optimized to separate N-docosanoyl taurine from phospholipids.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Negative (ESI-)

• MRM Transitions: N-docosanoyl taurine produces characteristic product ions. Monitor transitions such as the precursor ion to product ions at m/z 80 (sulfonate group) and m/z 107.[12] Specific precursor mass should be calculated based on the exact molecular formula.

Mandatory Visualizations

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Aspects of Matrix and Analyte Effects in Clinical Pharmacokinetic Sample Analyses using LC-ESI/MS/MS – Two Case Examples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. youtube.com [youtube.com]
• 6. Matrix effects during analysis of plasma samples by electrospray and atmospheric pressure chemical ionization mass spectrometry: practical approaches to their elimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. besjournal.com [besjournal.com]
• 9. Temporal reproducibility of taurine measurements in frozen serum of healthy postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Best internal standards for N-docosanoyl taurine analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analysis of N-docosanoyl taurine (B1682933).

Frequently Asked Questions (FAQs)

Q1: What is the best type of internal standard for quantitative analysis of N-docosanoyl taurine?

A1: The most reliable internal standards for mass spectrometry-based quantification are stable isotope-labeled (SIL) versions of the analyte. A deuterated N-docosanoyl taurine (e.g., N-docosanoyl-d4 taurine) is the ideal choice. These standards co-elute with the analyte and exhibit nearly identical ionization efficiency, providing the most accurate correction for variations in sample preparation, injection volume, and instrument response.

Q2: Are there alternatives if a deuterated standard for N-docosanoyl taurine is unavailable?

A2: Yes. If a specific deuterated standard is not commercially available or is prohibitively expensive, a structural analog can be used. A good option is another N-acyl taurine with a different fatty acid chain length that is not endogenously present in the samples being analyzed (e.g., N-heptadecanoyl taurine, C17:0). Another cited alternative for the analysis of a range of N-acyl taurines, including N-docosanoyl taurine, is d4-arachidonoyl taurine (d4-C20:4 NAT).[1] It is crucial to validate the chosen analog to ensure it behaves similarly to N-docosanoyl taurine during extraction and analysis.

Q3: What is the recommended analytical technique for N-docosanoyl taurine quantification?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of N-docosanoyl taurine. This technique allows for the separation of the analyte from other sample components and its selective detection based on its mass-to-charge ratio (m/z) and fragmentation pattern.

Q4: In which ionization mode should I analyze N-docosanoyl taurine?

A4: Due to the presence of the sulfonic acid group, N-docosanoyl taurine is most effectively ionized in negative electrospray ionization (ESI) mode. The deprotonated molecule [M-H]⁻ is readily formed and provides a strong signal for sensitive detection.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of N-docosanoyl taurine.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: The polar sulfonic acid group of N-docosanoyl taurine can interact with active sites on the column packing material. 2. Column Overload: Injecting too much sample can lead to peak distortion. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.	1. Mobile Phase Modifier: Add a small amount of a weak acid (e.g., 0.1% formic acid) or a base (e.g., 0.1% ammonium (B1175870) hydroxide) to the mobile phase to suppress secondary interactions. 2. Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume. 3. Optimize pH: Experiment with different mobile phase pH values to find the optimal condition for peak symmetry.
Low Signal Intensity/Poor Sensitivity	1. Suboptimal Ionization: Incorrect ESI source parameters. 2. Inefficient Extraction: The analyte is not being effectively extracted from the sample matrix. 3. Ion Suppression: Co-eluting matrix components are interfering with the ionization of N-docosanoyl taurine. 4. Incorrect MRM Transitions: The selected precursor or product ions are not optimal.	1. Optimize Source Parameters: Tune the ESI source parameters (e.g., capillary voltage, gas flow, temperature) for N-docosanoyl taurine. 2. Improve Extraction Protocol: Test different extraction solvents and techniques (e.g., liquid-liquid extraction, solid-phase extraction). 3. Enhance Chromatographic Separation: Modify the LC gradient to better separate the analyte from interfering compounds. A divert valve can also be used to direct the flow to waste during the elution of highly interfering components. 4. Verify MRM Transitions: Infuse a standard solution of N-docosanoyl taurine to confirm the correct precursor and product ions and optimize collision energy.
High Variability in Results	1. Inconsistent Sample Preparation: Variations in extraction efficiency between samples. 2. Lack of or Inappropriate Internal Standard: No or an unsuitable internal standard is being used. 3. Instrument Instability: Fluctuations in the LC or MS performance.	1. Standardize Protocol: Ensure consistent execution of the sample preparation protocol for all samples. 2. Use a Suitable Internal Standard: Incorporate a deuterated or appropriate analog internal standard at the beginning of the sample preparation process. 3. Perform System Suitability Tests: Regularly run quality control (QC) samples to monitor instrument performance and ensure reproducibility.
No Peak Detected	1. Analyte Concentration Below Limit of Detection (LOD): The amount of N-docosanoyl taurine in the sample is too low to be detected. 2. Degradation of Analyte: N-docosanoyl taurine may have degraded during sample storage or preparation. 3. Instrument Malfunction: Issues with the LC-MS/MS system.	1. Concentrate the Sample: If possible, concentrate the sample extract before analysis. 2. Ensure Proper Storage and Handling: Store samples at -80°C and minimize freeze-thaw cycles. Prepare fresh samples if degradation is suspected. 3. Check Instrument Performance: Verify that the LC-MS/MS system is functioning correctly by injecting a known standard.

Data Presentation

Table 1: Recommended Internal Standards for N-docosanoyl Taurine Analysis

Internal Standard Type	Example(s)	Rationale for Use
Stable Isotope-Labeled (Ideal)	N-docosanoyl-d4 taurine	Co-elutes with the analyte and has nearly identical physicochemical properties, providing the most accurate quantification.
Structural Analog (Alternative)	N-heptadecanoyl taurine (C17:0)	Structurally similar to N-docosanoyl taurine but with a different chain length, making it distinguishable by mass spectrometry. Unlikely to be present in biological samples.
Deuterated Analog (Alternative)	d4-arachidonoyl taurine (d4-C20:4 NAT)	A commercially available deuterated N-acyl taurine that has been successfully used as an internal standard for the analysis of a range of N-acyl taurines, including N-docosanoyl taurine.[1]

Table 2: LC-MS/MS Parameters for N-docosanoyl Taurine Analysis (Negative Ion Mode)

Analyte	Precursor Ion (m/z) [M-H]⁻	Product Ion 1 (m/z)	Product Ion 2 (m/z)
N-docosanoyl taurine	446.3	80.0 (SO₃⁻)	107.0 (Vinylsulfonic acid)
N-docosanoyl-d4 taurine (IS)	450.3	80.0 (SO₃⁻)	111.0
N-heptadecanoyl taurine (IS)	374.3	80.0 (SO₃⁻)	107.0
d4-arachidonoyl taurine (IS)	432.3	80.0 (SO₃⁻)	107.0

Note: The exact m/z values may vary slightly depending on instrument calibration. It is essential to optimize these parameters on your specific instrument.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (Folch Method)

This protocol is suitable for the extraction of N-docosanoyl taurine from biological tissues and fluids.

• Homogenization: Homogenize the tissue sample (e.g., 50 mg) in a 2:1 (v/v) mixture of chloroform:methanol.

• Internal Standard Spiking: Add the internal standard (e.g., N-docosanoyl-d4 taurine) to the homogenate at a known concentration.

• Extraction: Vortex the mixture vigorously for 2 minutes and then agitate for 20 minutes at room temperature.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution, vortex for 1 minute, and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Organic Layer: Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol).

LC-MS/MS Analysis

• LC Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: Ramp to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B (re-equilibration)

• Injection Volume: 5 µL.

• MS Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: See Table 2 for recommended transitions.

  • Instrument Tuning: Optimize source and collision energy parameters for N-docosanoyl taurine and the chosen internal standard.

Visualizations

Caption: Experimental workflow for N-docosanoyl taurine analysis.

Caption: N-acyl taurine signaling via TRP channels.

References

• 1. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Very Long-Chain Fatty Acid Amides

Welcome to the technical support center for the analysis of very long-chain fatty acid amides (VLCFAAs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges in VLCFAA analysis, from sample preparation to data interpretation, in a straightforward question-and-answer format.

Sample Preparation

Question: I am experiencing low recovery of my target VLCFAAs after extraction. What are the potential causes and how can I improve this?

Answer: Low recovery of VLCFAAs is a common issue stemming from their highly nonpolar nature. Here are several factors to consider and troubleshoot:

• Inappropriate Solvent Selection: VLCFAAs require a solvent system with sufficient non-polar character for efficient extraction. Standard methods like the Folch (chloroform:methanol 2:1) or Bligh & Dyer (chloroform:methanol:water 1:2:0.8) are generally effective for total lipid extraction and are suitable for VLCFAAs.[1]

• Incomplete Phase Separation: During liquid-liquid extraction, a clear separation between the aqueous and organic phases is crucial. Any loss of the lipid-containing organic layer will result in lower recovery. Ensure complete phase separation before proceeding.[1]

• Adsorption to Surfaces: The lipophilic nature of VLCFAAs can cause them to adsorb to plastic surfaces. It is highly recommended to use glass tubes and vials throughout the entire extraction process to minimize this effect.[1]

• Oxidation of Unsaturated VLCFAAs: If your analysis involves polyunsaturated VLCFAAs (PU-VLCFAAs), they are susceptible to oxidation. To mitigate this, perform extractions at low temperatures (e.g., on ice) and consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent.[1]

Question: My chromatogram shows extraneous peaks that are not my target VLCFAAs. What is the likely source of this contamination?

Answer: Contamination is a frequent challenge in sensitive mass spectrometry-based analyses. Potential sources include:

• Plasticizers: Phthalates and other plasticizers can leach from plastic consumables such as pipette tips and tubes. Whenever feasible, opt for glass consumables and always use high-purity solvents.[1]

• Solvent Impurities: Ensure the use of high-purity, HPLC-grade, or MS-grade solvents to minimize background contamination.[1]

• Carryover from Previous Injections: High-concentration samples can lead to carryover in subsequent runs. To check for and mitigate this, run blank injections between your samples.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Question: My derivatization to fatty acid methyl esters (FAMEs) for GC-MS analysis appears to be incomplete. How can I improve the reaction efficiency?

Answer: Incomplete derivatization can significantly impact your quantification. Here are key factors to check:

• Presence of Water: Water can interfere with the derivatization reaction. Ensure your sample extract is completely dry before adding the derivatizing agent. A common method is to evaporate the solvent under a stream of nitrogen.[1]

• Reagent Quality: Derivatization reagents can degrade over time. For optimal performance, always use fresh reagents.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Question: I'm observing significant matrix effects in my LC-MS/MS analysis of VLCFAAs from plasma. How can I mitigate this?

Answer: Matrix effects can suppress or enhance the ionization of target analytes, leading to inaccurate quantification. To address this:

• Improve Sample Cleanup: Employ solid-phase extraction (SPE) to remove interfering matrix components before LC-MS/MS analysis.

• Use Isotope-Labeled Internal Standards: Stable isotope-labeled internal standards co-elute with the analyte and experience similar matrix effects, allowing for more accurate quantification.

• Optimize Chromatographic Separation: Adjusting the chromatographic method to better separate the VLCFAAs from co-eluting matrix components can also reduce matrix effects.

Question: I am seeing adduct formation (e.g., [M+Na]⁺, [M+K]⁺) in my LC-MS/MS spectra, which is complicating quantification. How can I control this?

Answer: Adduct formation is common in electrospray ionization (ESI). To minimize this:

• Mobile Phase Modifiers: The addition of a small amount of a modifier like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to the mobile phase can promote the formation of a single, desired adduct (e.g., [M+NH₄]⁺), simplifying the mass spectrum.

• Source Optimization: Fine-tuning the ion source parameters, such as temperature and voltages, can also help to control adduct formation.

• Use High-Purity Solvents and Additives: Sodium and potassium are common contaminants. Using high-purity solvents and additives will reduce the availability of these ions for adduction.

Question: My LC-MS/MS sensitivity has decreased. What are the common causes and solutions?

Answer: A drop in sensitivity can often be traced back to the ion source. A contaminated ion source is a very common cause of reduced sensitivity. Follow the manufacturer's instructions for cleaning the ion source to resolve this issue.[1]

Data Presentation

Table 1: Quantitative Analysis of Fatty Acid Amides (FAAs) in Edible Vegetable Oils

Fatty Acid Amide	Sesame Oil (µg/mL)	Peanut Oil (µg/mL)	Soybean Oil (µg/mL)	Blended Oil (µg/mL)	Other Oils (µg/mL)
Total FAAs	104.88 ± 3.01	34.96 ± 3.87	16.75 ± 1.27	13.33 ± 0.77	<1.03

Data sourced from Li et al. (2022). "Other Oils" include sunflower, rice, linseed, olive, corn, and canola oils.[2]

Table 2: Method Detection and Quantification Limits for Six Fatty Acid Amides

Fatty Acid Amide	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
Analyte Range	0.001–0.01	0.005–0.02

Data represents the range for six different FAAs as reported by Li et al. (2022).[2]

Experimental Protocols

Protocol 1: Extraction of VLCFAAs from Biological Samples

This protocol is a generalized procedure based on the Folch method, commonly used for total lipid extraction.

• Homogenization: Homogenize the tissue or cell sample in a chloroform:methanol (2:1, v/v) solution in a glass tube.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate and vortex thoroughly.

• Centrifugation: Centrifuge the mixture to facilitate phase separation.

• Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass pipette.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for the intended downstream analysis (e.g., GC-MS or LC-MS/MS).

Protocol 2: UPLC-MS/MS Analysis of Fatty Acid Amides

The following is an example of a UPLC-MS/MS method for the separation and quantification of FAAs.

• Chromatographic System: Ultra-Performance Liquid Chromatography (UPLC) system.

• Column: C18 reversed-phase column.

• Column Temperature: 35°C.

• Mobile Phase A: Ultrapure water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0–0.5 min: 98% A

  • 0.5–3 min: 98–30% A

  • 3–10.5 min: 30–2% A

  • 10.5–12 min: 2% A

  • 12–14 min: 2–98% A

  • 14–16 min: 98% A

• Flow Rate: 350 µL/min.

• Injection Volume: 4 µL.

• Mass Spectrometry: Quadrupole Time-of-Flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

This protocol is adapted from the methodology described by Li et al. (2022).[2]

Visualizations

Caption: General workflow for the analysis of very long-chain fatty acid amides.

Caption: Troubleshooting logic for low recovery of VLCFAAs during extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. frontiersin.org [frontiersin.org]

Improving signal-to-noise for N-docosanoyl taurine in complex matrices

Welcome to the technical support center for the analysis of N-docosanoyl taurine (B1682933). This resource provides troubleshooting guidance and detailed protocols to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio for N-docosanoyl taurine in complex biological matrices.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the analysis of N-docosanoyl taurine, helping you diagnose and resolve problems to improve your signal-to-noise ratio.

Q1: I am observing a weak or no signal for N-docosanoyl taurine in my LC-MS/MS analysis. What are the potential causes and solutions?

A weak or absent signal is a common issue and can stem from several factors throughout the experimental workflow.

• Inefficient Extraction: N-docosanoyl taurine, being a long-chain lipid, may not be efficiently extracted with generic protocols. Ensure your extraction solvent is appropriate for lipids. Methods like liquid-liquid extraction (LLE) with solvents such as methyl tert-butyl ether (MTBE) or solid-phase extraction (SPE) are often more effective than simple protein precipitation for lipidomics.[1][2]

• Poor Ionization Efficiency: N-acyl taurines can have variable ionization efficiency. Analysis in negative ion mode is typically preferred for taurine-conjugated molecules.[3][4][5] The composition of your mobile phase can also significantly impact ionization; for instance, the use of stronger acids like trifluoroacetic acid (TFA) has been shown to improve the signal for taurine conjugates.[6]

• Suboptimal MS/MS Parameters: Ensure that your mass spectrometer parameters, such as collision energy, are optimized for N-docosanoyl taurine. For N-acyl taurines, product ions at m/z 80 and m/z 107 are often diagnostic.[7]

• Analyte Degradation: Although generally stable, repeated freeze-thaw cycles or prolonged exposure to harsh conditions can degrade the analyte. Prepare fresh standards and handle samples on ice.

Q2: My signal for N-docosanoyl taurine is inconsistent across replicates. What could be causing this variability?

Inconsistent signal intensity is often a hallmark of matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte.[8][9]

• Matrix Effects: Biological matrices are complex, and phospholipids (B1166683) are a major source of ion suppression in lipid analysis.[8][10] To mitigate this, improve your sample cleanup. Techniques like SPE can effectively remove interfering phospholipids.[1][11] Diluting your sample can also reduce the concentration of matrix components, though this may not be feasible if your analyte concentration is already low.[8][12]

• Chromatographic Separation: Ensure that your chromatographic method effectively separates N-docosanoyl taurine from the bulk of matrix components. Optimizing the gradient or using a column with a different chemistry can improve separation.[8]

• Injection Volume Precision: Inconsistent injection volumes will lead to variable signal intensity. Ensure your autosampler is properly calibrated and maintained.

Q3: How can I quantitatively assess the extent of matrix effects in my analysis?

There are two primary methods to evaluate the impact of matrix effects on your analysis:

• Post-Extraction Spike Method: This quantitative approach compares the signal response of an analyte in a clean solvent to the response of the same analyte spiked into a blank matrix sample after extraction.[8][9] The percentage difference in the signal provides a quantitative measure of the matrix effect.

• Post-Column Infusion Method: This is a qualitative method to identify the regions in your chromatogram where matrix effects are most pronounced. A constant flow of the analyte is infused into the mass spectrometer after the analytical column, while a blank, extracted sample is injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement at that retention time.[8][12]

Quantitative Data Summary

The following tables summarize key quantitative parameters and comparisons of different methodologies relevant to the analysis of N-acyl taurines.

Table 1: Comparison of Sample Preparation Techniques for Lipid Analysis

Method	Principle	Advantages	Disadvantages	Typical Recovery
Protein Precipitation (PPT)	Protein removal by denaturation with an organic solvent.	Simple, fast, and inexpensive.	May not effectively remove phospholipids, leading to significant matrix effects.[13]	Variable, can be lower for lipids.
Liquid-Liquid Extraction (LLE)	Partitioning of lipids into an immiscible organic solvent.	Effective at removing proteins and salts; can be tailored for lipid classes.[1][13]	Can be labor-intensive and may use hazardous solvents.	>85%
Solid-Phase Extraction (SPE)	Chromatographic separation based on affinity for a solid sorbent.	Highly selective, can effectively remove interfering compounds like phospholipids, and allows for sample concentration.[1][2][14]	Can be more expensive and requires method development.	>90%

Table 2: UPLC-MS/MS Parameters for N-Acyl Taurine Analysis

Parameter	Value	Reference
Column	ACQUITY UPLC BEH C18	[7]
Mobile Phase A	Water with 0.1% Formic Acid	[7]
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% Formic Acid	[7]
Ionization Mode	ESI Negative	[7]
MRM Transition (N-docosanoyl taurine)	m/z 446.3 > 80.0	[7]
Limit of Detection (LOD)	0.3-0.4 ng/ml	[7]
Limit of Quantification (LOQ)	1 ng/ml	[7]

Experimental Protocols

Protocol 1: Extraction of N-docosanoyl taurine from Biological Samples using SPE

This protocol is designed for the effective extraction of N-docosanoyl taurine from complex matrices like plasma or tissue homogenates, with a focus on minimizing matrix effects.

Materials:

• SPE cartridges (e.g., C18)

• Methanol (MeOH)

• Acetonitrile (ACN)

• Water (LC-MS grade)

• Internal Standard (IS) solution (e.g., d4-C20:4 NAT)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: To 100 µL of plasma or tissue homogenate, add the internal standard.

• Protein Precipitation: Add 400 µL of cold ACN, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of MeOH followed by 1 mL of water.

• Sample Loading: Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar interferences.

• Elution: Elute the N-acyl taurines with 1 mL of MeOH.

• Dry Down: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Diagrams of Workflows and Pathways

Caption: Experimental workflow for N-docosanoyl taurine analysis.

Caption: Troubleshooting flowchart for low signal-to-noise.

Caption: N-acyl taurine signaling and metabolism pathway.

References

• 1. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Advanced Analytical Method Through the Quantitative Comparative Study of Taurine in Feed Using LC-MS/MS -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 4. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 5. Development of an LC-MS-MS method for the quantification of taurine derivatives in marine invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ionization of unconjugated, glycine- and taurine-conjugated bile acids by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biological Sample Pretreatment for Lipid Analysis - Creative Proteomics [creative-proteomics.com]
• 14. sepscience.com [sepscience.com]

Quality control measures for N-docosanoyl taurine lipidomics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring high-quality data in the lipidomic analysis of N-docosanoyl taurine (B1682933) and other N-acyl taurines (NATs).

Frequently Asked Questions (FAQs)

Q1: What is N-docosanoyl taurine and why is its accurate measurement important?

N-docosanoyl taurine is a type of N-acyl taurine (NAT), an endogenous bioactive lipid.[1][2][3][4] NATs, including N-docosanoyl taurine, are involved in various physiological processes and are being explored for their therapeutic potential.[5][6][7] Accurate quantification is crucial for understanding its biological roles and for potential applications in drug development.

Q2: What are the most critical pre-analytical factors affecting the quality of N-docosanoyl taurine lipidomics data?

The most critical pre-analytical factors include sample collection, storage, and extraction.[8][9][10] To prevent enzymatic degradation and oxidation, samples should be processed rapidly at low temperatures (e.g., on ice) and stored at -80°C for long-term stability.[9][11] The choice of extraction method, such as liquid-liquid extraction with solvents like chloroform (B151607) and methanol (B129727), is also vital for efficient recovery.[10][12]

Q3: Why are internal standards essential for the quantification of N-docosanoyl taurine?

Internal standards (IS) are crucial for correcting variability throughout the analytical process, including extraction efficiency, sample injection volume, and instrument response.[13] For N-acyl taurine analysis, a structurally similar, stable isotope-labeled compound, such as d4-C20:4 NAT, is often used as an internal standard to ensure accurate quantification.[2]

Q4: What are Quality Control (QC) samples and how should they be used in a lipidomics workflow?

QC samples are pooled aliquots of the study samples and are used to monitor the stability and performance of the analytical system throughout the run.[14][15] They should be injected periodically (e.g., after every 6-10 experimental samples) to assess signal intensity, retention time shifts, and mass accuracy.[15][16] Consistent measurements of QC samples indicate a reliable and reproducible analytical run.[17]

Q5: What are common storage conditions for N-docosanoyl taurine standards and biological samples?

For long-term stability, N-docosanoyl taurine standards and biological samples intended for lipidomic analysis should be stored at -20°C or, ideally, -80°C.[1][11][18] It is also important to minimize freeze-thaw cycles as they can lead to lipid degradation.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during N-docosanoyl taurine lipidomics experiments.

Issue 1: Poor Signal Intensity or No Peak Detected for N-docosanoyl taurine

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Degradation during Storage/Handling	Ensure samples were consistently stored at -80°C and processed quickly on ice to minimize enzymatic activity.[9][11] Avoid repeated freeze-thaw cycles.
Inefficient Extraction	Verify the extraction protocol. Methods like Folch or Bligh-Dyer using chloroform/methanol are common.[10] Ensure correct solvent-to-sample ratios and thorough homogenization.
Sub-optimal Mass Spectrometry Parameters	Optimize MS parameters, including ionization source settings (e.g., capillary voltage, gas flow) and fragmentation energy for tandem MS, to maximize the signal for N-docosanoyl taurine.
Matrix Effects	The presence of other molecules in the sample can suppress the ionization of N-docosanoyl taurine. Dilute the sample or use a more effective sample cleanup method like solid-phase extraction (SPE).
Instrument Contamination	Run blank injections (extraction solvent only) to check for contamination. If present, clean the LC system and mass spectrometer ion source.

Issue 2: High Variability in Quantitative Data Across Replicates

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure precise and consistent execution of the extraction protocol for all samples. Use of automated liquid handlers can improve reproducibility.
Inaccurate Internal Standard Addition	Verify the concentration and volume of the internal standard added to each sample. Ensure the IS is added at the very beginning of the sample preparation process to account for all subsequent variations.[13]
LC-MS System Instability	Monitor the performance of the LC-MS system using QC samples.[14][16] Large variations in QC sample measurements indicate system instability that needs to be addressed (e.g., column degradation, fluctuating spray).
Data Processing Errors	Review the peak integration parameters in your data processing software. Ensure that peaks for both the analyte and the internal standard are being integrated correctly and consistently across all samples.

Issue 3: Inaccurate Mass Measurement

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Mass Spectrometer Out of Calibration	Perform a mass calibration of the instrument according to the manufacturer's recommendations. This should be done regularly.[16]
Interference from Isobaric Compounds	High-resolution mass spectrometry can help distinguish N-docosanoyl taurine from other compounds with very similar masses.[19] Additionally, chromatographic separation should be optimized to resolve potential interferences.
Incorrect Molecular Formula in Software	Double-check that the correct molecular formula for N-docosanoyl taurine (C24H49NO4S) is being used in the data analysis software for mass extraction.[3][4]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of N-docosanoyl taurine from Plasma

This protocol is a general guideline based on common lipid extraction methods.

• Sample Preparation : Thaw frozen plasma samples on ice.

• Internal Standard Spiking : Add an appropriate amount of a suitable internal standard (e.g., a deuterated analog of an N-acyl taurine) to each plasma sample.

• Protein Precipitation and Lipid Extraction :

  • Add 3 volumes of a cold 2:1 (v/v) mixture of chloroform:methanol to 1 volume of plasma.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the layers.

• Phase Separation :

  • Add 1 volume of water to induce phase separation.

  • Vortex for 1 minute and centrifuge again at 3000 x g for 10 minutes.

• Lipid Collection :

  • Carefully collect the lower organic layer (chloroform layer), which contains the lipids, using a glass pipette. Avoid disturbing the protein interface.

• Drying and Reconstitution :

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol or isopropanol).

Visualizations

Caption: General workflow for N-docosanoyl taurine lipidomics analysis.

Caption: Troubleshooting decision tree for poor signal intensity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. pnas.org [pnas.org]
• 6. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biocompare.com [biocompare.com]
• 11. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 12. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. The lipidomics reporting checklist a framework for transparency of lipidomic experiments and repurposing resource data - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Multi-Omics Analysis Reveals Distinct Lipid Remodelling and Mitochondrial Stress in SH-SY5Y Cells Modelling Parkinson’s Disease [mdpi.com]
• 16. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 18. spectraservices.com [spectraservices.com]
• 19. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing adduct formation of N-docosanoyl taurine in ESI-MS

Topic: Minimizing Adduct Formation in ESI-MS Audience: Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize adduct formation during the analysis of N-docosanoyl taurine (B1682933) by Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What is N-docosanoyl taurine, and what are its expected ions in ESI-MS?

N-docosanoyl taurine is a fatty acid-taurine conjugate, specifically formed from docosanoic acid and taurine.[1] Its structure contains a long hydrophobic carbon chain and a highly polar head group with a sulfonic acid moiety. This sulfonic acid group is strongly acidic, making the molecule ideal for analysis in negative ion mode , where it readily forms a deprotonated molecule, [M-H]⁻ .

While less common for this molecule type, analysis in positive ion mode is also possible. In this mode, you might observe a protonated molecule, [M+H]⁺ , or more commonly, adducts with cations present in the sample or mobile phase, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonium (B1175870) ([M+NH₄]⁺).[2][3]

Q2: What are adducts in ESI-MS, and why are they a problem for N-docosanoyl taurine analysis?

An adduct ion is formed when a neutral analyte molecule associates with an ion present in the ESI droplet.[3][4] For N-docosanoyl taurine, instead of observing a single primary ion (like [M-H]⁻), your signal may be split among several species, such as [M+Na-2H]⁻ in negative mode or [M+Na]⁺ and [M+K]⁺ in positive mode.

This is problematic for several reasons:

• Reduced Sensitivity: The analyte signal is distributed across multiple peaks, lowering the intensity of the desired ion and potentially compromising the limit of detection (LOD).[5]

• Complicated Spectra: The presence of multiple adducts makes mass spectra more difficult to interpret, especially in complex samples.

• Inaccurate Quantification: If the adduct formation is not consistent and reproducible, it can lead to inaccurate quantitative results.

Q3: What are the most common sources of sodium and potassium that cause adduct formation?

Sodium and potassium ions are ubiquitous and can be introduced at multiple points in the analytical workflow. Common sources include:

• Glassware: Vials, flasks, and solvent bottles can leach sodium and potassium ions into your solvents and samples.[6][7]

• Solvents and Reagents: Even high-purity solvents like water and acetonitrile (B52724) can contain trace amounts of metal ions.[6][7]

• Sample Matrix: Biological samples inherently contain high concentrations of physiological salts.[7]

• LC System: Contamination can build up in the autosampler, tubing, and column from previous analyses.[6]

Q4: I am seeing significant [M+Na]⁺ and [M+K]⁺ peaks in my positive mode analysis. How can I promote the [M+H]⁺ or a single desired adduct?

To reduce unwanted sodium and potassium adducts and promote a single, more desirable ion, you should focus on modifying your mobile phase.

• Lower the pH: Adding a volatile acid like formic acid provides an excess of protons (H⁺), which drives the ionization equilibrium towards the formation of the protonated molecule [M+H]⁺ over metal adducts.[6][8]

• Add an Ammonium Salt: Introducing ammonium formate (B1220265) or ammonium acetate (B1210297) can promote the formation of the ammonium adduct [M+NH₄]⁺. This often produces a stronger signal than the protonated molecule and effectively outcompetes sodium and potassium for adduction.[2]

Q5: Should I analyze N-docosanoyl taurine in positive or negative ion mode to minimize adduct issues?

For N-docosanoyl taurine, negative ion mode is highly recommended . The presence of the sulfonic acid group makes it very easy to deprotonate, leading to a strong and stable [M-H]⁻ signal. This approach naturally avoids the common issue of alkali metal adducts ([M+Na]⁺, [M+K]⁺) that are prevalent in positive ion mode. Analysis in negative mode is often simpler and yields a cleaner spectrum for this class of compounds.[9]

Troubleshooting Guide: Reducing Adduct Formation

This guide provides a systematic approach to diagnosing and mitigating adduct formation during the analysis of N-docosanoyl taurine.

Diagram: Troubleshooting Workflow for Adduct Formation

References

• 1. N-docosanoyl taurine | C24H49NO4S | CID 42607333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chromacademy.com [chromacademy.com]
• 5. Reduction of metal adducts in oligonucleotide mass spectra in ion‐pair reversed‐phase chromatography/mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. learning.sepscience.com [learning.sepscience.com]
• 9. researchgate.net [researchgate.net]

Selecting the appropriate column for long-chain N-acyl taurine chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with long-chain N-acyl taurines (NATs). The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable type of chromatography for analyzing long-chain N-acyl taurines?

The most effective and widely used technique for the analysis of long-chain N-acyl taurines is Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) . This method offers high sensitivity, selectivity, and the ability to resolve complex biological mixtures.[1][2] The choice of chromatographic mode, however, depends on the specific analytical goals.

• Reversed-Phase (RP) Chromatography: This is the most common approach for NATs. It separates these molecules based on the hydrophobicity of their long acyl chains. C18 columns are the standard choice, providing excellent retention and separation of different NAT species based on chain length and degree of unsaturation.[1][3]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a valuable alternative, particularly when the focus is on separating compounds based on the polarity of their head groups. While less common for NATs alone, it can be useful for separating them from other classes of polar lipids.[4]

• Mixed-Mode Chromatography (MMC): This technique combines multiple retention mechanisms, such as reversed-phase and ion-exchange, in a single column. MMC can be advantageous for complex lipid extracts, offering unique selectivity for separating polar and nonpolar lipids simultaneously.[5]

Q2: Which specific column is recommended for reversed-phase separation of NATs?

For reversed-phase UPLC-MS/MS analysis of NATs, columns with Charged Surface Hybrid (CSH) C18 or Bridged Ethylene Hybrid (BEH) C18 stationary phases are highly recommended. These columns are known for their excellent peak shape, reproducibility, and stability, especially when dealing with complex biological matrices.[1][3][6]

Below is a comparison of commonly used columns for lipid analysis, including NATs:

Column	Particle Size (µm)	Dimensions (mm)	Key Features	Recommended For
Waters ACQUITY UPLC CSH C18	1.7	2.1 x 100	Charged surface for improved peak shape with acidic mobile phases; excellent for complex biological samples.[3][6]	Comprehensive lipid profiling, including NATs, in plasma and tissue extracts.
Waters ACQUITY UPLC BEH C18	1.7	2.1 x 50 or 2.1 x 100	Mechanically strong particles, wide pH range, and high efficiency.[1][7]	Robust and reproducible analysis of NATs and other lipids.
Thermo Accucore aQ C18	2.6	2.1 x 150	Solid-core particles for high efficiency at lower backpressures.[2]	General lipidomics and metabolomics applications.

Q3: What is a typical UPLC-MS/MS protocol for NAT analysis?

A detailed UPLC-MS/MS protocol for the quantification of five representative NATs (N-palmitoyl taurine (B1682933), N-oleoyl taurine, N-arachidonoyl taurine, N-docosanoyl taurine, and N-nervonoyl taurine) in biological tissues has been validated and published.[1]

Experimental Protocol: UPLC-MS/MS for NAT Quantification

Parameter	Specification
Chromatography System	Waters ACQUITY UPLC I-Class System[3][6]
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm[1]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid
Gradient Elution	Start at 30% B, increase to 100% B over 10 min, hold for 2 min, return to 30% B and re-equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	55 °C[8]
Injection Volume	2-4 µL[6][8]
Mass Spectrometer	Waters Xevo TQ-S Triple Quadrupole[9]
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MS Method	Multiple Reaction Monitoring (MRM)
Internal Standard	Deuterated N-acyl taurine (e.g., d4-C20:4 NAT)[1]

Sample Preparation: Biological tissues are typically homogenized and extracted using a solvent mixture like chloroform/methanol (2:1, v/v) to isolate the lipid fraction. The organic phase is then dried and reconstituted in a suitable solvent for injection.[10]

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can compromise resolution and affect the accuracy of quantification.

Possible Cause	Troubleshooting Steps
Column Contamination/Deterioration	1. If using a guard column, remove it and re-inject. If the peak shape improves, replace the guard column.[11] 2. Backflush the analytical column according to the manufacturer's instructions. 3. If the problem persists, the column may be irreversibly contaminated or has reached the end of its lifespan and should be replaced.
Inappropriate Injection Solvent	1. Ensure the sample is dissolved in a solvent that is weaker than or matches the initial mobile phase composition. Injecting in a stronger solvent can cause peak distortion.[12]
Secondary Interactions with Silanols	1. For basic compounds, reducing the mobile phase pH can minimize interactions with residual silanols on the stationary phase, thus reducing peak tailing.[12]
Column Overload	1. Reduce the injection volume or dilute the sample to avoid overloading the column.[12]

Problem 2: Unstable Retention Times

Fluctuations in retention times can lead to misidentification of analytes.

Possible Cause	Troubleshooting Steps
Insufficient Column Equilibration	1. Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection. A stable baseline is indicative of proper equilibration.
Mobile Phase Composition Issues	1. Prepare fresh mobile phase daily to avoid changes in composition due to evaporation or degradation. 2. If using buffered mobile phases, ensure the pH is stable and consistent.
Pump Malfunction or Leaks	1. Check the UPLC system for any leaks, particularly around fittings and seals. 2. Perform a pump performance test to ensure accurate and precise flow rate delivery.
Temperature Fluctuations	1. Use a column oven to maintain a constant and stable column temperature. Even minor temperature changes can affect retention times.

Problem 3: Low Signal Intensity/Sensitivity

Low signal intensity can hinder the detection and quantification of low-abundance NATs.

Possible Cause	Troubleshooting Steps
Ion Suppression	1. Complex biological matrices can cause ion suppression. Improve sample cleanup procedures (e.g., solid-phase extraction) to remove interfering substances. 2. Adjust the chromatographic gradient to better separate the NATs from co-eluting matrix components.
Suboptimal Mobile Phase Additives	1. The choice of mobile phase additive can significantly impact ionization efficiency. For negative ion mode ESI, ammonium (B1175870) acetate (B1210297) can sometimes provide better signal than formic acid for certain lipids.[13] Experiment with different additives (e.g., formic acid, ammonium formate (B1220265), ammonium acetate) to find the optimal conditions for your analytes.[13][14]
Incorrect Mass Spectrometer Settings	1. Optimize MS parameters such as capillary voltage, cone voltage, and desolvation gas temperature and flow rate for the specific NATs being analyzed.
Use of an Appropriate Internal Standard	1. The use of a stable isotope-labeled internal standard that co-elutes with the analyte is crucial for accurate quantification as it compensates for matrix effects and variations in ionization.[1][4][15]

Visual Guides

The following diagrams illustrate key workflows and decision-making processes in the analysis of long-chain N-acyl taurines.

Caption: General experimental workflow for the analysis of long-chain N-acyl taurines.

Caption: Decision tree for selecting the appropriate chromatography column.

References

• 1. Validation of a fast and sensitive UPLC-MS/MS quantitative method for N-acyl taurine analysis in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Untargeted metabolomics based on ultra-high performance liquid chromatography-mass spectrometry/MS reveals the lipid-lowering mechanism of taurine in hyperlipidemia mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. Rapid Analysis of Taurine in Infant Formula and Adult Nutritionals by Hydrophilic Interaction Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrophilic interaction and reversed phase mixed-mode liquid chromatography coupled to high resolution tandem mass spectrometry for polar lipids analysis [ricerca.uniba.it]
• 6. lcms.cz [lcms.cz]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. waters.com [waters.com]
• 9. waters.com [waters.com]
• 10. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. mdpi.com [mdpi.com]
• 14. Comparison between ammonium formate and ammonium fluoride in the analysis of stratum corneum lipids by reversed phase chromatography coupled with high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of N-docosanoyl Taurine and N-arachidonoyl Taurine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acyl taurines (NATs) are a class of endogenous lipid molecules that have garnered increasing interest for their diverse biological activities. These molecules consist of a fatty acid linked to a taurine (B1682933) head group via an amide bond. The length and degree of saturation of the fatty acid chain significantly influence their interaction with biological targets and, consequently, their physiological effects. This guide provides a detailed comparison of the biological activities of two specific NATs: N-docosanoyl taurine, a saturated very-long-chain NAT, and N-arachidonoyl taurine, a polyunsaturated NAT.

Chemical Structures

The fundamental difference in the chemical structures of N-docosanoyl taurine and N-arachidonoyl taurine lies in their fatty acid chains. N-docosanoyl taurine possesses a 22-carbon saturated acyl chain (docosanoic acid), while N-arachidonoyl taurine contains a 20-carbon polyunsaturated acyl chain with four double bonds (arachidonic acid). This structural variance is a key determinant of their distinct biological profiles.

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data for the biological activities of N-docosanoyl taurine and N-arachidonoyl taurine. It is important to note that the biological activity of N-arachidonoyl taurine has been more extensively characterized than that of N-docosanoyl taurine.

Table 1: Interaction with Transient Receptor Potential (TRP) Channels

Compound	Target	Assay	Result (EC50)	Reference
N-arachidonoyl taurine	TRPV1	Calcium Influx	28 µM	[1][2]
TRPV4	Calcium Influx	21 µM	[1][2]
N-docosanoyl taurine	TRPV1, TRPV4	Not Reported	No quantitative data available. General findings suggest polyunsaturated acyl chains are required for TRP channel activation.	[3]

Table 2: Regulation of Insulin (B600854) Secretion

Compound	System	Effect	Mechanism	Reference
N-arachidonoyl taurine	Pancreatic β-cell lines (HIT-T15, INS-1)	Increased insulin secretion	Induces high-frequency calcium oscillations, partially via TRPV1.	[1][4]
N-docosanoyl taurine	Not Reported	Not Reported	No quantitative data available.

Table 3: Metabolism by Fatty Acid Amide Hydrolase (FAAH)

Compound	Enzyme	Activity	Rate	Reference
N-arachidonoyl taurine	FAAH	Substrate	0.04 nmol/min/mg	[5]
N-docosanoyl taurine	FAAH	Substrate	Hydrolyzed 2,000-50,000 times more slowly than oleoyl (B10858665) ethanolamide. Levels are elevated ~12-fold in FAAH knockout mice brain.	[3]

Table 4: Anti-proliferative Activity

Compound	Cell Line	Effect	Concentration	Reference
N-arachidonoyl taurine	MCF-7 (Breast Cancer)	Reduced cell proliferation	Significant effect at 20 µM after 24/48h	[6]
N-docosanoyl taurine	Not Reported	Not Reported	No quantitative data available.

Signaling Pathways and Experimental Workflows

Signaling Pathway of N-arachidonoyl Taurine in Pancreatic β-cells

N-arachidonoyl taurine has been shown to stimulate insulin secretion from pancreatic β-cells by modulating intracellular calcium levels, a process partially dependent on the activation of TRPV1 channels.

N-arachidonoyl taurine signaling in insulin secretion.

Metabolic Regulation by Fatty Acid Amide Hydrolase (FAAH)

Both N-docosanoyl taurine and N-arachidonoyl taurine are substrates for the enzyme Fatty Acid Amide Hydrolase (FAAH), which catabolizes these lipids and terminates their signaling. The efficiency of this hydrolysis is dependent on the structure of the acyl chain.

Differential metabolism of NATs by FAAH.

Experimental Protocols

TRPV1 and TRPV4 Activation Assay

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing human TRPV1 or TRPV4 channels.

• Method: Intracellular calcium levels are measured using a fluorescent calcium indicator (e.g., Fura-2 AM).

• Procedure:

  • Cells are loaded with the calcium indicator dye.

  • Baseline fluorescence is recorded.

  • The test compound (N-docosanoyl taurine or N-arachidonoyl taurine) is added at various concentrations.

  • Changes in intracellular calcium are monitored by measuring the fluorescence intensity.

  • EC50 values are calculated from the dose-response curves.

Insulin Secretion Assay

• Cell Lines: Pancreatic β-cell lines such as HIT-T15 or INS-1.

• Method: Enzyme-Linked Immunosorbent Assay (ELISA) to quantify insulin released into the cell culture medium.

• Procedure:

  • Cells are cultured to a desired confluency.

  • The culture medium is replaced with a low-glucose buffer to establish a baseline.

  • Cells are then incubated with a high-glucose buffer containing the test compound at various concentrations.

  • After a defined incubation period, the supernatant is collected.

  • The concentration of insulin in the supernatant is determined using an insulin-specific ELISA kit.

FAAH Hydrolysis Assay

• Enzyme Source: Recombinant FAAH or cell lysates from FAAH-expressing cells.

• Substrate: Radiolabeled or fluorescently tagged N-acyl taurine.

• Method: Measurement of the rate of substrate degradation.

• Procedure:

  • The FAAH enzyme is incubated with the N-acyl taurine substrate in a suitable buffer.

  • The reaction is allowed to proceed for a specific time.

  • The reaction is stopped, and the products (fatty acid and taurine) are separated from the unreacted substrate using chromatography (e.g., TLC or HPLC).

  • The amount of product formed is quantified by detecting the radiolabel or fluorescence.

  • The rate of hydrolysis is calculated and expressed as nmol of product formed per minute per mg of protein.

Discussion and Conclusion

The available evidence strongly indicates that the biological activities of N-docosanoyl taurine and N-arachidonoyl taurine are significantly different, a distinction primarily driven by the nature of their acyl chains.

N-arachidonoyl taurine , with its polyunsaturated arachidonoyl group, is a bioactive lipid with demonstrated agonist activity at TRPV1 and TRPV4 channels.[1][2] This activity translates into downstream effects such as the modulation of intracellular calcium and the stimulation of insulin secretion.[1][4] Its metabolism by FAAH, while slower than for some other endocannabinoids, confirms its role as an endogenous signaling molecule.[5]

In stark contrast, N-docosanoyl taurine , a saturated very-long-chain N-acyl taurine, appears to be a much less active molecule at the receptors characterized for N-arachidonoyl taurine. The general consensus in the literature is that polyunsaturation in the acyl chain is a key requirement for the activation of TRP channels by N-acyl taurines.[3] While N-docosanoyl taurine is a substrate for FAAH, its extremely slow hydrolysis rate suggests that it may have a different physiological role, or that its signaling is terminated by other mechanisms.[3] The significant accumulation of N-docosanoyl taurine in the brains of FAAH knockout mice points to its presence and regulation in the central nervous system, though its specific functions remain to be elucidated.[3]

References

• 1. caymanchem.com [caymanchem.com]
• 2. N-Arachidonoyl Taurine - Immunomart [immunomart.com]
• 3. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Acyl taurines trigger insulin secretion by increasing calcium flux in pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of N-docosanoyl Taurine and Docosahexaenoic Acid (DHA) Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the signaling pathways and biological effects of N-docosanoyl taurine (B1682933) and docosahexaenoic acid (DHA). While both molecules are derived from long-chain fatty acids and play significant roles in cellular signaling, their mechanisms of action and downstream effects exhibit notable differences. This document summarizes key quantitative data, details experimental protocols for cited studies, and visualizes signaling pathways and workflows to facilitate a clear understanding of their distinct and overlapping functions.

Overview of N-docosanoyl Taurine and Docosahexaenoic Acid

Docosahexaenoic acid (DHA) is a 22-carbon omega-3 polyunsaturated fatty acid that is a crucial component of cell membranes, particularly in the brain and retina.[1][2] It is well-established for its roles in neuroprotection, anti-inflammation, and cellular signaling. DHA can be metabolized into several bioactive derivatives, including N-docosahexaenoylethanolamine (DHEA), also known as synaptamide, which has neurotrophic and neuroprotective properties.[3][4][5]

N-docosanoyl taurine is an endogenous N-acyl taurine (NAT), a class of lipid signaling molecules metabolized by the fatty acid amide hydrolase (FAAH).[6] NATs, including N-docosanoyl taurine, have been identified in various tissues and are implicated in diverse physiological processes. While research on N-docosanoyl taurine is less extensive than on DHA, studies on related N-acyl amides suggest its involvement in metabolic regulation and ion channel modulation.

Comparative Data on Biological Effects

Parameter	N-docosanoyl Taurine / N-acyl Taurines	Docosahexaenoic Acid (DHA)	References
Primary Signaling Target	Transient Receptor Potential (TRP) channels (e.g., TRPV1, TRPV4)[7], G-protein coupled receptor 119 (GPR119) (for N-oleoyl taurine)[8]	Multiple, including receptor tyrosine kinases, G-protein coupled receptors, and modulation of membrane properties.	[7][8]
Key Signaling Pathways	Inferred: Calcium influx, GLP-1 secretion.	PI3K/Akt, CREB, NF-κB	[3][9][10]
Primary Biological Role	Inferred: Neuromodulation, metabolic regulation.	Neuroprotection, anti-inflammation, cognitive function.	[3][4][11]
Metabolism	Substrate for Fatty Acid Amide Hydrolase (FAAH).	Metabolized into resolvins, protectins (e.g., NPD1), and synaptamide.	[6][11]

Signaling Pathways

N-docosanoyl Taurine Signaling (Inferred)

Direct signaling pathways for N-docosanoyl taurine are not yet fully elucidated. However, based on the known actions of other N-acyl taurines and the biological activities of its constituent parts (docosanoic acid and taurine), a putative signaling pathway can be proposed. N-acyl taurines have been shown to activate TRP channels, leading to calcium influx and subsequent downstream signaling.[7] Additionally, other N-acyl amides, such as N-oleoyl taurine, can activate GPR119, a receptor involved in promoting the secretion of glucagon-like peptide-1 (GLP-1), a key hormone in glucose homeostasis.[8] Taurine itself is known to act as a neurotransmitter and neuromodulator, often by interacting with GABA and glycine (B1666218) receptors, leading to neuronal hyperpolarization and reduced excitability.[12][13][14][15]

Inferred Signaling Pathway of N-docosanoyl Taurine.

Docosahexaenoic Acid (DHA) Signaling

DHA exerts its effects through multiple, well-characterized signaling pathways. A key mechanism for its neuroprotective effects involves the activation of the PI3K/Akt pathway, which promotes cell survival.[9][16] DHA also enhances the cAMP response element-binding protein (CREB) signaling pathway, which is crucial for learning, memory, and neuronal plasticity.[3][10][17] Furthermore, DHA is a precursor to specialized pro-resolving mediators like Neuroprotectin D1 (NPD1), which has potent anti-inflammatory and neuroprotective actions.[3][4][11] Another DHA metabolite, synaptamide, promotes neurite growth and synaptogenesis.[3][4][5]

Established Signaling Pathways of DHA.

Experimental Protocols

Quantification of N-docosanoyl Taurine and DHA

Objective: To quantify the levels of N-docosanoyl taurine and DHA in biological samples.

Methodology:

• Lipid Extraction: Tissues are homogenized and lipids are extracted using a modified Bligh and Dyer method with a chloroform/methanol/water solvent system.

• Derivatization (for DHA): Fatty acids are converted to fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol.

• Analysis:

  • N-docosanoyl Taurine: Quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • DHA (as FAME): Quantified using gas chromatography-mass spectrometry (GC-MS).

• Data Analysis: Concentrations are determined by comparing the peak areas of the analytes to those of known standards.

Workflow for Quantification of N-docosanoyl Taurine and DHA.

In Vitro Neuronal Survival Assay

Objective: To assess the neuroprotective effects of N-docosanoyl taurine and DHA.

Methodology:

• Cell Culture: Primary cortical neurons are cultured in appropriate media.

• Treatment: Cells are treated with varying concentrations of N-docosanoyl taurine or DHA for a specified period (e.g., 24-48 hours). A vehicle control is included.

• Induction of Apoptosis: Neuronal apoptosis is induced by a stressor, such as serum deprivation or exposure to a neurotoxin (e.g., glutamate).

• Cell Viability Assessment: Cell viability is measured using an MTT or similar assay, or by counting viable cells using trypan blue exclusion.

• Data Analysis: The percentage of viable cells in treated groups is compared to the control group.

Workflow for In Vitro Neuronal Survival Assay.

Conclusion

N-docosanoyl taurine and DHA are both important lipid signaling molecules with distinct but potentially overlapping functions. DHA is a well-established neuroprotective agent with a broad range of signaling activities primarily centered on promoting cell survival and plasticity through pathways like PI3K/Akt and CREB. In contrast, the signaling of N-docosanoyl taurine is less understood but is inferred to involve the modulation of ion channels and G-protein coupled receptors, suggesting a role in neuromodulation and metabolic control.

Further research is needed to directly compare the signaling pathways of these two molecules and to fully elucidate the physiological roles of N-docosanoyl taurine. The experimental protocols and comparative data presented in this guide provide a framework for future investigations into the therapeutic potential of these fascinating lipid molecules.

References

• 1. Quantitative analysis of phospholipids containing arachidonate and docosahexaenoate chains in microdissected regions of mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 3. Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. Phosphatidylserine-dependent neuroprotective signaling promoted by docosahexaenoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activation of WNT and CREB Signaling Pathways in Human Neuronal Cells in Response to the Omega-3 Fatty Acid Docosahexaenoic Acid (DHA) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A role for docosahexaenoic acid–derived neuroprotectin D1 in neural cell survival and Alzheimer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Taurine and Astrocytes: A Homeostatic and Neuroprotective Relationship [frontiersin.org]
• 13. Role of taurine in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Docosahexaenoic acid: A positive modulator of Akt signaling in neuronal survival - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Activation of WNT and CREB signaling pathways in human neuronal cells in response to the Omega-3 fatty acid docosahexaenoic acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating N-docosanoyl Taurine as a Biomarker for FAAH Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-docosanoyl taurine (B1682933) and other established biomarkers for monitoring the activity of Fatty Acid Amide Hydrolase (FAAH), a critical enzyme in the endocannabinoid system and a key target for drug development in pain, inflammation, and neurological disorders. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of signaling pathways and experimental workflows to aid in the objective evaluation of these biomarkers.

Executive Summary

The inhibition of FAAH leads to an increase in its endogenous substrates, making the measurement of these substrates a viable method for assessing FAAH activity in preclinical and clinical settings. While the direct measurement of FAAH activity and the quantification of its primary substrate, anandamide (B1667382) (AEA), are established methods, recent discoveries have highlighted N-acyl taurines (NATs), including N-docosanoyl taurine, as a promising new class of FAAH biomarkers. This guide directly compares the performance of N-docosanoyl taurine with traditional FAAH biomarkers, providing a data-driven basis for its validation and adoption.

Data Presentation: Quantitative Comparison of FAAH Biomarkers

The following tables summarize quantitative data from studies investigating the impact of FAAH inhibition on various biomarkers.

Table 1: Fold Change of FAAH Substrates Following FAAH Inhibition or Genetic Knockout

Biomarker	Method of FAAH Inhibition	Tissue/Matrix	Fold Change (vs. Control)	Reference
N-docosanoyl taurine	FAAH Knockout Mice	Brain, Spinal Cord	~12-fold increase	[1][2]
Other N-acyl taurines (NATs)	Pharmacological Inhibition	Peripheral Tissues	>10-fold increase within 1 hour	[3][4]
N-arachidonoyl taurine (C20:4 NAT)	Pharmacological Inhibition (3 hours)	Liver	~166-fold increase	[5]
Anandamide (AEA)	Pharmacological Inhibition	Human Plasma	~12-fold increase	[6]
Anandamide (AEA)	Pharmacological Inhibition	Mouse Brain	>10-fold increase	[1]
Anandamide (AEA)	Pharmacological Inhibition	Monkey Brain	Significant increase	[2][7]

Table 2: Basal Levels of FAAH Biomarker-Related Analytes in Human Plasma

Analyte	Basal Concentration Range	Notes	Reference
Anandamide (AEA)	0.42 - 1.68 nM	Levels can vary with physiological state.	[8]
Taurine	42 - 44 µmol/L	N-docosanoyl taurine levels are expected to be significantly lower.

Experimental Protocols

Detailed methodologies for the quantification of N-docosanoyl taurine, anandamide, and the direct measurement of FAAH activity are provided below.

Protocol 1: Quantification of N-docosanoyl Taurine in Biological Tissues by UPLC-MS/MS

This protocol is adapted from a validated method for the analysis of N-acyl taurines.

• Sample Preparation (Tissue Lipid Extraction):

  • Homogenize tissue samples in a suitable solvent (e.g., methanol).

  • Add an internal standard (e.g., d4-C20:4 NAT) to each sample for accurate quantification.

  • Perform lipid extraction using a methyl tert-butyl ether (MTBE) based method.

  • Evaporate the organic phase to dryness under a stream of nitrogen.

  • Reconstitute the lipid extract in an appropriate solvent for UPLC-MS/MS analysis.

• UPLC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: Acquity UPLC BEH C18 column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile (B52724)/isopropanol (90/10, v/v) with 0.1% formic acid.

    • Gradient: A suitable gradient to separate N-docosanoyl taurine from other lipids.

  • Mass Spectrometry Detection:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-docosanoyl taurine and the internal standard. Diagnostic transitions for NATs often include product ions at m/z 80 and m/z 107.

• Data Analysis:

  • Quantify N-docosanoyl taurine by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Protocol 2: Quantification of Anandamide in Plasma by LC-MS/MS

This protocol is a generalized procedure based on established methods.

• Sample Preparation (Plasma):

  • To 1 mL of plasma, add an internal standard (e.g., anandamide-d8).

  • Perform liquid-liquid extraction with 2 volumes of ice-cold ethyl acetate.

  • Vortex and centrifuge to separate the phases.

  • Collect the upper organic layer and evaporate to dryness under nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A suitable C18 column.

    • Mobile Phase: A gradient of acetonitrile and water, both containing a small percentage of formic acid.

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • MRM: Monitor the specific precursor-to-product ion transitions for anandamide and its deuterated internal standard.

• Data Analysis:

  • Calculate the concentration of anandamide based on the peak area ratio to the internal standard and a standard curve.

Protocol 3: Fluorometric Assay for FAAH Activity in Leukocytes

This protocol is based on commercially available FAAH activity assay kits.

• Leukocyte Isolation:

  • Isolate leukocytes from whole blood using density gradient centrifugation.

  • Wash the cells and prepare a cell lysate by sonication or homogenization in assay buffer.

• FAAH Activity Assay:

  • Add the leukocyte lysate to a microplate well.

  • Initiate the reaction by adding a fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide - AAMCA).

  • Incubate at 37°C for a specified time.

  • Measure the fluorescence of the product (7-amino-4-methylcoumarin - AMC) using a fluorescence plate reader (Excitation ~360 nm, Emission ~465 nm).

• Data Analysis:

  • Determine FAAH activity by comparing the fluorescence signal to a standard curve of the fluorescent product.

  • Include a control with a specific FAAH inhibitor to determine the background signal.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: FAAH-mediated degradation of Anandamide and N-Docosanoyl Taurine.

Caption: Workflow for N-Docosanoyl Taurine quantification.

Caption: Workflow for FAAH activity fluorometric assay.

Discussion and Conclusion

The validation of a novel biomarker requires a thorough comparison with existing standards. This guide provides evidence that N-docosanoyl taurine is a highly responsive and specific biomarker for FAAH activity.

• Sensitivity: The data presented in Table 1 suggests that both N-acyl taurines and anandamide show a robust and significant increase upon FAAH inhibition. The dramatic 166-fold increase in N-arachidonoyl taurine in the liver after just three hours of FAAH inhibition highlights the high sensitivity of NATs as biomarkers. The ~12-fold increase observed for N-docosanoyl taurine in FAAH knockout mice is comparable to the ~12-fold increase in plasma anandamide in humans after pharmacological FAAH inhibition.[1][2][6] This indicates that N-docosanoyl taurine is a sensitive and reliable indicator of FAAH inactivation.

• Specificity: N-docosanoyl taurine is a direct substrate of FAAH. Its accumulation is a direct consequence of reduced FAAH activity, making it a highly specific biomarker. While anandamide is also a primary substrate, its levels can be influenced by other enzymes involved in its synthesis.

• Advantages of N-docosanoyl Taurine:

  • Large Fold Change: The substantial increase in N-docosanoyl taurine levels upon FAAH inhibition provides a wide dynamic range for measurement, potentially allowing for the detection of subtle changes in FAAH activity.

  • Low Basal Levels: While specific basal plasma concentrations for N-docosanoyl taurine are not well-established, they are expected to be very low. This results in a high signal-to-noise ratio upon FAAH inhibition, making changes easier to detect.

• Comparison with Alternatives:

  • Anandamide (AEA): Anandamide is a well-established biomarker for FAAH activity. However, its basal levels can fluctuate due to various physiological conditions, which might introduce variability in measurements.

  • Direct FAAH Activity Assay: This method directly measures the enzymatic activity and is a gold standard. However, it can be more labor-intensive and may not always reflect the in vivo activity of FAAH due to the complexity of the cellular environment.

References

• 1. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an LC-MS-MS method for the quantification of taurine derivatives in marine invertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. Frontiers | Untargeted metabolomics based on ultra-high performance liquid chromatography-mass spectrometry/MS reveals the lipid-lowering mechanism of taurine in hyperlipidemia mice [frontiersin.org]
• 8. FAAH and anandamide: is 2-AG really the odd one out? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of N-docosanoyl Taurine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of N-docosanoyl taurine (B1682933), a bioactive lipid amide. The primary focus is on the validated and highly sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method, with a comparative discussion of alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). This guide is intended to assist researchers in selecting the most suitable method for their specific experimental needs.

Method Performance Comparison

The quantification of N-docosanoyl taurine and other N-acyl taurines (NATs) is most robustly achieved using UPLC-MS/MS. This technique offers superior sensitivity and specificity, allowing for the detection and quantification of these molecules at low concentrations in complex biological matrices.

Table 1: Performance Characteristics of a Validated UPLC-MS/MS Method for N-acyl taurine Quantification

Parameter	N-palmitoyl taurine (C16:0)	N-oleoyl taurine (C18:1)	N-arachidonoyl taurine (C20:4)	N-docosanoyl taurine (C22:0)	N-nervonoyl taurine (C24:1)
Linearity Range (ng/mL)	1-300	1-300	1-300	1-300	1-300
Correlation Coefficient (R²)	≥ 0.9996	≥ 0.9996	≥ 0.9996	≥ 0.9996	≥ 0.9996
Limit of Detection (LOD) (ng/mL)	0.3-0.4	0.3-0.4	0.3-0.4	0.3-0.4	0.3-0.4
Limit of Quantification (LOQ) (ng/mL)	1	1	1	1	1
Intra-day Precision (RSD%)	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range
Inter-day Precision (RSD%)	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range
Accuracy	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range	Within acceptable range

Data summarized from a validated UPLC-MS/MS method for the analysis of five representative N-acyl taurines in biological samples. The method demonstrated excellent performance for all tested compounds, including N-docosanoyl taurine.[1]

Comparative Analysis of Quantification Methods

Method	Principle	Sample Preparation	Derivatization	Pros	Cons
UPLC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation.	Relatively simple extraction from biological matrices.	Not required.	High sensitivity, high specificity, suitable for complex mixtures, provides structural information.	Higher instrument cost and maintenance.[2]
GC-MS	Separation of volatile compounds followed by mass-based detection.	Requires extraction and derivatization to increase volatility.	Mandatory (e.g., esterification to form Fatty Acid Methyl Esters - FAMEs).[3][4]	Excellent chromatographic separation, high sensitivity, robust for volatile compounds.[2][3]	Requires derivatization which can introduce variability, not suitable for non-volatile or thermally labile compounds.[2][4]
HPLC-UV	Chromatographic separation with detection based on UV light absorption.	Requires extraction and derivatization with a UV-absorbing tag.	Mandatory for compounds lacking a chromophore, like N-docosanoyl taurine.[5][6]	Lower instrument cost, widely available.	Lower sensitivity and specificity compared to MS methods, derivatization is required and can be complex.[7]

Experimental Protocols

Validated UPLC-MS/MS Method for N-docosanoyl taurine Quantification

This protocol is based on a validated method for the quantification of N-acyl taurines in biological tissues.[1]

1. Sample Preparation (Tissue)

• Homogenize tissue samples in an appropriate solvent (e.g., methanol).

• Add an internal standard, such as a deuterated analog (e.g., d4-N-arachidonoyl taurine), to correct for extraction efficiency and matrix effects.[1]

• Perform lipid extraction using a suitable method, such as a modified Bligh-Dyer extraction.

• Evaporate the organic phase to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for UPLC-MS/MS analysis.

2. UPLC-MS/MS Analysis

• Chromatographic System: A UPLC system equipped with a suitable column (e.g., BEH C18) is used for separation.[1]

• Mobile Phase: A gradient elution with solvents such as water with formic acid and acetonitrile/methanol with formic acid is typically employed.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection.

• Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for N-acyl taurines.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for N-docosanoyl taurine and the internal standard to ensure specificity and accurate quantification. For N-acyl taurines, diagnostic product ions at m/z 80 and m/z 107 are often used.[1]

3. Data Analysis

• Quantification is performed by constructing a calibration curve using known concentrations of N-docosanoyl taurine standard.

• The peak area ratio of the analyte to the internal standard is used to calculate the concentration of N-docosanoyl taurine in the samples.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a key signaling pathway involving N-acyl taurines and a general experimental workflow for their quantification.

Caption: FAAH-regulated N-acyl taurine signaling pathway.

Caption: General workflow for N-docosanoyl taurine quantification.

Conclusion

For the accurate and sensitive quantification of N-docosanoyl taurine in biological samples, UPLC-MS/MS is the method of choice. Its high specificity and sensitivity, coupled with the ability to analyze the compound without derivatization, make it superior to other techniques like GC-MS and HPLC-UV. While GC-MS and HPLC-UV can be used for related compounds, they require derivatization steps that can add complexity and potential for error. The selection of the most appropriate method will ultimately depend on the specific research question, sample type, and available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. [Determination of taurine in foods by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. besjournal.com [besjournal.com]

A Comparative Analysis of Saturated versus Unsaturated N-Acyl Taurines in Metabolic Regulation

For Researchers, Scientists, and Drug Development Professionals

N-acyl taurines (NATs) are a class of endogenous lipid molecules that have garnered significant interest for their roles in metabolic regulation. These molecules, formed by the conjugation of a fatty acid to a taurine (B1682933) molecule, exhibit a range of biological activities that are largely dependent on the nature of their acyl chain, specifically its length and degree of saturation. This guide provides a comparative overview of the effects of saturated and unsaturated NATs, supported by experimental data, to inform research and drug development efforts in metabolic diseases.

Contrasting Effects on Key Metabolic Processes

Experimental evidence to date strongly suggests that the saturation of the N-acyl chain is a critical determinant of the biological activity of NATs. Unsaturated NATs, such as N-oleoyl taurine (C18:1) and N-arachidonoyl taurine (C20:4), have been more extensively studied and are generally associated with beneficial metabolic effects, including the stimulation of insulin (B600854) and glucagon-like peptide-1 (GLP-1) secretion. In contrast, the specific roles of saturated NATs, like N-palmitoyl taurine (C16:0) and N-stearoyl taurine (C18:0), are less well-defined, with some evidence suggesting they may not share the same activity profile and could even have detrimental effects on pancreatic beta-cell health.

Data Summary: Saturated vs. Unsaturated N-Acyl Taurines

The following table summarizes the known effects of representative saturated and unsaturated NATs on key metabolic parameters. It is important to note that direct comparative studies are limited, and much of the data for saturated NATs is inferred from the effects of their corresponding saturated fatty acids.

Parameter	Unsaturated N-Acyl Taurines (e.g., N-Oleoyl Taurine, N-Arachidonoyl Taurine)	Saturated N-Acyl Taurines (e.g., N-Palmitoyl Taurine, N-Stearoyl Taurine)
Insulin Secretion	Stimulatory effect observed in pancreatic β-cell lines (e.g., HIT-T15, INS-1).[1] This effect is associated with an increase in intracellular calcium.[1]	While direct evidence is limited, high levels of their precursor saturated fatty acids (palmitate and stearate) have been shown to be cytotoxic to pancreatic β-cells, which may imply different or adverse effects on insulin secretion in the long term.
GLP-1 Secretion	N-oleoyl taurine (C18:1) stimulates GLP-1 secretion from enteroendocrine L-cells.[2]	The effect of saturated NATs on GLP-1 secretion is not well-documented in the reviewed literature.
GPR119 Activation	N-oleoyl taurine is an agonist of GPR119, a G-protein coupled receptor that mediates GLP-1 secretion.[2]	The activity of saturated NATs on GPR119 has not been extensively reported.
TRPV1 Activation	N-arachidonoyl taurine and N-oleoyl taurine can activate the TRPV1 channel, leading to increased intracellular calcium.[1] A study on N-acyldopamines showed that the saturated counterparts (N-palmitoyl and N-stearoyl-dopamine) were inactive on TRPV1, suggesting a similar trend may exist for N-acyl taurines.[3]	Based on related compounds, saturated NATs are hypothesized to be inactive or weak activators of TRPV1.[3]
Calcium Flux in β-cells	Induce a high frequency of calcium oscillations in pancreatic β-cell lines.[1]	The direct effects of saturated NATs on calcium flux in β-cells are not well characterized.
In Vivo Glucose Tolerance	Acute administration of N-oleoyl taurine improves glucose tolerance in mice.[2]	The in vivo effects of saturated NATs on glucose tolerance have not been clearly established.

Key Signaling Pathways

The differential effects of saturated and unsaturated NATs can be attributed to their interactions with specific cellular signaling pathways. The two primary receptors implicated in the actions of unsaturated NATs are G-protein coupled receptor 119 (GPR119) and the transient receptor potential vanilloid 1 (TRPV1) channel.

GPR119 Signaling Pathway

Unsaturated NATs, such as N-oleoyl taurine, act as agonists for GPR119, primarily expressed in pancreatic β-cells and intestinal L-cells. Activation of GPR119 by an unsaturated NAT initiates a signaling cascade that leads to the secretion of insulin and GLP-1.

GPR119 signaling cascade initiated by unsaturated N-acyl taurines.

TRPV1 Signaling Pathway

Certain unsaturated NATs can also activate the TRPV1 channel, a non-selective cation channel. This activation leads to an influx of calcium ions, which is a critical step in stimulus-secretion coupling in both pancreatic β-cells and enteroendocrine L-cells.

TRPV1-mediated signaling by unsaturated N-acyl taurines.

Experimental Protocols

In Vitro GLP-1 Secretion Assay from GLUTag Cells

This protocol is adapted from methodologies used to assess the effect of various compounds on GLP-1 secretion from the murine GLUTag enteroendocrine cell line.[4][5][6][7]

1. Cell Culture:

• Culture GLUTag cells in Dulbecco's Modified Eagle's Medium (DMEM) with 5.5 mmol/l glucose, supplemented with 10% fetal bovine serum.

• Plate cells in 24-well plates and allow them to reach 60-80% confluency.

2. Secretion Experiment:

• On the day of the experiment, wash the cells twice with a glucose-free Krebs-Ringer buffer.

• Prepare the test solutions of saturated and unsaturated NATs in Krebs-Ringer buffer at various concentrations.

• Incubate the cells with the test solutions for 2 hours at 37°C in a 5% CO2 incubator.

• At the end of the incubation, collect the supernatant.

3. GLP-1 Measurement:

• Centrifuge the collected supernatant to remove any cellular debris.

• Measure the concentration of active GLP-1 in the supernatant using a commercially available GLP-1 ELISA kit.

• Normalize the GLP-1 secretion to the total protein content of the cells in each well.

In Vitro Insulin Secretion Assay from Pancreatic Islets

This protocol outlines a general procedure for measuring insulin secretion from isolated pancreatic islets in response to NATs.

1. Islet Isolation:

• Isolate pancreatic islets from mice or rats using collagenase digestion followed by density gradient centrifugation.

• Culture the isolated islets overnight in RPMI-1640 medium supplemented with 10% fetal bovine serum and 11.1 mmol/l glucose.

2. Insulin Secretion Assay:

• Pre-incubate the islets for 1-2 hours in Krebs-Ringer Bicarbonate (KRB) buffer containing 2.8 mmol/l glucose.

• Transfer batches of islets to tubes containing KRB buffer with basal (2.8 mmol/l) or stimulatory (e.g., 16.7 mmol/l) glucose concentrations, with and without the addition of different concentrations of saturated or unsaturated NATs.

• Incubate for 1-2 hours at 37°C.

3. Insulin Measurement:

• Collect the supernatant and measure the insulin concentration using an insulin ELISA or radioimmunoassay (RIA) kit.

• Normalize the insulin secretion to the islet number or DNA content.

Calcium Imaging in Pancreatic Islets

This protocol describes a method for visualizing changes in intracellular calcium concentration in pancreatic islet cells in response to NATs.[8][9][10]

1. Islet Preparation and Dye Loading:

• Use freshly isolated or cultured pancreatic islets.

• Load the islets with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C.

2. Imaging:

• Place the dye-loaded islets in a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a calcium imaging system.

• Perfuse the islets with a buffer containing a basal glucose concentration.

• Switch to a perfusion buffer containing the test NAT (saturated or unsaturated) and monitor the changes in fluorescence intensity over time.

• At the end of the experiment, perfuse with a depolarizing agent (e.g., high potassium chloride) to obtain a maximal calcium response.

3. Data Analysis:

• Analyze the changes in fluorescence intensity in individual cells or the whole islet to determine the amplitude and frequency of calcium oscillations.

Conclusion and Future Directions

The available evidence strongly indicates that unsaturated N-acyl taurines are potent modulators of metabolic hormone secretion, acting through GPR119 and TRPV1 signaling pathways. Their saturated counterparts, however, remain largely uncharacterized in this context. The potential for saturated NATs to have different, or even opposing, effects on metabolic health warrants further investigation. Direct comparative studies employing the experimental protocols outlined above are crucial to fully elucidate the structure-activity relationship of N-acyl taurines and to guide the development of novel therapeutics targeting these endogenous lipids for the treatment of metabolic disorders. Future research should focus on obtaining quantitative data for saturated NATs to enable a comprehensive and objective comparison.

References

• 1. N-Acyl taurines trigger insulin secretion by increasing calcium flux in pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Actions of two naturally occurring saturated N-acyldopamines on transient receptor potential vanilloid 1 (TRPV1) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Cyclic AMP triggers glucagon-like peptide-1 secretion from the GLUTag enteroendocrine cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. Peptide production and secretion in GLUTag, NCI-H716 and STC-1 cells: a comparison to native L-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imaging Calcium Dynamics in Subpopulations of Mouse Pancreatic Islet Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ultrafast multicellular calcium imaging of calcium spikes in mouse beta cells in tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Testing Pancreatic Islet Function at the Single Cell Level by Calcium Influx with Associated Marker Expression - PMC [pmc.ncbi.nlm.nih.gov]

N-Docosanoyl Taurine Levels: A Comparative Analysis in Wild-Type vs. FAAH Knockout Mice

For researchers, scientists, and drug development professionals, understanding the metabolic pathways of bioactive lipids is crucial. This guide provides a detailed comparison of N-docosanoyl taurine (B1682933) levels in wild-type (WT) and fatty acid amide hydrolase (FAAH) knockout (KO) mice, supported by experimental data and methodologies.

The enzyme Fatty Acid Amide Hydrolase (FAAH) is a key regulator of a class of bioactive lipids known as N-acyl taurines (NATs). Genetic deletion of FAAH in mice leads to a significant accumulation of its substrates, including N-docosanoyl taurine, a long-chain saturated NAT. This accumulation highlights the critical role of FAAH in the degradation of this lipid mediator.

Quantitative Comparison of N-Docosanoyl Taurine Levels

Metabolomic analysis of brain tissue from FAAH knockout mice has revealed a dramatic increase in the levels of several long-chain saturated N-acyl taurines. Specifically, N-docosanoyl taurine has been identified as a substrate for FAAH, with its levels being significantly elevated in the brains of FAAH-/- mice compared to their wild-type counterparts.

Tissue	Genotype	N-Docosanoyl Taurine Level (Relative to WT)	Reference
Brain	Wild-Type (WT)	1	[1]
Brain	FAAH Knockout (KO)	~12-fold increase	[1]

This table summarizes the relative abundance of N-docosanoyl taurine in the brains of FAAH KO mice compared to WT mice. Absolute concentration values can vary between studies depending on the specific experimental conditions and analytical methods used.

Experimental Protocols

The quantification of N-docosanoyl taurine and other N-acyl taurines in biological samples is typically performed using advanced mass spectrometry techniques.

Tissue Extraction and Sample Preparation

• Tissue Homogenization: Brain or other tissues of interest are rapidly dissected from wild-type and FAAH knockout mice and immediately frozen in liquid nitrogen to halt metabolic activity. The frozen tissue is then weighed and homogenized in a suitable solvent, typically a mixture of methanol (B129727) and water, often containing an internal standard (e.g., a deuterated analog of the analyte) for accurate quantification.

• Lipid Extraction: A liquid-liquid extraction is performed to isolate the lipid fraction containing N-acyl taurines. A common method is the Folch extraction, which uses a chloroform:methanol mixture. The organic phase, containing the lipids, is collected.

• Sample Concentration and Reconstitution: The extracted lipid solution is dried under a stream of nitrogen and then reconstituted in a solvent compatible with the analytical instrumentation, such as a mixture of methanol and acetonitrile.

Quantification by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

• Chromatographic Separation: The reconstituted lipid extract is injected into a UPLC system. A C18 reversed-phase column is commonly used to separate the different lipid species based on their hydrophobicity. A gradient elution with a mobile phase consisting of solvents like water with formic acid and acetonitrile/isopropanol is employed.

• Mass Spectrometric Detection: The eluent from the UPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode for N-acyl taurines.

• Quantification: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for N-docosanoyl taurine and the internal standard are monitored. The peak area of the analyte is normalized to the peak area of the internal standard, and the concentration is determined by comparing it to a standard curve generated with known concentrations of synthetic N-docosanoyl taurine.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the metabolic pathway of N-docosanoyl taurine and the general workflow for its quantification.

Caption: Metabolic pathway of N-docosanoyl taurine degradation by FAAH.

Caption: Experimental workflow for N-docosanoyl taurine quantification.

References

• 1. LIPID MAPS [lipidmaps.org]

Head-to-Head Comparison of N-acyl Taurines on TRP Channel Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various N-acyl taurines (NATs) in activating Transient Receptor Potential (TRP) channels. The information presented is supported by experimental data from peer-reviewed scientific literature.

Introduction to N-acyl Taurines and TRP Channels

N-acyl taurines are a class of endogenous lipid signaling molecules formed by the conjugation of a fatty acid to taurine (B1682933).[1] They have emerged as important modulators of various physiological processes. TRP channels are a diverse family of ion channels that act as cellular sensors for a wide range of physical and chemical stimuli, playing critical roles in sensory transduction and cellular signaling.[2][3] The interaction between NATs and TRP channels is an area of growing research interest, with implications for pain, inflammation, and metabolic diseases.[4][5] This guide focuses on the comparative effects of different NATs on the activation of specific TRP channels.

Quantitative Comparison of N-acyl Taurine Activity on TRP Channels

The following table summarizes the available quantitative data on the activation of TRP channels by various N-acyl taurines. The half-maximal effective concentration (EC50) is a measure of the compound's potency, with lower values indicating higher potency.

N-acyl Taurine	TRP Channel	EC50 (µM)	Reference
N-arachidonoyl taurine	TRPV1	28	[6]
N-arachidonoyl taurine	TRPV4	21	[6]
N-oleoyl taurine	TRPV1, TRPV4	Data not available	[7]
N-palmitoyl taurine	TRP Channels	Data not available
N-stearoyl taurine	TRP Channels	Data not available	[2]

Note: While N-oleoyl taurine, N-palmitoyl taurine, and N-stearoyl taurine have been identified as activators of TRP channels, specific EC50 values for their direct activation of these channels were not available in the reviewed literature.[2][7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are standard methods for assessing TRP channel activation.

Intracellular Calcium Imaging using Fura-2 AM

This method is used to measure changes in intracellular calcium concentration ([Ca²⁺]i) upon TRP channel activation.

Principle: Fura-2 AM is a cell-permeant, ratiometric fluorescent dye that binds to free intracellular calcium. Upon binding Ca²⁺, its fluorescence emission at 510 nm increases when excited at 340 nm and decreases when excited at 380 nm. The ratio of the fluorescence intensities at these two excitation wavelengths is proportional to the intracellular calcium concentration, providing a quantitative measure of channel activation.

Protocol:

• Cell Culture: Plate HEK293 cells stably expressing the TRP channel of interest onto glass coverslips and culture overnight.

• Dye Loading:

  • Prepare a loading buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4).

  • Prepare a Fura-2 AM stock solution (e.g., 1 mM in DMSO).

  • Dilute the Fura-2 AM stock solution in the loading buffer to a final concentration of 2-5 µM. The addition of a non-ionic surfactant like Pluronic F-127 (0.02%) can aid in dye solubilization.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C.

• Washing and De-esterification:

  • Wash the cells twice with the loading buffer to remove extracellular dye.

  • Incubate the cells in fresh loading buffer for an additional 30 minutes at room temperature to allow for complete de-esterification of the Fura-2 AM by intracellular esterases.

• Imaging:

  • Mount the coverslip onto a perfusion chamber on an inverted fluorescence microscope equipped with a ratiometric imaging system.

  • Continuously perfuse the cells with the loading buffer.

  • Acquire baseline fluorescence images by alternating excitation between 340 nm and 380 nm and measuring emission at 510 nm.

  • Apply the N-acyl taurine of interest at various concentrations to the cells via the perfusion system.

  • Record the changes in fluorescence intensity over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F340/F380).

  • The change in this ratio from baseline indicates the change in intracellular calcium concentration.

  • Plot the peak change in the F340/F380 ratio against the concentration of the N-acyl taurine to generate a dose-response curve and calculate the EC50 value.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents flowing through TRP channels in the cell membrane upon activation.

Principle: A glass micropipette with a very small tip is sealed onto the membrane of a single cell. The membrane patch under the pipette tip is then ruptured, allowing electrical access to the entire cell. The voltage across the cell membrane is clamped at a specific value, and the current that flows through the ion channels is measured.

Protocol:

• Cell Preparation: Use HEK293 cells transiently or stably expressing the TRP channel of interest, plated on glass coverslips.

• Pipette Preparation:

  • Fabricate patch pipettes from borosilicate glass capillaries using a micropipette puller. The pipette resistance should be 2-5 MΩ when filled with the intracellular solution.

  • Fill the pipette with an intracellular solution (e.g., containing in mM: 140 CsCl, 10 HEPES, 10 EGTA, pH 7.2 with CsOH).

• Recording:

  • Place the coverslip with cells in a recording chamber on the stage of an inverted microscope.

  • Fill the chamber with an extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4 with NaOH).

  • Under visual guidance, bring the patch pipette into contact with a cell and form a high-resistance seal (GΩ seal) by applying gentle suction.

  • Rupture the cell membrane under the pipette tip with a brief pulse of suction to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential (e.g., -60 mV).

• Data Acquisition:

  • Record baseline whole-cell currents.

  • Apply the N-acyl taurine of interest to the cell via a perfusion system at various concentrations.

  • Record the inward currents elicited by the activation of the TRP channels.

• Data Analysis:

  • Measure the peak amplitude of the inward current at each concentration of the N-acyl taurine.

  • Plot the normalized current amplitude against the agonist concentration to generate a dose-response curve and determine the EC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway for TRP channel activation by N-acyl taurines and the general workflows for the experimental protocols described.

Caption: Proposed signaling pathway for TRP channel activation by N-acyl taurines.

Caption: Experimental workflow for intracellular calcium imaging.

Caption: Experimental workflow for whole-cell patch-clamp electrophysiology.

Conclusion

N-acyl taurines represent a significant class of endogenous lipids that activate TRP channels.[4] Current data robustly supports the activation of TRPV1 and TRPV4 by N-arachidonoyl taurine.[6] However, a comprehensive head-to-head comparison with other N-acyl taurines is limited by the lack of available quantitative data for compounds such as N-oleoyl taurine, N-palmitoyl taurine, and N-stearoyl taurine on a wide range of TRP channels. Further research is required to fully elucidate the structure-activity relationships and the broader pharmacological profile of this lipid family on the TRP channel superfamily. The experimental protocols provided herein offer standardized methods for future investigations in this promising area of research.

References

• 1. Taurine Inhibits TRPV-Dependent Activity to Overcome Oxidative Stress in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | Effects of TRPV1 Activation by Capsaicin and Endogenous N-Arachidonoyl Taurine on Synaptic Transmission in the Prefrontal Cortex [frontiersin.org]
• 4. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Direct modulation of TRPM8 ion channels by rapamycin and analog macrolide immunosuppressants [elifesciences.org]
• 7. pnas.org [pnas.org]

Comparative Guide: Correlating N-docosanoyl Taurine with Other Lipid Mediators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-docosanoyl taurine (B1682933) and its metabolic and functional correlation with other key lipid mediators. The information is supported by experimental data to aid in the understanding of these complex signaling molecules and to inform future research and drug development efforts.

Metabolic Correlation: The Central Role of FAAH

N-docosanoyl taurine is a member of the N-acyl taurine (NAT) family, a class of bioactive fatty acid amides. Its levels in tissues are intrinsically linked to the activity of the enzyme Fatty Acid Amide Hydrolase (FAAH).[1][2] FAAH is an intracellular serine hydrolase responsible for the degradation of two major classes of lipid messengers: NATs and N-acylethanolamines (NAEs).[1][3] This shared degradation pathway means that the levels of N-docosanoyl taurine are inversely correlated with FAAH activity and directly correlated with the levels of other FAAH substrates.

Genetic or pharmacological inactivation of FAAH leads to a significant accumulation of its substrates. This makes FAAH knockout (-/-) animal models a crucial tool for studying the interconnectedness of these lipid systems.[4] For instance, in FAAH -/- mice, levels of N-docosanoyl taurine were found to be elevated approximately 12-fold in the brain and spinal cord compared to wild-type mice.[4] This elevation occurs concurrently with increases in other NATs and various NAEs, including the well-known endocannabinoid anandamide (B1667382) (N-arachidonoylethanolamine, AEA).[3][5]

Fig 1. Shared metabolic pathway for NATs and NAEs.

Data Presentation: Lipid Mediator Levels in FAAH Knockout Mice

The following table summarizes the quantitative changes in N-docosanoyl taurine and other correlated lipid mediators in the central nervous system (CNS) of FAAH knockout (FAAH-/-) mice compared to wild-type (WT) controls.

Lipid Mediator	Class	Tissue	Fold Change (FAAH-/- vs. WT)	Reference
N-docosanoyl taurine (22:0)	NAT	Brain/Spinal Cord	~12-fold increase	[4]
N-eicosanoyl taurine (20:0)	NAT	Skin	Sharp decrease post-wound, then increase	[6]
N-tetracosanoyl taurine (24:0)	NAT	Skin	Sharp decrease post-wound, then increase	[6]
N-arachidonoyl taurine (20:4)	NAT	Kidney	>10-fold increase	[7]
N-docosahexaenoyl taurine (22:6)	NAT	Kidney	>10-fold increase (up to ~5000 pmol/g)	[7]
N-arachidonoylethanolamine (AEA)	NAE	Brain	~10-fold increase	Saghatelian et al., 2004
N-oleoylethanolamine (OEA)	NAE	Brain	~8-fold increase	Saghatelian et al., 2004
N-palmitoylethanolamine (PEA)	NAE	Brain	~8-fold increase	Saghatelian et al., 2004

Note: Data is compiled from multiple sources focusing on different tissues. Direct comparison should be made with caution.

Functional Correlation & Signaling Pathways

While metabolically linked through FAAH, NATs and NAEs often exhibit divergent signaling activities. The concurrent elevation of both lipid classes in FAAH-deficient models complicates the attribution of specific phenotypes.[3][5]

• N-Acyl Taurines (NATs): Polyunsaturated NATs are known to activate members of the Transient Receptor Potential (TRP) family of ion channels, including TRPV1 and TRPV4.[4][7] Other NATs, such as N-oleoyl taurine, have been shown to act as agonists for GPR119, a receptor involved in glucose homeostasis and the secretion of glucagon-like peptide 1 (GLP-1).[3][5] The specific receptors and signaling pathways for very-long-chain saturated NATs like N-docosanoyl taurine are still under active investigation, though they have been shown to promote skin wound healing.[2][6]

• N-Acylethanolamines (NAEs): This class is more extensively characterized. AEA is a well-known agonist of cannabinoid receptors (CB1 and CB2), mediating various effects on pain, appetite, and mood.[3][5] Other NAEs, like OEA and PEA, interact with peroxisome proliferator-activated receptors (PPARs).

The inhibition of FAAH, therefore, unleashes two distinct streams of signaling molecules, creating a complex signaling environment.

Fig 2. Divergent signaling of lipid classes elevated by FAAH inhibition.

Experimental Protocols

Protocol: Quantification of N-Acyl Amides by LC-MS/MS

This section details a representative methodology for the simultaneous extraction and quantification of N-docosanoyl taurine and other related lipid mediators from biological tissues.

1. Sample Preparation & Lipid Extraction:

• Weigh frozen tissue samples (~50 mg) and place them in 2 mL homogenizer tubes with ceramic beads.

• Add 1 mL of ice-cold extraction solvent (e.g., 2:1:1 chloroform:methanol:Tris-HCl 50 mM, pH 8.0).

• Add an internal standard mixture containing deuterated analogs of the target lipids (e.g., NDT-d4, AEA-d4) to each sample for accurate quantification.

• Homogenize the tissue using a bead-beater homogenizer (e.g., FastPrep-24) for 60 seconds at high speed.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Collect the lower organic phase containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 1:1 methanol:acetonitrile) for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reverse-phase C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (9:1) with 0.1% formic acid.

• Gradient: A linear gradient from 60% B to 100% B over 10 minutes, followed by a 5-minute hold at 100% B, and a 5-minute re-equilibration at 60% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each target analyte and internal standard are monitored. For example:

  • N-docosanoyl taurine: m/z 448.3 → 126.1

  • Anandamide (AEA): m/z 348.3 → 62.1

3. Data Analysis:

• Quantify the concentration of each lipid mediator by calculating the peak area ratio of the endogenous analyte to its corresponding deuterated internal standard.

• Generate a standard curve using known concentrations of authentic standards to determine the absolute concentration in the samples.

Fig 3. General workflow for lipid mediator quantification.

References

• 1. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. pnas.org [pnas.org]
• 6. Endogenous N-acyl taurines regulate skin wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison: N-docosanoyl Taurine Versus Anandamide

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an objective comparison of the functional properties of N-docosanoyl taurine (B1682933) and the well-characterized endocannabinoid, anandamide (B1667382). The information presented is based on available experimental data to assist in evaluating their potential as research tools and therapeutic agents.

Introduction

Anandamide (N-arachidonoylethanolamine, AEA) is an endogenous cannabinoid that plays a crucial role in a wide range of physiological processes, including pain, inflammation, mood, and memory. Its effects are primarily mediated through the activation of cannabinoid receptors CB1 and CB2. N-docosanoyl taurine is a member of the N-acyl taurine (NAT) family of signaling lipids. While structurally related to anandamide, its functional profile is distinct and less extensively characterized. This guide aims to bridge this knowledge gap by comparing the known functional activities of these two lipid mediators.

Data Presentation

Table 1: Receptor Binding and Enzyme Kinetics

Parameter	N-docosanoyl taurine / N-acyl taurines	Anandamide (AEA)
CB1 Receptor Binding Affinity (Ki)	Data not available	~70 - 239.2 nM
CB2 Receptor Binding Affinity (Ki)	Data not available	~439.5 nM[1]
TRPV1 Activation (EC50)	N-arachidonoyl taurine: 28 µM[1][2][3][4]	~0.261 µM[3]
TRPV4 Activation (EC50)	N-arachidonoyl taurine: 21 µM[2][3][4]	Data not available
FAAH Hydrolysis Rate	Very low (2,000-50,000 times slower than oleoyl (B10858665) ethanolamide)[5][6]	Readily hydrolyzed[7]

Table 2: Functional Effects

Functional Effect	N-docosanoyl taurine / N-acyl taurines	Anandamide (AEA)
Anti-inflammatory Effects	Potential anti-inflammatory properties suggested for taurine and some N-acyl amino acids[8][9][10][[“]]	Reduces production of pro-inflammatory cytokines (e.g., IL-6, TNF-α)[12][13]
Neuroprotective Effects	Potential neuroprotective roles suggested for taurine and some N-acyl amino acids[8][14]	Protects neurons from excitotoxicity and oxidative stress[2]

Signaling Pathways

Anandamide Signaling

Anandamide is a versatile signaling molecule that interacts with multiple receptors. Its primary targets are the cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors (GPCRs). Activation of CB1 receptors, predominantly found in the central nervous system, leads to the inhibition of adenylyl cyclase and modulation of ion channels, resulting in its psychoactive and analgesic effects. CB2 receptors are mainly expressed in immune cells, and their activation by anandamide mediates its immunomodulatory and anti-inflammatory effects. Additionally, anandamide can activate the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain sensation.

Anandamide Signaling Pathways

N-docosanoyl taurine Signaling

The signaling pathways of N-docosanoyl taurine are not as well-defined as those of anandamide. Current evidence suggests that its effects are likely mediated through pathways independent of the cannabinoid receptors. N-acyl taurines, particularly those with polyunsaturated acyl chains like the arachidonoyl and docosahexaenoyl species, have been shown to activate members of the Transient Receptor Potential (TRP) channel family, including TRPV1 and TRPV4.[5][6][15] Activation of these channels leads to an influx of calcium ions, which can trigger various cellular responses.

N-docosanoyl taurine Signaling Pathway

Experimental Protocols

Cannabinoid Receptor Binding Assay

This protocol is used to determine the binding affinity of a compound to cannabinoid receptors.

Workflow:

CB1/CB2 Receptor Binding Assay Workflow

Detailed Methodology: [16][17][18][19]

• Membrane Preparation:

  • Harvest cells expressing the cannabinoid receptor of interest (CB1 or CB2).

  • Homogenize the cells in a suitable buffer (e.g., Tris-HCl with protease inhibitors).

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the membranes.

  • Resuspend the membrane pellet in the assay buffer.

• Binding Reaction:

  • In a multi-well plate, incubate the prepared membranes with a known concentration of a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940) and varying concentrations of the test compound.

  • Incubate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

  • Calculate the binding affinity (Ki) of the test compound using the Cheng-Prusoff equation.

Fatty Acid Amide Hydrolase (FAAH) Activity Assay

This protocol measures the activity of the FAAH enzyme, which is responsible for the degradation of anandamide and N-acyl taurines.[20][21][22][23]

Workflow:

FAAH Activity Assay Workflow

Detailed Methodology:

• Enzyme Preparation:

  • Prepare a cell or tissue homogenate containing FAAH in a suitable buffer.

• Enzymatic Reaction:

  • In a microplate, add the enzyme preparation to a buffer containing a fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide).

  • Incubate the plate at 37°C.

• Detection:

  • Monitor the increase in fluorescence over time using a fluorescence plate reader. The cleavage of the substrate by FAAH releases the fluorescent product.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction from the linear phase of the fluorescence increase.

  • To test for inhibition, pre-incubate the enzyme with the test compound before adding the substrate and compare the activity to a control without the inhibitor.

Cytokine Release Assay

This protocol is used to assess the anti-inflammatory properties of a compound by measuring its effect on cytokine production in immune cells.[24][7][25][26][27]

Workflow:

Cytokine Release Assay Workflow

Detailed Methodology:

• Cell Culture and Treatment:

  • Seed immune cells (e.g., primary microglia or macrophages) in a multi-well plate.

  • Pre-treat the cells with various concentrations of the test compound for a specified time (e.g., 1 hour).

  • Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS), to induce cytokine production.

  • Incubate the cells for a period sufficient to allow for cytokine secretion (e.g., 24 hours).

• Sample Collection and Analysis:

  • Collect the cell culture supernatant.

  • Measure the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatant using a suitable method, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex bead-based immunoassay (e.g., Luminex).

• Data Analysis:

  • Compare the cytokine levels in the supernatants of cells treated with the test compound to those of untreated (control) cells to determine the compound's anti-inflammatory effect.

Neuroprotection Assay (MTT Assay)

This protocol assesses the ability of a compound to protect neuronal cells from a toxic insult.[13][28][29][30][31]

Workflow:

Neuroprotection (MTT) Assay Workflow

Detailed Methodology:

• Cell Culture and Treatment:

  • Seed neuronal cells in a multi-well plate.

  • Pre-treat the cells with the test compound.

  • Induce cell death by adding a neurotoxic agent (e.g., glutamate for excitotoxicity or hydrogen peroxide for oxidative stress).

  • Incubate the cells for a specified period (e.g., 24 hours).

• Viability Assessment:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Measurement and Analysis:

  • Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

  • The absorbance is directly proportional to the number of viable cells. Compare the viability of cells treated with the test compound and the neurotoxin to those treated with the neurotoxin alone to determine the neuroprotective effect.

Conclusion

N-docosanoyl taurine and anandamide are both endogenous lipid mediators, but they exhibit distinct functional profiles. Anandamide is a well-established endocannabinoid that acts primarily through CB1 and CB2 receptors, with additional activity at TRPV1 channels. It is a key regulator of numerous physiological processes and is rapidly degraded by FAAH.

In contrast, N-docosanoyl taurine's primary targets appear to be TRP channels, with no significant reported affinity for cannabinoid receptors. It is a poor substrate for FAAH, suggesting a longer duration of action compared to anandamide. While the anti-inflammatory and neuroprotective effects of N-acyl taurines are an active area of research, their mechanisms are likely to differ from those of anandamide.

This comparison highlights the distinct pharmacological profiles of N-docosanoyl taurine and anandamide, providing a basis for further investigation into their respective physiological roles and therapeutic potential. The provided experimental protocols offer a starting point for researchers wishing to directly compare these and other related lipid signaling molecules.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N-Arachidonoyl Taurine | TargetMol [targetmol.com]
• 4. N-Arachidonoyl Taurine - Immunomart [immunomart.com]
• 5. caymanchem.com [caymanchem.com]
• 6. N-Docosanoyl Taurine - Autoimmunity - CAT N°: 10007288 [bertin-bioreagent.com]
• 7. researchgate.net [researchgate.net]
• 8. N-Acyl amino acids and their impact on biological processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Taurine and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Anti-Inflammatory Effect of Taurine on Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. researchgate.net [researchgate.net]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Assay of CB1 Receptor Binding | Springer Nature Experiments [experiments.springernature.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 4.3. Fatty Acid Amide Hydrolase Assay [bio-protocol.org]
• 21. A spectrophotometric assay for fatty acid amide hydrolase suitable for high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. abcam.cn [abcam.cn]
• 23. researchgate.net [researchgate.net]
• 24. criver.com [criver.com]
• 25. bit.bio [bit.bio]
• 26. Microglial Activation: Measurement of Cytokines by Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]
• 27. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 28. 4.6. Cell Growth Assays [bio-protocol.org]
• 29. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Assessment of cell viability in primary neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. protocols.io [protocols.io]

Validation of N-docosanoyl taurine's role in a specific disease model

A comparative analysis of N-Acyl Taurines (NATs) in a metabolic disease model, with a special note on the understudied N-docosanoyl taurine (B1682933).

Introduction: N-acyl taurines (NATs) are a class of endogenous bioactive lipids that are gaining recognition for their roles in various physiological processes. While the therapeutic potential of taurine and its analogs in neurological and cardiovascular diseases is widely studied, the specific functions of individual NATs are still being elucidated.[1][2][3] This guide focuses on the validation of the role of NATs in a metabolic disease model, providing a comparative analysis of their effects. It is important to note that while N-docosanoyl taurine is a known member of this class, specific experimental data on its role in any disease model is currently scarce.[4] Therefore, this guide will focus on the broader class of NATs, using data from studies on more abundant and well-characterized members like N-oleoyl taurine.

Comparative Analysis of N-Acyl Taurines in a Glucose Homeostasis Model

Recent studies have highlighted the beneficial role of NATs in regulating glucose metabolism, a key aspect of metabolic diseases like type 2 diabetes.[5][6] The primary mechanism appears to be distinct from that of another class of lipids also metabolized by fatty acid amide hydrolase (FAAH), the N-acylethanolamines (NAEs), which can have opposing effects on energy balance.[5]

Quantitative Data Summary

The following table summarizes the key quantitative findings from a study investigating the effects of elevated NATs on glucose homeostasis in a mouse model. The study utilized a genetically engineered mouse model (FAAH-S268D) that selectively elevates NATs without altering NAE levels, and also involved the acute administration of N-oleoyl taurine (C18:1 NAT).

Parameter	Wild-Type (WT) Mice	FAAH-S268D Mice (Elevated NATs)	WT Mice + Acute C18:1 NAT	Alternative: FAAH-KO Mice (Elevated NATs & NAEs)	Reference
Fasting Glucose	Normal	Significantly Lower	No significant change	Variable (often impaired glucose tolerance)	[5][6]
Glucose Tolerance (OGTT)	Normal	Improved	Significantly Improved	Often Impaired	[5][6]
Insulin (B600854) Sensitivity (ITT)	Normal	Improved	Not reported	Often Impaired	[5][6]
GLP-1 Secretion	Baseline	Increased	Significantly Increased	Not specifically attributed to NATs	[5][6]
Food Intake	Normal	No significant change	Decreased	Increased (attributed to NAEs)	[5]

Key Observations:

• Chronic elevation of NATs in FAAH-S268D mice leads to improved glucose tolerance and insulin sensitivity.[5][6]

• Acute administration of N-oleoyl taurine (C18:1 NAT) rapidly improves glucose tolerance and stimulates the secretion of the antidiabetic hormone GLP-1.[5][6]

• The metabolic benefits of elevated NATs are in contrast to the effects observed in FAAH knockout mice, where the concurrent elevation of NAEs (like the endocannabinoid anandamide) can lead to obesity and insulin resistance.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the key experimental protocols used to assess the role of NATs in the metabolic disease model.

Animal Models

• FAAH-S268D Mice: A knock-in mouse model was generated with a single point mutation (S268D) in the Faah gene. This mutation selectively impairs the hydrolysis of NATs, leading to their accumulation, while the hydrolysis of NAEs remains unaffected. These mice were used to study the chronic effects of elevated NATs.[6]

• Wild-Type (WT) Mice: C57BL/6J mice were used as the control group for comparison with the FAAH-S268D mice and for acute administration studies.

Glucose and Insulin Tolerance Tests

• Oral Glucose Tolerance Test (OGTT): Mice were fasted overnight (16 hours). A baseline blood glucose measurement was taken from the tail vein. The mice were then administered D-glucose orally via gavage (2 g/kg body weight). Blood glucose levels were subsequently measured at 15, 30, 60, 90, and 120 minutes post-glucose administration using a standard glucometer.

• Insulin Tolerance Test (ITT): Mice were fasted for 4-6 hours. A baseline blood glucose measurement was taken. Human insulin (0.75 U/kg body weight) was administered via intraperitoneal (IP) injection. Blood glucose levels were then measured at 15, 30, 45, and 60 minutes post-injection.

GLP-1 Measurement

• For in vivo GLP-1 measurement, mice were fasted and then orally gavaged with either vehicle or N-oleoyl taurine. Blood was collected at various time points into tubes containing a DPP-4 inhibitor. Plasma was separated by centrifugation and active GLP-1 levels were measured using a commercially available ELISA kit.

Signaling Pathways and Experimental Workflow

Signaling Pathway of N-Oleoyl Taurine in Glucose Homeostasis

The following diagram illustrates the proposed signaling pathway for N-oleoyl taurine in improving glucose homeostasis.

Caption: Proposed signaling pathway of N-oleoyl taurine via GPR119.

Experimental Workflow for Validating NATs Role

The diagram below outlines the experimental workflow used to validate the role of N-acyl taurines in the metabolic disease model.

References

• 1. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects and Mechanisms of Taurine as a Therapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. pnas.org [pnas.org]
• 6. N-acyl taurines are endogenous lipid messengers that improve glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking N-docosanoyl Taurine's Potency Against Known Receptor Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-acyl taurines (NATs) are a class of endogenous lipid messengers known to activate members of the TRP family of ion channels, including TRPV1 and TRPV4.[1] N-docosanoyl taurine (B1682933), a very-long-chain saturated N-acyl taurine, belongs to this class. This guide compares the potency of N-arachidonoyl taurine (a representative NAT) with that of Capsaicin, a potent TRPV1 agonist, and GSK1016790A, a potent TRPV4 agonist. This comparison is based on their half-maximal effective concentrations (EC50) in activating their respective channels.

Data Presentation: Ligand Potency Comparison

The following table summarizes the EC50 values for the activation of TRPV1 and TRPV4 channels by their respective known ligands and by N-arachidonoyl taurine.

Ligand	Target Receptor	EC50 Value
N-arachidonoyl taurine	TRPV1	28 µM
Capsaicin	TRPV1	Sub-micromolar range
N-arachidonoyl taurine	TRPV4	21 µM
GSK1016790A	TRPV4	2.1 nM - 18 nM

Note: Data for N-docosanoyl taurine is not available. N-arachidonoyl taurine (C20:4) is used as a surrogate for long-chain N-acyl taurines.

Experimental Protocols

The potency of the listed compounds is typically determined using a calcium imaging assay in cells engineered to express the target receptor (e.g., HEK293 cells).

Calcium Imaging Assay for TRPV1 and TRPV4 Activation

Objective: To measure the increase in intracellular calcium concentration ([Ca²⁺]i) in response to the application of a test compound, thereby determining its potency (EC50) in activating TRPV1 or TRPV4 channels.

Materials:

• HEK293 cells stably expressing human TRPV1 or TRPV4

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• Fluo-4 AM (calcium indicator dye)

• Pluronic F-127

• Test compounds (N-docosanoyl taurine, Capsaicin, GSK1016790A) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black-walled, clear-bottom microplates

• Fluorescence microplate reader or a fluorescence microscope equipped with a camera and appropriate filters.

Procedure:

• Cell Culture: Culture HEK293 cells expressing either TRPV1 or TRPV4 in appropriate cell culture medium until they reach a suitable confluency for plating.

• Cell Plating: Seed the cells into 96-well microplates at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium from the wells and wash the cells with HBSS.

  • Add the Fluo-4 AM loading buffer to each well and incubate in the dark at 37°C for 45-60 minutes.

• Cell Washing: After incubation, gently wash the cells with HBSS to remove excess dye.

• Compound Preparation: Prepare serial dilutions of the test compounds in HBSS.

• Measurement of Calcium Influx:

  • Place the microplate in a fluorescence microplate reader or on a fluorescence microscope.

  • Record the baseline fluorescence for a short period.

  • Add the different concentrations of the test compound to the wells.

  • Immediately begin recording the change in fluorescence intensity over time. The excitation wavelength for Fluo-4 is typically around 494 nm, and the emission is measured at around 516 nm.

• Data Analysis:

  • The change in fluorescence intensity is proportional to the increase in intracellular calcium.

  • The peak fluorescence response at each compound concentration is determined.

  • Plot the peak response against the logarithm of the compound concentration to generate a dose-response curve.

  • Fit the curve using a suitable pharmacological model (e.g., a four-parameter logistic equation) to determine the EC50 value.

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: TRPV1 Activation Signaling Pathway

Caption: TRPV4 Activation Signaling Pathway

Experimental Workflow Diagram

Caption: Calcium Imaging Experimental Workflow

References

• 1. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-docosanoyl Taurine: A Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and protecting the environment. This guide provides essential information and step-by-step procedures for the safe disposal of N-docosanoyl taurine (B1682933), a novel taurine-conjugated fatty acid. Due to the absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions for N-docosanoyl taurine, a conservative approach based on established laboratory waste management principles is required.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to handle N-docosanoyl taurine with appropriate personal protective equipment (PPE). Standard laboratory safety protocols should be strictly followed:

• Eye Protection: Wear safety goggles or glasses.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is essential to protect skin and clothing.

• Ventilation: Work in a well-ventilated area or under a chemical fume hood.

Step 1: Hazardous Waste Determination

Consult Your Institution's Environmental Health and Safety (EHS) Office: Your institution's EHS office is the primary resource for guidance on waste classification and disposal procedures. They can provide specific instructions based on local, state, and federal regulations.

Hazardous Waste Characteristics: In the absence of specific information, consider the general characteristics of hazardous waste:

• Ignitability: The ability to catch fire.

• Corrosivity: The ability to corrode metal.

• Reactivity: The tendency to explode or react violently.

• Toxicity: The potential to be harmful or fatal if ingested or absorbed.

If the hazardous nature of N-docosanoyl taurine cannot be definitively determined, it must be managed as hazardous waste.

Disposal Procedures

The disposal route for N-docosanoyl taurine depends on the outcome of the hazardous waste determination. The following workflow illustrates the decision-making process.

Personal protective equipment for handling N-docosanoyl taurine

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety and logistical information for handling N-docosanoyl taurine (B1682933) in a laboratory setting. The following procedures are based on available safety data for the parent compound, taurine, and general best practices for handling lipid-based research chemicals. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for N-docosanoyl taurine before commencing any work.

I. Compound Data Summary

The following table summarizes key quantitative data for N-docosanoyl taurine and its parent compound, taurine.

Property	N-docosanoyl Taurine	Taurine
Molecular Formula	C24H49NO4S[1]	C2H7NO3S[2]
Molecular Weight	447.7 g/mol [1][3]	125.15 g/mol [2]
Appearance	Crystalline solid[3]	White crystalline powder[4]
Solubility	DMF: 5 mg/mlDMSO: 10 mg/mlPBS (pH 7.2): 0.25 mg/ml[1][3]	Water: 79 g/L at 20°C[2]
Storage Temperature	-20°C[5]	Room Temperature
Purity	≥98%[3][6]	>95%

II. Hazard Identification and Personal Protective Equipment (PPE)

Disclaimer: The following hazard information is primarily based on the parent compound, taurine. N-docosanoyl taurine should be handled as a potentially hazardous substance.[7][8][9]

The Safety Data Sheet for taurine indicates that it may cause skin and serious eye irritation, as well as respiratory irritation.[10] Therefore, appropriate personal protective equipment should be worn at all times.

PPE Category	Recommended Equipment	Justification
Eye/Face Protection	Chemical safety goggles or glasses.	To prevent eye contact which may cause serious irritation.[10]
Skin Protection	Nitrile gloves and a lab coat.	To prevent skin contact which may cause irritation.[10] Gloves should be inspected before use and disposed of properly.[2]
Respiratory Protection	Not typically required under normal use with adequate ventilation. If creating dust, a NIOSH-approved respirator is recommended.	To prevent inhalation of dust particles which may cause respiratory irritation.[10]
Hygiene Measures	Wash hands thoroughly after handling.[2][7][8][9]	To prevent accidental ingestion or transfer of the chemical.

III. Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial to ensure safety when handling N-docosanoyl taurine. The following diagram outlines the recommended procedure.

Safe Handling Workflow for N-docosanoyl Taurine

IV. First Aid Measures

The following first aid measures are based on the SDS for taurine and should be followed in case of exposure to N-docosanoyl taurine.

Exposure Route	First Aid Procedure
In case of eye contact	Immediately flush eyes with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Get medical attention.[11]
In case of skin contact	Take off immediately all contaminated clothing. Rinse skin with water/shower.[2] Wash off with soap and plenty of water.[12]
If inhaled	Move the person into fresh air. If not breathing, give artificial respiration.[12]
If swallowed	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Get medical attention if you feel unwell.[2]

V. Storage and Disposal

Storage:

• Store N-docosanoyl taurine at -20°C in a tightly closed container in a dry and well-ventilated place.[5]

Disposal:

• Dispose of waste material in accordance with national and local regulations.[2]

• Do not allow the product to enter drains.[2]

• Contaminated packaging should be treated as the product itself.[2]

• It is recommended to dispose of the chemical through a licensed professional waste disposal service.

References

• 1. caymanchem.com [caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. netascientific.com [netascientific.com]
• 4. Taurine | C2H7NO3S | CID 1123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectraservices.com [spectraservices.com]
• 6. scbt.com [scbt.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. fishersci.com [fishersci.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]